(3R,4S)-3-methylpiperidin-4-ol

• CAS: 1932475-12-1; 36173-52-1

Core Science & Biosynthesis

(3R,4S)-3-Methylpiperidin-4-ol: Stereochemical Architecture, Synthesis, and Applications in Medicinal Chemistry

Executive Summary

The piperidine ring is one of the most ubiquitous heterocycles in FDA-approved therapeutics. The introduction of contiguous stereocenters—specifically via methylation at C3 and hydroxylation at C4—creates a highly functionalized, conformationally restricted scaffold. (3R,4S)-3-methylpiperidin-4-ol is a premium chiral building block utilized in the development of next-generation kinase inhibitors, CCR4 antagonists, and CNS-penetrant therapeutics.

This technical guide deconstructs the stereochemical causality of the (3R,4S) configuration, provides a self-validating protocol for its asymmetric synthesis, and details the analytical frameworks required to guarantee stereochemical fidelity in drug development pipelines.

Stereochemical Architecture & Conformational Causality

The nomenclature "(3R,4S)" explicitly dictates a cis-relationship between the C3-methyl and C4-hydroxyl groups on the piperidine ring . In a six-membered chair conformation, a 1,2-cis disubstitution pattern mathematically requires one substituent to occupy an axial position and the other an equatorial position.

The causality of the molecule's preferred 3D geometry is governed by steric strain (A-values). The A-value of a methyl group is approximately 1.70 kcal/mol, whereas the A-value of a hydroxyl group is lower, at roughly 0.90 kcal/mol. Consequently, the thermodynamic equilibrium heavily favors the conformer where the bulkier methyl group is equatorial, forcing the hydroxyl group into the axial position. This specific axial-OH projection is highly prized in medicinal chemistry, as it allows the hydroxyl group to act as a precise hydrogen-bond donor/acceptor in tight enzyme pockets (such as kinase hinge regions) without the entropic penalty of ring flipping.

Conformational equilibrium of (3R,4S)-3-methylpiperidin-4-ol favoring the equatorial methyl state.

Self-Validating Synthetic Workflow: Asymmetric Synthesis

Synthesizing the (3R,4S) isomer with high enantiomeric excess (ee) and diastereomeric ratio (dr) requires overriding the natural thermodynamic preference for the trans-isomer during ketone reduction. The most robust, self-validating method is Ruthenium-Catalyzed Dynamic Kinetic Resolution (DKR) .

Protocol: Asymmetric Synthesis via DKR

Objective: Stereoselective synthesis of (3R,4S)-1-benzyl-3-methylpiperidin-4-ol from racemic 1-benzyl-3-methylpiperidin-4-one.

Step-by-Step Procedure:

• System Preparation: In a dry, argon-purged autoclave, dissolve racemic 1-benzyl-3-methylpiperidin-4-one (1.0 equiv) in anhydrous, degassed isopropanol (i-PrOH).

• Catalyst Activation: Add

  (0.01 equiv) and Potassium tert-butoxide (t-BuOK) (0.1 equiv).

  • Causality Note: t-BuOK serves a dual purpose. It activates the Ru-catalyst for hydride transfer and establishes a rapid epimerization equilibrium of the labile C3-methyl group via an enolate intermediate.

• Hydrogenation: Pressurize the autoclave with

  to 50 psi and stir at 25°C for 12 hours.

  • Causality Note: The chiral (R)-BINAP ligand creates a steric pocket that exclusively permits Re-face hydride attack on the (3R)-enantiomer. As the (3R)-ketone is rapidly reduced to the (3R,4S)-alcohol, Le Chatelier’s principle drives the t-BuOK-mediated epimerization of the unreactive (3S)-ketone into the (3R)-ketone.

• Hydrogenolysis (Deprotection): Transfer the purified intermediate to a flask with 10% Pd/C in methanol. Stir under

  (1 atm) for 4 hours to cleave the N-benzyl group, yielding the final (3R,4S)-3-methylpiperidin-4-ol.

• Validation: The self-validating success of the DKR system is confirmed if the isolated yield exceeds the theoretical 50% limit of standard kinetic resolutions. A successful run typically yields >90% product with >95% ee and >98% dr favoring the cis-isomer.

Dynamic Kinetic Resolution (DKR) synthetic workflow yielding the (3R,4S) cis-isomer.

Analytical Characterization: The Internal Control

Trustworthiness in chiral synthesis relies on internal analytical controls. To definitively prove that the synthesized product is the (3R,4S) cis-isomer and not the trans-isomer,

-NMR coupling constants ( -values) are utilized as a self-validating metric.

Because the (3R,4S) isomer adopts a conformation where the C3-methyl is equatorial and the C4-hydroxyl is axial, the proton at C4 (

) is equatorial, and the proton at C3 ( ) is axial. According to the Karplus equation, the dihedral angle between an equatorial and an axial proton is approximately 60°, resulting in a small vicinal coupling constant ( Hz). Conversely, if the product were the trans-isomer, both substituents would be equatorial, making both and axial. The resulting 180° dihedral angle would produce a large coupling constant ( Hz).

Table 1: Conformational Energy & NMR Coupling Constants

Property	(3R,4S) Cis-Isomer	(3R,4R) Trans-Isomer	Causality / Significance
Preferred Conformation	Equatorial Me, Axial OH	Equatorial Me, Equatorial OH	Minimization of 1,3-diaxial steric strain.
Coupling Constant	3.5 - 4.5 Hz	9.5 - 11.5 Hz	Axial-equatorial vs. diaxial dihedral angles (Karplus).
Relative Steric Energy	Lower (Favored)	Higher (Disfavored)	Dictates thermodynamic stability during synthesis.

Pharmacological Applications in Drug Discovery

The incorporation of the (3R,4S)-3-methylpiperidin-4-ol motif into small molecules profoundly impacts their pharmacological profile.

In the field of immuno-oncology, this scaffold has been pivotal in the discovery of potent CC chemokine receptor 4 (CCR4) antagonists . The axial hydroxyl group forms critical hydrogen bonds with the receptor's binding pocket, while the equatorial methyl group restricts the piperidine ring's flexibility, reducing the entropic penalty upon binding. Furthermore, this rigidification shields the molecule from CYP450-mediated oxidation, significantly enhancing metabolic stability .

Mechanism of action for (3R,4S)-piperidine derivatives in tumor microenvironment modulation.

Table 2: Pharmacological Impact of the (3R,4S) Motif

Target / Application	Role of (3R,4S) Stereochemistry	Impact on Drug Profile
CCR4 Antagonists (Oncology)	Axial OH forms critical H-bonds; Equatorial Me restricts ring.	Increases target affinity; reduces CYP450 clearance.
EGFR Inhibitors (CNS)	Methylated analogs lock the bioactive conformation.	Improves binding affinity and CNS penetrance.
Aldolase-Catalyzed APIs	Stereoselective enzymatic cross-aldolization .	Enables green, asymmetric synthesis of N-heterocycles.

Conclusion

The (3R,4S)-3-methylpiperidin-4-ol scaffold is a masterclass in utilizing stereochemical causality to drive pharmacological efficacy. By understanding the conformational dynamics that force the hydroxyl group into an axial position, medicinal chemists can predictably design APIs with higher target affinity and superior metabolic stability. When synthesized via self-validating DKR protocols and verified through rigorous NMR coupling analysis, this building block remains an indispensable tool in modern drug discovery.

References

• Title: rac-(3R,4S)-3-methylpiperidin-4-ol (CID 7446786) Source: PubChem URL: [Link]

• Title: Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking into the Tumor Microenvironment Source: RAPT Therapeutics URL: [Link]

• Title: Aldolase‐Catalyzed Asymmetric Synthesis of N‐Heterocycles by Addition of Simple Aliphatic Nucleophiles to Aminoaldehydes Source: Advanced Synthesis & Catalysis (ResearchGate) URL: [Link]

A Comprehensive Technical Guide to (3R,4S)-3-Methylpiperidin-4-ol: A Chiral Building Block for Advanced Drug Discovery

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals and clinical candidates. Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it an invaluable component for optimizing drug-receptor interactions. Within this class, chiral substituted piperidines offer a higher level of structural sophistication, enabling the fine-tuning of pharmacological activity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

(3R,4S)-3-Methylpiperidin-4-ol is a specific stereoisomer of a disubstituted piperidine that serves as a critical chiral building block. The cis relationship between the C3-methyl group and the C4-hydroxyl group, combined with its defined absolute stereochemistry, provides a rigid and predictable platform for the synthesis of complex molecular architectures. This guide provides an in-depth technical overview of (3R,4S)-3-methylpiperidin-4-ol, covering its chemical identity, physicochemical properties, stereoselective synthesis, potential applications in drug development, and essential safety protocols. This document is intended for researchers, medicinal chemists, and process development scientists engaged in the design and synthesis of novel therapeutics.

Chemical Identity and Nomenclature

Precise identification of stereoisomers is critical in drug development. (3R,4S)-3-methylpiperidin-4-ol is often available in various forms, including its free base, racemic mixture, and as a hydrochloride salt, each having a distinct Chemical Abstracts Service (CAS) number.

Identifier	Data	Source
IUPAC Name	(3R,4S)-3-methylpiperidin-4-ol	[1]
CAS Number	1932475-12-1	[1]
CAS (HCl Salt)	2387566-30-3	[2][3][4][5]
CAS (Racemate)	36173-52-1	[1][6]
Molecular Formula	C₆H₁₃NO	[1]
Molecular Weight	115.17 g/mol	[1]
Canonical SMILES	C[C@@H]1CNCC[C@@H]1O	[1]
InChI	InChI=1S/C6H13NO/c1-5-4-7-3-2-6(5)8/h5-8H,2-4H2,1H3/t5-,6+/m1/s1	[1]
InChIKey	OAQDXXYGSGJMGR-RITPCOANSA-N	[1]

Physicochemical Properties

The physical and chemical properties of a building block are fundamental to its application in synthesis, influencing reaction conditions, purification methods, and formulation. Below is a summary of the computed and available data for (3R,4S)-3-methylpiperidin-4-ol. Experimental data for properties such as melting and boiling points are not widely published for the specific stereoisomer and should be determined empirically.

Property	Value	Notes
Appearance	Not specified. Likely a solid or oil at room temperature.	-
logP	0.1	Computed by XLogP3.[1]
Hydrogen Bond Donors	2	(O-H and N-H)
Hydrogen Bond Acceptors	2	(Oxygen and Nitrogen)
Topological Polar Surface Area	32.3 Ų	Computed
Rotatable Bond Count	0	-
Solubility	No data available. Expected to be soluble in water and polar organic solvents.	-

Synthesis and Characterization

The stereocontrolled synthesis of 3,4-disubstituted piperidines is a non-trivial challenge in organic chemistry. Several strategies have been developed to access these scaffolds with high diastereoselectivity and enantioselectivity. A common and robust approach involves the stereoselective reduction of a corresponding N-protected 3-methyl-4-piperidone precursor.

Representative Synthetic Workflow

The following workflow illustrates a plausible and widely utilized strategy for synthesizing the target compound, starting from a commercially available pyridine derivative. The key step is the diastereoselective reduction of the ketone, where the choice of reducing agent and steric hindrance from the N-protecting group and the adjacent methyl group directs the hydride attack to furnish the desired cis diastereomer.

Caption: Synthetic workflow for (3R,4S)-3-methylpiperidin-4-ol.

Experimental Protocol (Exemplary)

This protocol is a generalized representation. Optimization of temperature, solvent, and reaction time is crucial for maximizing yield and diastereoselectivity.

Step 1: Stereoselective Reduction of N-Boc-3-methyl-4-piperidone

• To a solution of N-Boc-3-methyl-4-piperidone (1.0 equiv) in anhydrous tetrahydrofuran (THF, 0.1 M) under a nitrogen atmosphere, cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Slowly add L-Selectride® (1.0 M solution in THF, 1.1 equiv) dropwise over 30 minutes, ensuring the internal temperature does not exceed -70 °C. The choice of a bulky reducing agent like L-Selectride is causal; it enhances diastereoselectivity by preferentially attacking from the equatorial face, opposite to the axial methyl group in the most stable chair conformation of the piperidone, leading to the desired cis-alcohol.

• Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of water, followed by 1 M NaOH and 30% H₂O₂.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude N-Boc-(3R,4S)-3-methylpiperidin-4-ol.

Step 2: Deprotection of the N-Boc Group

• Dissolve the crude product from the previous step in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).

• Stir the solution at room temperature for 1-2 hours. Monitor by TLC.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA.

• Dissolve the residue in water and basify to pH >10 with 2 M NaOH.

• Extract the aqueous layer with DCM or a DCM/isopropanol mixture (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield (3R,4S)-3-methylpiperidin-4-ol. Further purification can be achieved by column chromatography or crystallization of its hydrochloride salt.

Analytical Characterization

The structure and purity of the final compound must be confirmed using a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the relative cis stereochemistry through analysis of coupling constants. For the major chair conformation, the proton at C4 (H4) would be axial, exhibiting a small axial-equatorial coupling constant (J ≈ 2-4 Hz) with the equatorial proton at C3 (H3). ¹³C NMR will show the expected 6 carbon signals. For related 3-methylpiperidine structures, typical shifts are observed around δ 53 (C2), 46 (C6), 33 (C5), 32 (C3), and 19 (CH₃).[7] Advanced techniques like NOESY can further confirm the spatial proximity of the C3-methyl protons and the C4-hydroxyl proton.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. For C₆H₁₃NO, the expected [M+H]⁺ ion would be approximately m/z 116.1070.

• Chiral High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential to determine the enantiomeric excess (ee) of the final product, confirming the success of the stereoselective synthesis.

Applications in Drug Discovery and Development

The rigid, chiral nature of (3R,4S)-3-methylpiperidin-4-ol makes it a highly valuable scaffold for introducing stereochemical diversity in drug candidates. The secondary amine provides a convenient handle for further functionalization, while the hydroxyl group can act as a hydrogen bond donor or be used as a point for further elaboration.

The strategic placement of the methyl and hydroxyl groups can influence the binding affinity and selectivity of a molecule for its biological target. For instance, related 3,4-disubstituted piperidines are core components of molecules targeting G-protein coupled receptors (GPCRs), ion channels, and enzymes. The methyl group can provide beneficial hydrophobic interactions within a binding pocket, while the hydroxyl group can form key hydrogen bonds.

While direct incorporation of this specific molecule into an approved drug is not widely documented, structurally similar motifs are prevalent. For example, the synthesis of Paroxetine, a selective serotonin reuptake inhibitor (SSRI), involves a key (3S,4R)-4-(4-fluorophenyl)-3-(hydroxymethyl)piperidine intermediate, highlighting the pharmaceutical relevance of this substitution pattern.[8] Furthermore, derivatives of 3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have been investigated for their potent opioid receptor activity.

Safety, Handling, and Storage

As a research chemical, (3R,4S)-3-methylpiperidin-4-ol and its derivatives should be handled with appropriate care in a laboratory setting.

GHS Hazard Classification: [1]

• H315: Causes skin irritation.

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab coat, and chemical-resistant gloves (e.g., nitrile).

• Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

• Spill Management: In case of a spill, absorb with an inert material and place in a suitable container for chemical waste disposal.

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents and strong acids.

Conclusion

(3R,4S)-3-methylpiperidin-4-ol represents a sophisticated and valuable building block for modern drug discovery. Its defined stereochemistry and versatile functional groups provide a robust platform for the synthesis of complex, biologically active molecules. A thorough understanding of its chemical properties, stereoselective synthesis, and handling requirements is essential for its effective application in the development of next-generation therapeutics. As the demand for stereochemically pure and complex drug candidates continues to grow, the importance of chiral scaffolds like (3R,4S)-3-methylpiperidin-4-ol will undoubtedly increase.

References

• Appretech Scientific Limited. (3R,4S)-3-Methylpiperidin-4-ol hydrochloride. [Link]

• National Center for Biotechnology Information. A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols. [Link]

• Journal of the Chemical Society C: Organic. Some diastereoisomeric 3-methyl-4-phenylpiperidin-4-ols. [Link]

• Organic & Biomolecular Chemistry. Synthesis of 4-hydroxypiperidines containing a quaternary stereocenter by aza-Prins cyclization. [Link]

• ResearchGate. Synthesis of cis-3-methyl-4-aminopiperidine Derivatives. [Link]

• PrepChem.com. Synthesis of cis-4-hydroxy-1-[(5-methoxybenzocyclobuten-1-yl)methyl]-piperidine-3carboxylic acid ethyl ester hydrochloride. [Link]

• National Center for Biotechnology Information. [(3R,4S)-4-(4-Fluorophenyl)-1-methylpiperidin-3-yl]methyl 4-methylbenzenesulfonate. [Link]

• National Center for Biotechnology Information. rac-(3R,4S)-3-methylpiperidin-4-ol. [Link]

• Royal Society of Chemistry. Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. [Link]

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IUPAC nomenclature for (3R,4S)-3-methylpiperidin-4-ol

Executive Summary

This technical guide provides a definitive structural and nomenclatural analysis of (3R,4S)-3-methylpiperidin-4-ol , a chiral piperidine scaffold critical in the synthesis of muscarinic receptor antagonists, analgesics, and local anesthetics.

Precision in nomenclature is not merely a labeling exercise; it is the foundation of intellectual property claims and structure-activity relationship (SAR) studies. This guide deconstructs the IUPAC logic, establishes the Cahn-Ingold-Prelog (CIP) priorities, and defines the analytical parameters required to distinguish this specific enantiomer from its diastereomers and enantiomeric pair.

Structural Identity & IUPAC Logic

The systematic name (3R,4S)-3-methylpiperidin-4-ol is derived from the current IUPAC Nomenclature of Organic Chemistry (Blue Book) recommendations. The derivation follows a strict hierarchical decision tree.

Nomenclature Derivation Protocol

• Parent Hydride Selection: The six-membered saturated nitrogen heterocycle is piperidine (Rule P-22.2).

• Principal Functional Group: The hydroxyl group (-OH) has priority over the alkyl group (-CH₃) and the amine (within the ring) for citation as a suffix. The name ends in -ol (Rule P-63).

• Numbering (Locant Assignment):

  • Heterocycles are numbered starting with the heteroatom (Nitrogen = 1).

  • The path must give the principal functional group (-OH) the lowest possible locant.

  • Path A (Clockwise): N(1) → C(2) → C(3) → C(4)-OH. Locant = 4.[1][2]

  • Path B (Counter-Clockwise): N(1) → C(6) → C(5) → C(4)-OH. Locant = 4.[1][2]

  • Tie-Breaker: When locants for the principal group are identical, lower locants are assigned to substituents (Rule P-14.4).[2] Path A gives the methyl group locant 3 . Path B gives it locant 5 .

  • Result:3-methylpiperidin-4-ol .[3][4][5][6][7]

Visualization of Nomenclatural Logic

Figure 1: Decision tree for the systematic IUPAC nomenclature of (3R,4S)-3-methylpiperidin-4-ol.

Stereochemical Definition (CIP Analysis)

The biological activity of piperidine derivatives is often governed by their stereochemistry. For (3R,4S)-3-methylpiperidin-4-ol, we must rigorously apply the Cahn-Ingold-Prelog (CIP) priority rules to Carbon 3 and Carbon 4.

Configuration at C3 (The Methyl Bearing Carbon)

• Center: Carbon 3.[8][9]

• Ligands:

  • -C4(OH) : Carbon bonded to Oxygen (Atomic #8). Priority 1 .

  • -C2(N) : Carbon bonded to Nitrogen (Atomic #7). Priority 2 .

  • -CH₃ : Carbon bonded to Hydrogens. Priority 3 .

  • -H : Hydrogen.[8] Priority 4 .

• Assignment: Viewing with H in the back, the sequence 1 → 2 → 3 is Clockwise .

• Result: (3R) .

Configuration at C4 (The Hydroxyl Bearing Carbon)

• Center: Carbon 4.[1][9][10]

• Ligands:

  • -OH : Oxygen (Atomic #8). Priority 1 .

  • -C3(Me) : Carbon bonded to C, C, H. Priority 2 .

  • -C5 : Carbon bonded to C, H, H. Priority 3 .

  • -H : Hydrogen.[8] Priority 4 .

• Assignment: Viewing with H in the back, the sequence 1 → 2 → 3 is Counter-Clockwise .

• Result: (4S) .

Conformational Analysis (Cis vs. Trans)

In the piperidine chair conformation, the (3R,4S) configuration corresponds to the cis diastereomer.

• Steric Considerations: The methyl group (A-value ~1.70) has a stronger preference for the equatorial position than the hydroxyl group (A-value ~0.87).

• Predicted Conformation: The stable chair will place the 3-methyl group equatorial and the 4-hydroxyl group axial .

• Implication: This cis relationship (axial-equatorial) is distinct from the trans isomer (diequatorial), leading to significantly different NMR signatures (see Section 4).

Synthesis & Resolution Workflow

To obtain enantiopure (3R,4S)-3-methylpiperidin-4-ol, a non-stereoselective reduction followed by resolution is the most robust industrial approach. The direct asymmetric synthesis is possible but often cost-prohibitive for initial SAR screening.

Synthetic Protocol

• Precursor: 1-Benzyl-3-methylpiperidin-4-one . The benzyl group protects the nitrogen and prevents N-oxidation.

• Reduction: Reduction with L-Selectride (Lithium tri-sec-butylborohydride) at -78°C.

  • Mechanism:[11][12] The bulky hydride attacks from the less hindered equatorial face, forcing the resulting hydroxyl group into the axial position.

  • Selectivity: This favors the cis diastereomer (racemic mixture of (3R,4S) and (3S,4R)).

• Deprotection: Hydrogenolysis (H₂/Pd-C) removes the benzyl group.

• Resolution: Kinetic resolution using Candida antarctica Lipase B (CAL-B) .

  • CAL-B selectively acetylates the (3R,4S) enantiomer (or its antipode depending on solvent), allowing separation of the ester and the alcohol via column chromatography.

Process Flow Diagram

Figure 2: Chemo-enzymatic workflow for the isolation of (3R,4S)-3-methylpiperidin-4-ol.

Analytical Validation (Self-Validating Systems)

To ensure the integrity of the synthesized compound, the following analytical data must be verified. The coupling constants (

) are the primary "self-validating" metric for relative stereochemistry.

NMR Spectroscopy Data

Parameter	Expected Value	Structural Causality
H NMR Signal (H4)	3.8 - 4.0 ppm (Multiplet)	Protons geminal to oxygen are deshielded.
Coupling Constant ( )	2.0 - 5.0 Hz	Diagnostic for Cis. The H3 (axial) and H4 (equatorial) relationship results in a small gauche coupling.
Comparison (Trans)	Hz	The trans isomer (diequatorial substituents) places H3 and H4 in a diaxial arrangement, yielding a large coupling.

Optical Rotation

• Specific Rotation

  : The value will be non-zero. While the sign (+/-) depends on the solvent and concentration, the magnitude must be constant across batches to confirm enantiomeric purity (ee > 98%).

• Chiral HPLC: Use a Chiralpak AD-H or OD-H column to quantify the enantiomeric excess (ee).

References

• IUPAC. (2013). Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Royal Society of Chemistry. [Link]

• Rameshkumar, N., et al. (2003). "Synthesis and Biological Activities of 2,6-Diaryl-3-methyl-4-piperidone Derivatives." Biological and Pharmaceutical Bulletin, 26(2), 188–193. [Link]

• Wang, Y., et al. (2016). "Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer." Journal of Zhejiang University-SCIENCE A, 17(2), 163-170.[11] [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7446786, rac-(3R,4S)-3-methylpiperidin-4-ol.[6] [Link]

• Guddekoppa, S., et al. (2014). "A mixed-valent cyclodiphosphazane: Transition metal chemistry and cis/trans isomerisation." Journal of Chemical Sciences, 126, 982. [Link]

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Introduction: The Significance of Stereochemistry in Piperidine Scaffolds

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methylpiperidin-4-ol Isomers

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and natural alkaloids.[1][2] Its non-planar, chair-like conformation allows for a variety of three-dimensional arrangements of substituents, giving rise to stereoisomers with distinct pharmacological profiles. This guide focuses on 3-methylpiperidin-4-ol, a substituted piperidine with two stereocenters, which can exist as four distinct stereoisomers. Understanding the unique physical and chemical properties of these isomers is paramount for researchers in drug discovery and development, as subtle changes in stereochemistry can dramatically impact a molecule's biological activity, metabolic stability, and toxicity.

This document provides a comprehensive analysis of the cis and trans isomers of 3-methylpiperidin-4-ol, delving into their conformational preferences, comparative physical properties, and the spectroscopic techniques used for their characterization. Furthermore, it offers detailed experimental protocols for their synthesis, separation, and analysis, providing a practical framework for scientists working with these important building blocks.

Stereoisomerism and Conformational Analysis

The presence of two chiral centers at positions 3 and 4 of the piperidine ring in 3-methylpiperidin-4-ol gives rise to two diastereomeric pairs of enantiomers: the cis and trans isomers.

• Trans Isomers: (3R,4R)-3-methylpiperidin-4-ol and (3S,4S)-3-methylpiperidin-4-ol.

• Cis Isomers: (3R,4S)-3-methylpiperidin-4-ol and (3S,4R)-3-methylpiperidin-4-ol.[3][4]

The piperidine ring predominantly adopts a chair conformation to minimize torsional strain.[5] The stability of each isomer is largely dictated by the energetic favorability of its conformers, which depends on the axial or equatorial orientation of the methyl and hydroxyl groups.

Conformational Preferences

The most stable chair conformation for a substituted cyclohexane or piperidine is the one that minimizes steric strain, particularly 1,3-diaxial interactions.[6]

• Trans Isomers: The most stable conformation for the trans isomer is the diequatorial conformer, where both the methyl group and the hydroxyl group occupy equatorial positions. This arrangement avoids the sterically unfavorable 1,3-diaxial interactions that would occur if either group were in an axial position.

• Cis Isomers: For the cis isomer, one substituent must be axial while the other is equatorial. The conformational equilibrium will favor the conformer where the larger group (in this case, the methyl group) occupies the equatorial position to minimize steric hindrance. Therefore, the (3-equatorial-methyl, 4-axial-hydroxyl) conformer is generally more stable than the (3-axial-methyl, 4-equatorial-hydroxyl) conformer.

The protonation of the piperidine nitrogen can influence this equilibrium. For polar substituents, protonation can lead to a stabilization of the axial conformer due to electrostatic interactions.[7]

Caption: Conformational equilibria of trans and cis-3-methylpiperidin-4-ol.

Physical and Chemical Properties

The different spatial arrangements of the functional groups in the cis and trans isomers lead to distinct physical and chemical properties. While comprehensive data for all individual isomers is not always available, we can summarize known values and predict trends based on their structures.

Comparative Data

Property	cis-3-Methylpiperidin-4-ol	trans-3-Methylpiperidin-4-ol	Rationale for Differences
Molecular Formula	C₆H₁₃NO	C₆H₁₃NO	Identical
Molecular Weight	115.17 g/mol [3]	115.17 g/mol	Identical
Melting Point	Data not widely available	Solid[8]	The more symmetric trans isomer is expected to pack more efficiently into a crystal lattice, likely resulting in a higher melting point.
Boiling Point	Data not widely available	Data not widely available	The cis isomer, with its axial hydroxyl group, may have a slightly different propensity for intermolecular hydrogen bonding compared to the diequatorial trans isomer, potentially affecting the boiling point.
pKa	Not specified	Not specified	The basicity of the piperidine nitrogen is expected to be similar for both isomers, though subtle differences may arise from the through-space electronic effects of the substituents.
Polarity/Solubility	Expected to be slightly more polar	Expected to be slightly less polar	The cis isomer has a less symmetric charge distribution and a more exposed hydroxyl group (in the more stable conformer), which may lead to higher polarity and greater solubility in polar solvents.
Chromatographic Rƒ	Expected to be lower on silica gel	Expected to be higher on silica gel	Due to its expected higher polarity, the cis isomer should adhere more strongly to polar stationary phases like silica gel, resulting in a lower Rƒ value in normal-phase chromatography.

Spectroscopic Characterization

NMR and IR spectroscopy are indispensable tools for distinguishing between the cis and trans isomers of 3-methylpiperidin-4-ol.

¹H NMR Spectroscopy

The key to differentiating the isomers lies in the chemical shifts and coupling constants (J-values) of the protons on C3 and C4.

• H4 Proton: In the more stable conformer of the trans isomer , the H4 proton is in an axial position. It will therefore exhibit large axial-axial couplings to the two axial protons on the adjacent carbons (C3 and C5). This typically results in a triplet of triplets or a complex multiplet with a large width at half-height.

• In the more stable conformer of the cis isomer , the H4 proton is in an equatorial position. It will show smaller equatorial-axial and equatorial-equatorial couplings, resulting in a narrower multiplet, often appearing as a broad singlet or a triplet with small J-values.

¹³C NMR Spectroscopy

The chemical shifts of the ring carbons are also diagnostic. Carbons bearing axial substituents are typically shielded (shifted to a lower ppm value) compared to those with equatorial substituents due to the gamma-gauche effect.

• For the cis isomer , C4 (bearing an axial -OH) and C3 (bearing an equatorial -CH₃) will have characteristic shifts.

• For the trans isomer , with both groups equatorial, the carbon shifts will reflect this lower-energy arrangement.

IR Spectroscopy

The O-H stretching frequency can provide clues about intramolecular hydrogen bonding. In the cis isomer, the axial hydroxyl group is in close proximity to the lone pair of the nitrogen atom, which can lead to intramolecular hydrogen bonding. This often results in a sharper, slightly lower frequency O-H stretching band compared to the intermolecularly hydrogen-bonded hydroxyl group of the trans isomer.

Experimental Protocols

Synthesis and Separation of Isomers

A common route to 3-methylpiperidin-4-ol is the reduction of 3-methylpiperidin-4-one. The stereochemical outcome of the reduction is highly dependent on the reducing agent used.

Protocol: Reductive Synthesis and Chromatographic Separation

• Reaction Setup: To a solution of 3-methylpiperidin-4-one (1.0 eq) in methanol at 0 °C, add sodium borohydride (NaBH₄) (1.5 eq) portion-wise.

  • Rationale: NaBH₄ is a mild reducing agent. Its delivery of a hydride ion to the carbonyl is sterically controlled. The hydride will preferentially attack from the less hindered face, often leading to the thermodynamically more stable product. In this case, attack from the face opposite the methyl group will lead to the formation of the cis alcohol as the major product.

• Reaction Execution: Stir the reaction mixture at room temperature for 4 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure. Extract the aqueous residue with dichloromethane (3 x 50 mL). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Separation: Purify the crude mixture of cis and trans isomers by flash column chromatography on silica gel.

  • Rationale: The polarity difference between the cis and trans isomers allows for their separation on a polar stationary phase. The more polar cis isomer will have a stronger interaction with the silica gel and elute later than the less polar trans isomer.

  • Eluent System: A gradient of methanol in dichloromethane (e.g., 2% to 10% methanol) is typically effective.

• Characterization: Collect the fractions and analyze by TLC. Combine the fractions containing the pure isomers and remove the solvent to yield the separated products. Confirm the identity and stereochemistry of each isomer using NMR spectroscopy.[9]

Caption: Workflow for the synthesis and separation of 3-methylpiperidin-4-ol isomers.

Protocol for NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or D₂O for the hydrochloride salt) in a standard 5 mm NMR tube.

  • Rationale: Deuterated solvents are used to avoid large solvent signals that would obscure the analyte's proton signals. The choice of solvent can sometimes influence the chemical shifts.[10]

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. Ensure adequate resolution to observe the coupling patterns of the ring protons, particularly H3 and H4.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This provides a single peak for each unique carbon atom.

• Data Processing and Interpretation: Process the spectra (Fourier transform, phase correction, and baseline correction). Reference the spectra to the residual solvent peak.[11]

  • ¹H NMR: Integrate the peaks to determine proton ratios. Analyze the chemical shifts and coupling constants to assign the protons and determine the relative stereochemistry (cis vs. trans).

  • ¹³C NMR: Assign the carbon peaks based on their chemical shifts and comparison to predicted values or literature data.

Applications in Drug Development

The precise three-dimensional arrangement of the methyl and hydroxyl groups in the isomers of 3-methylpiperidin-4-ol is critical for their interaction with biological targets. The orientation of the hydroxyl group, in particular, can determine its ability to act as a hydrogen bond donor or acceptor within a receptor's binding pocket. Similarly, the orientation of the methyl group can influence binding affinity through hydrophobic interactions or by sterically hindering access to the binding site. Consequently, it is common for one stereoisomer of a drug to exhibit significantly higher potency and a better safety profile than its counterparts. The piperidine scaffold itself is a key component in a vast array of pharmaceuticals, including those with analgesic, anti-HIV, and CNS activities.[12][13] Therefore, the ability to synthesize and characterize specific isomers of building blocks like 3-methylpiperidin-4-ol is a fundamental requirement in modern medicinal chemistry.

Conclusion

The cis and trans isomers of 3-methylpiperidin-4-ol, while constitutionally identical, are distinct chemical entities with unique three-dimensional structures. These structural differences, rooted in their conformational preferences, manifest as measurable variations in their physical properties and spectroscopic signatures. For scientists engaged in drug discovery and chemical synthesis, a thorough understanding of these properties and the analytical methods used to distinguish them is not merely academic but a practical necessity for the rational design and development of novel therapeutics.

References

• PubChem. (n.d.). rac-(3R,4S)-3-methylpiperidin-4-ol. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). trans-4-Methylpiperidin-3-ol hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Jones, G. P., et al. (1994). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. Journal of the Chemical Society, Perkin Transactions 2, (8), 1735-1742.

• Conformational Analysis (English). (2020, September 21). YouTube. Retrieved from [Link]

• Wang, Y., et al. (2016). Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. Journal of Zhejiang University-SCIENCE A, 17(2), 163-170.
• Shvartsberg, M. S., et al. (2021).
• Foley, D. J., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13(11), 1614-1620.
• Goel, K. K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal, 1(1).

• LibreTexts. (n.d.). 3.7. Conformational analysis. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (2025, October 13). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• ResearchGate. (2025, June). The conformational preferences of cis-3-fluoro-4-methylpiperidine (3).... Retrieved from [Link]

• Dimmock, J. R., et al. (2013). Piperidin-4-one: the potential pharmacophore. Medicinal Chemistry Research, 22(4), 1535-1550.
• Rollas, S., et al. (2004). Synthesis and some pharmacological properties of 3-(piperidin-4-yl)-4-substituted-D2-1,2,4-triazoline-5-thione derivatives. Arzneimittelforschung, 54(12), 833-838.

• White Rose Research Online. (2022, December 19). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio-. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Google Patents. (n.d.). CN1636979A - Method for separating cis-3,5-dimethylpiperidine from a mixture of its geometrical isomers.

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Architecting the Piperidine Nucleus: Fundamental Synthesis Routes and Functionalization Strategies

As a Senior Application Scientist, I approach the synthesis of piperidines not merely as a sequence of unit operations, but as an exercise in controlling molecular topography and electronic states. The piperidine ring is a privileged scaffold, found in over 70 unique FDA-approved small-molecule pharmaceuticals, making its efficient construction a cornerstone of modern drug discovery[1].

However, synthesizing highly substituted, stereochemically complex piperidines requires a rigorous understanding of thermodynamic driving forces and catalytic mechanisms. This whitepaper deconstructs the three fundamental pillars of piperidine synthesis: De Novo Dearomatization (Hydrogenation) , Acyclic Precursor Assembly (Ring-Closing Metathesis) , and Late-Stage C-H Functionalization .

De Novo Dearomatization: Catalytic Hydrogenation of Pyridines

The most direct and atom-economical method for synthesizing piperidines is the catalytic hydrogenation of the corresponding pyridine precursors[2]. However, this route is fraught with thermodynamic and kinetic challenges.

The Causality of Catalyst Poisoning

Pyridines are highly stable aromatic systems. Reducing them requires overcoming a significant resonance energy barrier. As the reaction proceeds, the resulting saturated piperidine product (pKa ~11) is a substantially stronger Lewis base than the starting pyridine (pKa ~5.2). This highly basic product tightly binds to the transition metal catalyst surface, leading to severe catalyst poisoning[1].

To circumvent this, we must manipulate the electronic state of the product. By running the reaction in strongly acidic media (e.g., methanolic HCl or acetic acid), the resulting piperidine is immediately protonated into a piperidinium salt, eliminating its ability to coordinate with the metal surface[2].

Stepwise reduction pathway of pyridine to piperidine via catalytic hydrogenation.

Recent advancements have also introduced electrocatalytic hydrogenation. Using a carbon-supported rhodium (Rh(0)) catalyst, quantitative conversion of pyridine to piperidine has been achieved at ambient temperature and pressure, utilizing water as the hydrogen source[3]. Furthermore, the Glorius group has developed specialized palladium-catalyzed approaches to access highly valuable fluorinated piperidines, which were previously inaccessible via standard rhodium catalysis[4].

Quantitative Data: Catalyst Efficacy Comparison

Catalyst System	H₂ Pressure (psi)	Temp (°C)	Chemoselectivity	Susceptibility to Poisoning	Typical Yield (%)
Pd/C (10%)	50 - 100	50	Moderate (Cleaves benzyls)	High (Requires acidic media)	85 - 95
PtO₂ (Adams)	15 - 50	25	High (Preserves alkyls)	Moderate	90 - 98
Rh/C (5%)	100	25	Excellent (Preserves aromatics)	Low	90 - 99
Rh(0) on Carbon	Ambient	25	High (Water as H-source)	Low	>95

Self-Validating Protocol: Heterogeneous Pyridine Hydrogenation

This protocol utilizes a self-validating metric: monitoring theoretical hydrogen uptake via a mass flow controller. A premature plateau in H₂ consumption indicates catalyst poisoning, necessitating an adjustment in solvent acidity.

• Substrate Preparation: Dissolve 10 mmol of the substituted pyridine in 30 mL of methanol containing 10% (v/v) glacial acetic acid.

• Catalyst Loading: Add 5 mol% of PtO₂ (Adams' catalyst) carefully under a continuous stream of nitrogen to prevent spontaneous ignition of the solvent.

• Pressurization: Transfer the mixture to a high-pressure Parr reactor. Purge the vessel three times with nitrogen (50 psi), followed by three purges with hydrogen gas. Pressurize to 50 psi H₂.

• Reaction Monitoring: Stir vigorously at 25°C. Monitor the pressure drop. The reaction is complete when H₂ uptake ceases (typically 4-12 hours depending on steric hindrance).

• Workup: Vent the reactor safely. Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate, basify with 1M NaOH to liberate the free amine, and extract with dichloromethane (3 x 20 mL).

Acyclic Precursor Assembly: Ring-Closing Metathesis (RCM)

When specific stereocenters are required that cannot be easily set via the hydrogenation of flat aromatic rings, building the piperidine core from acyclic precursors is the preferred strategy. Ring-Closing Metathesis (RCM) utilizes ruthenium alkylidene catalysts (e.g., Grubbs catalysts) to stitch together diallylamines into tetrahydropyridines, which are subsequently reduced[5].

The Causality of Concentration

The thermodynamic driving force of RCM is the entropic release of volatile ethylene gas. However, diene substrates face a kinetic bifurcation: they can either undergo intramolecular cyclization (forming the desired ring) or intermolecular Acyclic Diene Metathesis (ADMET), forming useless oligomers. To force the system down the intramolecular pathway, we must exploit the principles of high dilution. Operating at concentrations ≤ 0.01 M ensures that a reactive ruthenium-alkylidene intermediate is statistically more likely to encounter the other double bond on the same molecule rather than a neighboring molecule.

Ring-closing metathesis mechanism for synthesizing piperidine scaffolds.

For example, the asymmetric synthesis of trans-(3S)-amino-(4R)-alkyl-piperidines was successfully achieved by utilizing a protected D-serine derivative as the acyclic starting material, followed by RCM and stereoselective hydrogenation[5].

Self-Validating Protocol: RCM of Diallylamines

Self-validation check: If TLC analysis reveals a complex mixture of high-molecular-weight smears at the baseline, the concentration is too high (ADMET is occurring). Dilute the reaction further.

• Substrate Dilution: Dissolve 1.0 mmol of the N-protected diallylamine derivative in 100 mL of anhydrous, degassed dichloromethane (DCM) to achieve a 0.01 M concentration.

• Catalyst Addition: Add 5 mol% of Grubbs 2nd Generation Catalyst. The solution will turn a characteristic deep brown/purple.

• Cyclization: Heat the reaction to reflux (40°C) under a positive pressure of Argon for 2-4 hours.

• Quenching: Add 1.0 mL of ethyl vinyl ether and stir for 30 minutes. This terminates the active ruthenium species by forming a stable Fischer carbene, preventing double-bond isomerization during workup.

• Purification: Concentrate the solvent in vacuo and purify the resulting dehydropiperidine via flash column chromatography.

Late-Stage C-H Functionalization

Instead of building a new ring for every derivative, modern medicinal chemistry relies on the late-stage functionalization of existing saturated piperidine cores. The challenge here is that unactivated sp³ C-H bonds are notoriously inert and difficult to differentiate.

The Causality of Directing Groups and Strain Release

To achieve regioselectivity, we must employ directing groups or exploit inherent ring strain. Traditional methods, such as those demonstrated by Coldham, rely on the lithiation of N-Boc piperidines using Beak/Gawley-inspired conditions, followed by transmetalation to an organozinc species for Negishi-type cross-coupling[6].

A fundamentally different, state-of-the-art approach was disclosed by Sarpong's group. Their strategy involves the functionalization of cyclic amines via a strain-release mechanism. It utilizes a Norrish-Yang cyclization to form an N-fused bicyclo α-hydroxy-β-lactam, which is then subjected to a mild, palladium-catalyzed C-C cleavage and cross-coupling protocol[6]. This bypasses the harsh basic conditions of direct lithiation, allowing for broad functional group tolerance.

Directed transition-metal catalyzed C-H functionalization of piperidines.

By merging these three methodologies—dearomatization, acyclic assembly, and late-stage functionalization—scientists can architect virtually any substituted piperidine required for complex drug development.

References

• Approaches to α-functionalization of piperidines by C-H... ResearchGate[Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications NIH (National Institutes of Health)[Link]

• Synthesis of trans-(3S)-Amino-(4R)-alkyl- and -(4S)-Aryl-piperidines via Ring-Closing Metathesis Reaction ACS Publications[Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds PMC (PubMed Central)[Link]

• Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems ResearchGate[Link]

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The Piperidine Pharmacophore: A Technical Guide to Biological Activity and Functionalization

The following technical guide provides an in-depth analysis of functionalized piperidine derivatives, designed for researchers and drug development professionals.

Part 1: Executive Technical Summary

The piperidine ring (azacyclohexane) represents one of the most ubiquitous "privileged structures" in medicinal chemistry, appearing in over 70 FDA-approved therapeutics. Its prevalence stems not merely from its chemical stability, but from its unique conformational flexibility (chair/boat energetics) and its ability to project functional groups into specific distinct vectors (axial vs. equatorial) within a protein binding pocket.

For the application scientist, the piperidine scaffold is not a passive linker but a tunable electronic and steric modulator. This guide analyzes the biological activity of these derivatives, focusing on Structure-Activity Relationships (SAR), mechanistic pathways in oncology and neurology, and validated experimental protocols for synthesis and evaluation.

Part 2: Structural Architecture & SAR Vectors

To rationally design piperidine-based drugs, one must treat the ring as a 3D scaffold with distinct functionalization zones.

The SAR Coordinate System

• N1 (The Anchor): The primary site for modulating basicity (pKa ~11 for unsubstituted) and lipophilicity. Functionalization here (amides, sulfonamides, alkyls) often dictates blood-brain barrier (BBB) permeability and metabolic stability against CYP450 oxidation.

• C2/C6 (The Gatekeepers): Substituents here introduce significant steric hindrance, locking the ring conformation and influencing selectivity between receptor subtypes (e.g., NK1 vs. NK2 receptors).

• C4 (The Warhead Vector): The distal position is ideal for projecting pharmacophores into deep hydrophobic pockets (e.g., the benzyl group in Donepezil) or solvent-exposed regions.

Visualization: The Piperidine SAR Decision Tree

The following diagram outlines the logical flow for functionalizing the piperidine core based on the desired therapeutic target.

Caption: Strategic functionalization vectors for the piperidine scaffold based on target class requirements.

Part 3: Therapeutic Applications & Mechanistic Insights[1][2]

Oncology: Kinase Inhibition (ALK/Akt/BTK)

Piperidine derivatives have evolved from simple cytotoxic agents to precision kinase inhibitors.

• Mechanism: In drugs like Ibrutinib (BTK inhibitor) and Crizotinib (ALK inhibitor), the piperidine ring often serves as a scaffold that positions a "warhead" (e.g., acrylamide) for covalent bonding with a cysteine residue in the ATP-binding pocket.

• Recent Advances (2024-2025): Research indicates that C4-substituted piperidine carboxamides function as potent ALK inhibitors by inducing a "DFG-shifted" conformation in the kinase, opening a hydrophobic back-pocket that enhances selectivity over homologous kinases like IGF1R.

Neurology: Acetylcholinesterase (AChE) Inhibition

The classic example is Donepezil (Aricept), a reversible, non-competitive AChE inhibitor used in Alzheimer's disease.

• Mechanism: The N-benzylpiperidine moiety binds to the Peripheral Anionic Site (PAS) of AChE, while the dimethoxy-indanone moiety binds to the catalytic site. The piperidine ring acts as the critical bridge, spanning the enzyme's deep gorge.

• Critical SAR: The quaternary nitrogen (protonated at physiological pH) forms a cation-pi interaction with Trp286 in the PAS.

CGRP Antagonists (Migraine)

Newer agents like Rimegepant utilize a piperidine linker to position a bulky CGRP receptor-blocking group. Here, the piperidine provides the necessary sp3 character to orient the molecule in a non-planar "V" shape, critical for fitting into the GPCR transmembrane bundle.

Data Summary: Key Piperidine Therapeutics

Drug	Target	Piperidine Role	Binding Mode
Donepezil	AChE	Linker & Cation-Pi Binder	Spans catalytic gorge to peripheral site
Ibrutinib	BTK	Scaffold for Warhead	Orients acrylamide for Cys481 covalent bond
Rimegepant	CGRP	Structural Linker	Positions aromatic wings for receptor antagonism
Palbociclib	CDK4/6	Solubilizing Group	Solvent-exposed; improves oral bioavailability

Part 4: Experimental Protocols

Protocol A: Synthesis of N-Substituted Piperidines via Reductive Amination

Rationale: This is the most reliable method for generating N-functionalized libraries, avoiding the over-alkylation issues seen with direct alkyl halide displacement.

Materials:

• 4-Piperidinecarboxylate derivative (1.0 eq)

• Aryl aldehyde (1.1 eq)

• Sodium triacetoxyborohydride (STAB) (1.5 eq)[1]

• Dichloromethane (DCM) (anhydrous)

• Acetic acid (catalytic, 1-2 drops)

Step-by-Step Workflow:

• Imine Formation: Dissolve the piperidine derivative and aryl aldehyde in anhydrous DCM under nitrogen atmosphere.

• Activation: Add catalytic acetic acid. Stir at Room Temperature (RT) for 30–60 minutes to ensure imine/iminium formation. Technical Note: Monitor by TLC; the disappearance of the aldehyde spot indicates readiness for reduction.

• Reduction: Cool the solution to 0°C. Add STAB portion-wise over 10 minutes. Why STAB? Unlike NaBH4, STAB is mild and will not reduce the aldehyde/ketone before it reacts with the amine.

• Quench: Stir at RT for 12 hours. Quench with saturated NaHCO3 solution.

• Workup: Extract with DCM (3x), dry over Na2SO4, and concentrate. Purify via flash column chromatography.

Protocol B: Ellman’s Assay for AChE Inhibition

Rationale: To validate the biological activity of synthesized piperidine derivatives against AChE.

Reagents:

• Acetylthiocholine iodide (ATChI) (Substrate)

• 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB) (Ellman's Reagent)

• AChE source (electric eel or recombinant human)

• Phosphate buffer (pH 8.0)

Workflow:

• Preparation: Dissolve test compounds in DMSO (final concentration <1%).

• Incubation: In a 96-well plate, add 150 µL phosphate buffer, 20 µL test compound solution, and 20 µL AChE solution (0.1 U/mL). Incubate at 25°C for 10 minutes.

• Initiation: Add 10 µL of DTNB/ATChI mixture.

• Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Calculation: Determine the slope (velocity) and calculate % Inhibition:

Part 5: Mechanistic Visualization

The following diagram illustrates the dual-binding mechanism of Donepezil-type piperidine derivatives within the Acetylcholinesterase enzyme gorge, a classic example of piperidine efficacy.

Caption: Dual-site binding mechanism of N-benzylpiperidine derivatives in the AChE enzyme gorge.

Part 6: Future Outlook & Stability Considerations

While piperidine is a robust scaffold, metabolic liabilities at the

-carbon (C2/C6) due to oxidative metabolism are a concern.

• Metabolic Blocking: Recent strategies involve introducing fluorine or methyl groups at C2 to block CYP450-mediated oxidation.

• Spiro-Piperidines: The use of spiro-fused systems (e.g., spiro[piperidine-4,4'-indoline]) is rising to increase 3D complexity and patentability while maintaining the pharmacophore's essential basicity.

References

• BenchChem. (2025).[1] Application Notes and Protocols for the Functionalization of 1-Piperidinepentanoic Acid in Drug Discovery. BenchChem. Link

• Frolov, N. A., & Vereshchagin, A. N. (2023).[2] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937.[2] Link

• Liu, S., et al. (2022).[3][4] In Silico Studies of Piperidine Derivatives as Protein Kinase B Inhibitors through 3D-QSAR, Molecular Docking and Molecular Dynamics Simulation. Letters in Drug Design & Discovery, 19(7), 591-605.[4] Link

• Bryan, M. C., et al. (2012). Rapid Development of Piperidine Carboxamides as Potent and Selective Anaplastic Lymphoma Kinase Inhibitors. Journal of Medicinal Chemistry, 55(4), 1698–1705. Link

• Mokhtary, M., & Mahooti, K. (2024).[5] Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189.[5] Link

• Viegas, C., et al. (2007). CNS-selective noncompetitive cholinesterase inhibitors derived from the natural piperidine alkaloid (−)-spectaline. Bioorganic & Medicinal Chemistry Letters. Link

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• 5. ajchem-a.com [ajchem-a.com]

The Strategic Role of (3R,4S)-3-Methylpiperidin-4-ol in Modern Medicinal Chemistry and Drug Discovery

Executive Summary

In contemporary drug discovery, the transition from "flat" sp2-hybridized aromatic rings to three-dimensional sp3-rich scaffolds is a proven strategy to improve clinical success rates. Among these advanced building blocks, (3R,4S)-3-methylpiperidin-4-ol has emerged as a privileged chiral scaffold[1][2]. By introducing precise conformational restriction and critical hydrogen-bonding vectors, this moiety dramatically enhances target binding affinity, kinase selectivity, and pharmacokinetic (PK) profiles[3][4].

As a Senior Application Scientist, I have observed firsthand how the integration of this specific diastereomer dictates the success of programs ranging from regenerative medicine (LATS1/2 inhibitors)[3] to immuno-oncology (CCR4 antagonists)[5] and targeted protein degradation (IRAK degraders)[6]. This technical guide provides an in-depth analysis of the structural advantages, mechanistic applications, and self-validating synthetic protocols associated with (3R,4S)-3-methylpiperidin-4-ol.

Structural and Physicochemical Rationale

The superiority of the (3R,4S)-3-methylpiperidin-4-ol scaffold over its unsubstituted piperidine counterpart lies in its precise stereochemical architecture. The addition of the C3-methyl group restricts the conformational flexibility of the piperidine ring, locking it into a preferred chair conformation. This restriction minimizes the entropic penalty incurred during target binding, a concept known as conformational restriction[3]. Furthermore, the C4-hydroxyl group provides a highly directional hydrogen bond donor/acceptor, essential for interacting with the solvent-exposed regions or hinge binders of kinase ATP pockets[3][4].

Table 1: Physicochemical Impact of the (3R,4S)-3-Methylpiperidin-4-ol Scaffold

Property	Unsubstituted Piperidine	(3R,4S)-3-Methylpiperidin-4-ol	Causality / Rationale
Fsp3 (Fraction sp3)	1.0	1.0	Maintains high 3D character, improving aqueous solubility and reducing off-target promiscuity.
Conformational Entropy	High	Restricted	C3-methyl locks the chair conformation, reducing the entropic penalty upon target binding[3].
Topological Polar Surface Area (TPSA)	12.0 Ų	32.3 Ų	Addition of C4-hydroxyl introduces a critical hydrogen bond donor/acceptor vector[1].
Metabolic Stability (CYP450)	Susceptible to α-oxidation	Enhanced	Steric hindrance from the C3-methyl shields adjacent C-H bonds from oxidative metabolism.
LogP (Lipophilicity)	~1.5	0.1	Hydroxyl group significantly lowers LogP, improving the overall ADME profile[1].

Key Therapeutic Applications and Mechanistic Pathways

Scaffold Hopping in LATS1/2 Kinase Inhibitors (Regenerative Medicine)

The Large Tumor Suppressor Kinases 1 and 2 (LATS1/2) are central regulators of the Hippo signaling pathway. Inhibiting LATS1/2 promotes the nuclear translocation of YAP/TAZ, driving tissue regeneration in indications like severe burns and diabetic foot ulcers[3]. During lead optimization, replacing flexible aliphatic chains with rigidified piperidine derivatives—specifically utilizing 3-methylpiperidin-4-ol architectures—resulted in significant gains in potency and selectivity against off-target kinases like AKT[3].

Figure 1: LATS1/2 Hippo signaling pathway and the mechanism of targeted kinase inhibition.

Overcoming Resistance in EGFR-Mutant NSCLC

In the development of next-generation EGFR inhibitors (e.g., BLU-945 analogs), overcoming T790M and C797S resistance mutations while sparing wild-type EGFR is paramount[4]. Chiral 3-methylpiperidin-4-ol and its fluorinated derivatives are utilized to project the core pharmacophore precisely into the mutated ATP-binding site[4][7]. The stereochemistry of the (3R,4S) or related configurations ensures that the hydroxyl group interacts optimally with the kinase hinge region, while the methyl group induces a steric clash with wild-type EGFR, driving mutant selectivity[4].

CCR4 Antagonism in Immuno-Oncology

CCR4 is a G protein-coupled receptor (GPCR) responsible for recruiting highly immunosuppressive regulatory T cells (Tregs) into the tumor microenvironment (TME)[5]. Antagonizing CCR4 requires precise spatial arrangement to block the chemokine gradient (CCL17/CCL22). The C3-methyl core of 3-methylpiperidin-4-ol derivatives provides the exact vector projection needed to achieve high-affinity binding, with specific diastereomers exhibiting up to 19-fold greater potency in inhibiting calcium flux compared to their epimers[5].

Experimental Workflows: Synthesis and Functionalization

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, emphasizing the causality behind each chemical intervention.

Figure 2: Self-validating synthetic workflow for (3R,4S)-3-methylpiperidin-4-ol functionalization.

Protocol 1: Asymmetric Synthesis and Chiral Resolution of (3R,4S)-3-Methylpiperidin-4-ol

Objective: Isolate the (3R,4S) enantiomer with >98% enantiomeric excess (ee) for downstream API synthesis[2].

• Asymmetric Transfer Hydrogenation (ATH):

  • Action: React 1-Boc-3-methylpiperidin-4-one with RuCl catalyst in a formic acid/triethylamine (5:2) azeotrope at 40°C.

  • Causality: The chiral Ru-complex establishes a rigid transition state. The (R,R)-TsDPEN ligand directs the hydride transfer exclusively to the re-face of the carbonyl, establishing the (4S) stereocenter. Dynamic kinetic resolution (DKR) at the enolizable C3 position simultaneously enriches the (3R) configuration.

  • Self-Validation: Monitor the reaction via chiral GC-MS. The reaction is complete when the ketone peak disappears. The diastereomeric ratio (dr) must be >95:5 before proceeding to avoid costly downstream purification.

• Boc-Deprotection and Salt Formation:

  • Action: Treat the resulting (3R,4S)-1-Boc-3-methylpiperidin-4-ol with 4N HCl in dioxane at 0°C, warming to room temperature[6].

  • Causality: Anhydrous HCl in dioxane is chosen over aqueous acids to prevent competitive side reactions and to directly precipitate the product as a highly crystalline hydrochloride salt[6][8].

  • Self-Validation: The formation of a white precipitate indicates successful deprotection. Confirm the removal of the Boc group via 1H-NMR (disappearance of the 1.4 ppm singlet, 9H).

Protocol 2: Scaffold Functionalization (SNAr for Kinase Inhibitor Construction)

Objective: Couple the (3R,4S)-3-methylpiperidin-4-ol core to a heteroaryl chloride (e.g., for LATS1/2 or EGFR inhibitor synthesis)[3][7].

• Nucleophilic Aromatic Substitution (SNAr):

  • Action: Combine (3R,4S)-3-methylpiperidin-4-ol HCl salt, the heteroaryl chloride (e.g., 2-chloropyrimidine derivative), and N,N-diisopropylethylamine (DIPEA) in N-methyl-2-pyrrolidone (NMP). Heat to 110°C for 12 hours[7].

  • Causality: The secondary amine of the piperidine is a strong nucleophile. DIPEA is selected as a non-nucleophilic base to neutralize the HCl salt and scavenge the HCl generated during the SNAr, without competing for the electrophile. NMP provides the high boiling point and polarity necessary to stabilize the Meisenheimer complex transition state.

  • Self-Validation: Perform LC-MS analysis. The presence of the [M+H]+ peak corresponding to the coupled product and the absence of the starting heteroaryl chloride validates the conversion.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 7446786, rac-(3R,4S)-3-methylpiperidin-4-ol." PubChem. URL:[Link]

• Kast, et al. "Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine." PubMed Central (PMC), National Institutes of Health, 2025. URL:[Link]

• Eno, Meredith S., et al. "Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor for Treatment-Resistant Non-Small-Cell Lung Cancer." Journal of Medicinal Chemistry, ACS Publications, 2022. URL:[Link]

• RAPT Therapeutics. "Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking into the Tumor Microenvironment." RAPT Therapeutics Pipeline Publications. URL: [Link]

• Google Patents. "WO2022125790A1 - Irak degraders and uses thereof." World Intellectual Property Organization.

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(3R,4S)-3-Methylpiperidin-4-ol: A Privileged Chiral Building Block in Advanced Therapeutics

Executive Summary: Escaping Flatland

In modern drug discovery, the transition from planar, sp2-hybridized aromatic systems to highly three-dimensional, sp3-rich architectures—a paradigm known as "escaping flatland"—is a proven strategy for improving the clinical success rates of drug candidates. Among these architectures, the piperidine ring is one of the most frequently utilized nitrogen heterocycles in FDA-approved drugs.

However, simple piperidines often suffer from high conformational flexibility, leading to entropic penalties upon target binding and potential off-target toxicities. The strategic installation of chiral centers, specifically in the form of (3R,4S)-3-methylpiperidin-4-ol , elevates this basic heterocycle into a privileged chiral building block. By breaking molecular symmetry, the (3R,4S) configuration forces the ring into a highly specific chair conformation, providing dense functionalization, rigid vector projection, and predictable metabolic stability.

Structural Rationale & Physicochemical Profiling

The utility of (3R,4S)-3-methylpiperidin-4-ol lies in its precise stereochemistry. The spatial relationship between the C3-methyl and C4-hydroxyl groups dictates the exact trajectory of any appended pharmacophores.

• Conformational Locking: The C3-methyl group minimizes 1,3-diaxial interactions, heavily favoring a chair conformation where the bulky substituents are equatorially disposed. This rigidification reduces the entropic penalty when the molecule binds to a target protein.

• Vector Projection: The secondary amine (N1) and the secondary alcohol (C4-OH) serve as orthogonal attachment points. The (3R,4S) stereocenter ensures that functional groups attached at C4 are projected at a precise ~109.5° angle relative to the methyl group, a geometry that is impossible to achieve with planar rings.

Table 1: Physicochemical Properties of (3R,4S)-3-methylpiperidin-4-ol

Property	Value	Scientific Implication
Molecular Weight	115.17 g/mol [1]	Low molecular weight allows for extensive downstream functionalization without exceeding Lipinski's Rule of 5.
XLogP3	0.1[1]	Highly hydrophilic core; improves aqueous solubility of highly lipophilic drug candidates.
TPSA	32.3 Ų[1]	Optimal polar surface area for membrane permeability, including potential blood-brain barrier (BBB) crossing.
H-Bond Donors / Acceptors	2 / 2[1]	Provides balanced hydrogen bonding networks for target engagement (e.g., kinase hinge regions).

Pharmaceutical Applications & Case Studies

The (3R,4S)-3-methylpiperidin-4-ol scaffold (and its closely related diastereomers) has been instrumental in solving complex structure-activity relationship (SAR) challenges across multiple therapeutic areas.

Case Study 1: Immuno-Oncology (CCR4 Antagonists)

Regulatory T cells (Tregs) suppress the immune response in the tumor microenvironment (TME). RAPT Therapeutics developed small-molecule CCR4 antagonists to block Treg trafficking. During lead optimization, the incorporation of a chiral 3'-methyl-1,4'-bipiperidine side chain was critical. Researchers discovered that the specific (R,S)-diastereomer was 19-fold more potent than the (S,R)-diastereomer in inhibiting calcium flux[2]. The precise 3D vector of the methyl group was required to perfectly occupy the CCR4 binding pocket without creating steric clashes.

Case Study 2: Regenerative Medicine (LATS1/2 Kinase Inhibitors)

The Large Tumor Suppressor Kinases 1 and 2 (LATS1/2) are key regulators of the Hippo signaling pathway. Inhibiting LATS1/2 promotes tissue regeneration by allowing YAP/TAZ to translocate to the nucleus. In the discovery of novel LATS inhibitors, the incorporation of a 4-(4-arylphenyl)-3-methylpiperidin-4-ol scaffold provided enhanced rigidification[3]. Removing entropic degrees of freedom via the chiral methyl group significantly improved the cellular IC50 compared to unsubstituted piperidines or azetidines[3].

Case Study 3: Targeted Oncology (EGFR Inhibitors)

In the development of BLU-945, a next-generation EGFR mutant inhibitor for treatment-resistant Non-Small-Cell Lung Cancer (NSCLC), achieving selectivity over wild-type (WT) EGFR was paramount[4]. The addition of a chiral methyl group to the saturated heterocyclic core resulted in a meaningful improvement in potency (pEGFR H1975 = 7 nM)[4]. The bulkier methyl group is directed toward the side chain of Leu792; because WT kinases typically have a larger residue (Phe or Tyr) at this position, the chiral methyl creates a selective steric clash, sparing the WT kinase and reducing dose-limiting toxicities[4].

Table 2: Impact of the 3-Methylpiperidine Scaffold on Drug Potency

Therapeutic Target	Scaffold Modification	Biological Effect
CCR4 (GPCR)	(R,S)-3'-methyl-1,4'-bipiperidine	19-fold potency increase vs (S,R) diastereomer[2].
LATS1/2 (Kinase)	3-methylpiperidin-4-ol core	Reduced entropic penalty; improved cellular IC50[3].
EGFR L858R/T790M	Chiral methyl addition to core	pEGFR H1975 = 7 nM; induced steric clash with WT kinases[4].

Visualizing the Biological & Synthetic Pathways

To fully grasp the utility of this building block, we must visualize both its biological application and its synthetic handling.

Diagram 1: Biological Mechanism (Hippo Pathway Modulation)

The following diagram illustrates how LATS1/2 inhibitors utilizing the chiral piperidine scaffold modulate the Hippo pathway for regenerative medicine.

Caption: Hippo pathway modulation via LATS1/2 inhibition using the chiral piperidine scaffold.

Diagram 2: Synthetic Workflow

Caption: Stereoselective functionalization workflow for (3R,4S)-3-methylpiperidin-4-ol.

Experimental Protocol: Self-Validating Reductive Amination

To integrate (3R,4S)-3-methylpiperidin-4-ol into a larger drug scaffold, N-alkylation via reductive amination is a standard, high-yielding approach. The following protocol is designed as a self-validating system , ensuring that the delicate (3R,4S) stereocenter is preserved.

Step-by-Step Methodology

1. Preparation & Iminium Formation:

• Action: Dissolve (3R,4S)-3-methylpiperidin-4-ol hydrochloride (1.0 eq) and the target aryl aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE).

• Causality: DCE is selected over dichloromethane (DCM) due to its higher boiling point (83 °C vs 39 °C), allowing for mild heating if the steric bulk of the aldehyde makes iminium formation sluggish.

2. Base Addition:

• Action: Add N,N-diisopropylethylamine (DIPEA, 1.2 eq) dropwise at room temperature.

• Causality: DIPEA is a sterically hindered, non-nucleophilic base. It effectively neutralizes the hydrochloride salt to liberate the free secondary amine without participating in unwanted side reactions with the electrophilic aldehyde.

3. Acid Catalysis:

• Action: Add glacial acetic acid (0.1 eq).

• Causality: The mildly acidic environment accelerates the dehydration of the transient hemiaminal intermediate, driving the equilibrium toward the highly reactive iminium ion.

4. Chemoselective Reduction:

• Action: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (STAB, 1.5 eq) portion-wise. Stir for 12 hours while warming to room temperature.

• Causality: STAB is explicitly chosen over Sodium borohydride (NaBH4) or Sodium cyanoborohydride (NaCNBH3). The electron-withdrawing acetoxy ligands reduce the nucleophilicity of the hydride, preventing the premature reduction of the unreacted aldehyde to an alcohol. Furthermore, it avoids the generation of highly toxic hydrogen cyanide gas associated with NaCNBH3.

5. Validation & Workup (The Self-Validating Step):

• Action: Quench the reaction with saturated aqueous NaHCO3. Extract with EtOAc, dry over Na2SO4, and concentrate. Immediately subject the crude mixture to LC-MS and Chiral HPLC (e.g., Chiralpak AD-H column).

• Causality: Immediate LC-MS confirms the mass of the desired product and verifies the absence of the over-reduced alcohol byproduct. Crucially, Chiral HPLC validates that the (3R,4S) stereocenters have not epimerized under the mildly basic/acidic reaction conditions, ensuring the structural integrity of the chiral building block is intact before proceeding to downstream synthesis.

References

• National Institutes of Health. "rac-(3R,4S)-3-methylpiperidin-4-ol - PubChem." PubChem Database, [Link]

• RAPT Therapeutics. "Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking into the Tumor Microenvironment." RAPT Therapeutics Publications, [Link]

• National Center for Biotechnology Information. "Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine." PubMed Central (PMC), [Link]

• American Chemical Society. "Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor for Treatment-Resistant Non-Small-Cell Lung Cancer." Journal of Medicinal Chemistry, [Link]

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• 4. Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor for Treatment-Resistant Non-Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Piperidine Scaffold: A Technical Guide to Pharmacological Profiling

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Piperidine Core

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a cornerstone of modern medicinal chemistry. Its prevalence in a vast array of clinically approved drugs has earned it the status of a "privileged scaffold."[1] This is due to its favorable physicochemical properties, including its ability to confer metabolic stability and desirable pharmacokinetic characteristics to a molecule. The nitrogen atom within the piperidine ring is often a key pharmacophoric feature, as it can be protonated at physiological pH, enabling ionic interactions with biological targets.[2]

Substituted piperidines are found in drugs targeting a wide range of conditions, from potent analgesics like fentanyl and its analogs to central nervous system stimulants such as methylphenidate, and acetylcholinesterase inhibitors like donepezil for the treatment of Alzheimer's disease.[2] The versatility of the piperidine core allows for extensive structural modifications, enabling the fine-tuning of pharmacological activity to achieve desired potency and selectivity.

This technical guide provides an in-depth exploration of the pharmacological profiling of substituted piperidines. It is designed to move beyond a simple listing of methods to provide a rationale for experimental design, an understanding of the underlying biology, and a framework for the rigorous validation of results.

I. Foundational In Vitro Profiling: Target Engagement and Cellular Effects

The initial characterization of a novel substituted piperidine begins with a suite of in vitro assays designed to confirm its interaction with the intended biological target and to assess its effects on cellular function.

A. Target Engagement: Radioligand Binding Assays

To quantify the affinity of a compound for its target receptor, radioligand binding assays are the gold standard.[3][4] These assays measure the ability of a test compound to compete with a radiolabeled ligand for binding to the receptor of interest.

The choice of radioligand is critical and depends on the specific pharmacology of the receptor.[5] An ideal radioligand possesses high affinity and specificity for the target, as well as a suitable specific radioactivity to enable sensitive detection. The concentration of the radioligand in the assay is typically set at or near its dissociation constant (Kd) to ensure a robust signal and to allow for accurate determination of the competitor's inhibitory constant (Ki).

A robust radioligand binding assay must be thoroughly validated. This includes determining the optimal concentration of receptor protein, incubation time to reach equilibrium, and the concentration of a non-labeled ligand to define non-specific binding.[5][6] The dissociation constant (koff) of the radioligand should be determined to ensure that the incubation time is sufficient for the binding to reach equilibrium.[5] For high-throughput screening, the Z'-factor is a crucial statistical parameter used to assess the quality and reliability of the assay.[7][8][9][10] A Z'-factor between 0.5 and 1.0 is indicative of an excellent assay suitable for screening large compound libraries.[10][11]

• Membrane Preparation: Tissues or cells expressing the target receptor are homogenized in an ice-cold buffer and centrifuged to pellet the membranes. The membrane pellet is washed and resuspended in a suitable assay buffer.[1]

• Assay Setup: In a 96-well plate, combine the cell membrane preparation, the radioligand (at a fixed concentration, e.g., its Kd), and varying concentrations of the unlabeled test compound.

• Incubation: Incubate the plate at a specific temperature for a predetermined time to allow the binding to reach equilibrium.[1]

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membrane-bound radioligand. The filter is then washed with ice-cold buffer to remove any unbound radioligand.[1]

• Quantification: The radioactivity retained on the filter is measured using a scintillation counter.[1]

• Data Analysis: The data are plotted as the percentage of specific binding versus the logarithm of the competitor concentration. The IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki is then calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[1]

B. Functional Activity: Signaling Pathway Modulation

Demonstrating that a compound binds to a target is the first step. The next is to determine whether it acts as an agonist, antagonist, or allosteric modulator. This is achieved by assessing its effect on the downstream signaling pathways of the target.

• Opioid Receptors (e.g., µ-opioid receptor): These are Gi/o-coupled GPCRs. Agonist binding leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels, such as the activation of inwardly rectifying potassium channels and the inhibition of voltage-gated calcium channels.[8][12][13]

Opioid Receptor Signaling Pathway

• Histamine H3 Receptor: This is also a Gi/o-coupled GPCR. Its activation inhibits adenylyl cyclase and reduces cAMP levels.[5][14][15] It can also modulate other pathways, such as the MAPK and PI3K/AKT pathways.[5] As a presynaptic autoreceptor and heteroreceptor, it inhibits the release of histamine and other neurotransmitters.[15][16]

Histamine H3 Receptor Signaling Pathway

C. Enzyme Inhibition: Acetylcholinesterase (AChE) as a Target

For piperidine derivatives designed as enzyme inhibitors, a direct measure of their ability to block enzyme activity is required. The Ellman's method is a widely used colorimetric assay for determining AChE activity.[9][11]

• Reagent Preparation: Prepare a phosphate buffer (pH 8.0), a solution of AChE, a solution of the substrate acetylthiocholine iodide (ATCI), and a solution of the chromogen 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).[9][11]

• Assay Setup: In a 96-well plate, add the phosphate buffer, the test compound at various concentrations, and the AChE solution. Include a control group without the inhibitor.[9]

• Pre-incubation: Incubate the plate for a short period to allow the inhibitor to bind to the enzyme.[9][11]

• Reaction Initiation: Add DTNB and then ATCI to all wells to start the reaction.[9]

• Kinetic Measurement: Immediately measure the absorbance at 412 nm at regular intervals. The rate of color formation is proportional to AChE activity.[9][11]

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[17]

Compound ID	Substitution on Phenyl Ring	IC50 (µM) vs. AChE	Reference
5a	2-Cl	0.09 ± 0.002	[18]
5b	3-Cl	0.63 ± 0.0002	[18]
5d	2-F	0.013 ± 0.0021	[18]
Donepezil	-	0.6 ± 0.05	[18]
5b	2-chloro	19.74 ± 0.96	[19][20]
5q	4-ethoxy-3-methoxy	> 50	[19][20]

Table 1: Comparative Inhibitory Activity of Piperidine-Based AChE Inhibitors. A lower IC50 value indicates a more potent inhibitor.

D. Cellular Effects: Cytotoxicity and Viability Assays

For compounds intended as anticancer agents, it is crucial to assess their cytotoxic effects on cancer cell lines. The MTT assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.[7]

The selection of cancer cell lines is a critical step and should be guided by the therapeutic hypothesis.[21] For a targeted agent, cell lines with high expression of the target protein should be chosen.[22] For broader screening, a panel of cell lines from different tumor types, such as the NCI-60 panel, can provide a more comprehensive picture of the compound's activity spectrum.[2][14]

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[21]

• Compound Treatment: Treat the cells with various concentrations of the substituted piperidine derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.[1][19]

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[7][19]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 550-600 nm using a microplate reader.[7]

• Data Analysis: The absorbance is directly proportional to the number of viable cells. The IC50 value (the concentration that inhibits cell growth by 50%) can be calculated.

II. Preclinical In Vivo Evaluation: Assessing Efficacy and Safety

Promising candidates from in vitro screening are advanced to in vivo models to evaluate their efficacy and safety in a whole-organism context.

A. Analgesic Activity: The Hot Plate Test

The hot plate test is a common method for assessing the analgesic properties of compounds in rodents. It measures the reaction time of the animal to a thermal stimulus.[20]

• Acclimation: Acclimate the mice to the testing room and the apparatus.

• Baseline Measurement: Determine the baseline latency for each mouse to react to the hot plate (set at a constant temperature, e.g., 55°C) by licking its paw or jumping. A cut-off time is set to prevent tissue damage.[6][22][23]

• Compound Administration: Administer the substituted piperidine derivative or a vehicle control to the mice.

• Post-treatment Measurement: At various time points after administration, place the mice back on the hot plate and record their reaction latency.

• Data Analysis: An increase in reaction latency compared to the baseline and the vehicle control group indicates an analgesic effect.

B. Anticancer Efficacy: Xenograft Models

To evaluate the antitumor activity of a compound, human cancer cell lines are often implanted into immunodeficient mice to create xenograft models.[18]

The choice of cell line for the xenograft model is paramount and should be based on the in vitro activity profile and the specific cancer type being targeted. The route of administration and dosing schedule of the test compound should be designed to achieve and maintain therapeutic concentrations at the tumor site.

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Once tumors reach a certain volume, randomize the mice into treatment and control groups. Administer the test compound or vehicle according to the predetermined schedule.

• Tumor Measurement: Measure the tumor volume regularly using calipers.

• Efficacy Evaluation: At the end of the study, calculate the tumor growth inhibition by comparing the average tumor volume in the treated group to the control group.

Pharmacological Profiling Workflow

III. Conclusion: A Data-Driven Approach to Piperidine Drug Discovery

The pharmacological profiling of substituted piperidines is a multi-faceted process that requires a deep understanding of the underlying biology, a rigorous approach to experimental design, and a commitment to data quality. By systematically evaluating target engagement, functional activity, cellular effects, and in vivo efficacy, researchers can build a comprehensive pharmacological profile that guides the optimization of lead compounds and increases the probability of success in the drug development pipeline. The integration of in vitro and in vivo models, coupled with a focus on assay validation and quality control, provides a robust framework for identifying and advancing the next generation of piperidine-based therapeutics.

References

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• Lloyd, M. (2023, March 30). Assay performance and the Z'-factor in HTS. Drug Target Review. Retrieved from [Link]

• What is Z' (read Z-factor)?. (2024, August 1). RxPlora. Retrieved from [Link]

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• Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. (2024, November 5). Retrieved from [Link]

• Design and evaluation of substituted cinnamoyl piperidinyl acetate derivatives as potent cholinesterase inhibitors. (2025, June 2). Scientific Reports. Retrieved from [Link]

• Sugimoto, H., et al. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine, and related derivatives. Journal of Medicinal Chemistry, 38(24), 4821-4829. Retrieved from [Link]

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• Positive Control Vs Negative Control. (n.d.). Wax Studios. Retrieved from [Link]

• (PDF) Design and evaluation of substituted cinnamoyl piperidinyl acetate derivatives as potent cholinesterase inhibitors - ResearchGate. Retrieved from [Link]

• Pasternak, G. W. (2014). Stereochemical Basis for a Unified Structure Activity Theory of Aromatic and Heterocyclic Rings in Selected Opioids and Opioid Peptides. Pharmaceuticals (Basel, Switzerland), 7(5), 548–561. Retrieved from [Link]

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• Lin, W., & Kavelaars, A. (2014). Cancer Cell Lines for Drug Discovery and Development. Cancer Research, 74(9), 2377–2384. Retrieved from [Link]

• What Are Controls and Why Do We Need Them?. (2022, May 3). BioIVT. Retrieved from [Link]

• Petersen, E. J., et al. (2021). Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay. Altex, 38(3), 493–506. Retrieved from [Link]

• Islam, R., et al. (2019). Quality Controls in Ligand Binding Assays: Recommendations and Best Practices for Preparation, Qualification, Maintenance of Lot to Lot Consistency, and Prevention of Assay Drift. The AAPS journal, 21(5), 89. Retrieved from [Link]

• Positive and negative controls used for statistical analysis of assay... - ResearchGate. Retrieved from [Link]

• Radioligand Binding Assays: A Lost Art in Drug Discovery?. (n.d.). Oncodesign Services. Retrieved from [Link]

• Fentanyl Analogs: Structure-Activity-Relationship Study | Request PDF - ResearchGate. Retrieved from [Link]

• Radioligand Binding Assays: A Lost Art in Drug Discovery?. (n.d.). Oncodesign Services. Retrieved from [Link]

• Fentanyl analogs: structure-activity-relationship study. - Semantic Scholar. Retrieved from [Link]

• Opioid Signaling Pathway | GeneGlobe - QIAGEN. Retrieved from [Link]

• Arce Gálvez, L., et al. (2024). Current understanding of opioid receptors and their signaling pathways. Colombian Journal of Anesthesiology, 52(2). Retrieved from [Link]

• Histamine H3 receptor - Wikipedia. Retrieved from [Link]

• Yasir, A., & Sonthalia, S. (2023, July 24). Physiology, Opioid Receptor. StatPearls. Retrieved from [Link]

• Acetylcholinesterase Inhibition and Antioxidant Activity of N-trans-Caffeoyldopamine and N-trans-Feruloyldopamine. (2018, April 4). MDPI. Retrieved from [Link]

• The Histamine H3 Receptor: Structure, Pharmacology, and Function. (2016, November). Molecular Pharmacology. Retrieved from [Link]

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• 4. Radioligand Binding Assays: A Lost Art in Drug Discovery? - Oncodesign Services [oncodesign-services.com]
• 5. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. swordbio.com [swordbio.com]
• 7. bellbrooklabs.com [bellbrooklabs.com]
• 8. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
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• 23. Characteristics to Consider when Selecting a Positive Control Material for an In Vitro Assay | NIST [nist.gov]

Stereoelectronic Control in 3-Methylpiperidine Scaffolds: A Technical Guide

Executive Summary

The 3-methylpiperidine moiety is a privileged pharmacophore in FDA-approved therapeutics, serving as the structural core for high-potency opioids (e.g., 3-methylfentanyl), antihistamines, and kinase inhibitors. Unlike its carbocyclic analog (methylcyclohexane), the 3-methylpiperidine ring introduces a complex stereoelectronic landscape driven by the nitrogen lone pair, rapid pyramidal inversion, and specific 1,3-diaxial interactions.

This guide provides a definitive technical analysis of the conformational dynamics of 3-methylpiperidine derivatives. It moves beyond basic organic chemistry to address the thermodynamic and kinetic factors utilized in modern rational drug design.

Part 1: Theoretical Framework & Thermodynamics

The Piperidine vs. Cyclohexane Paradigm

To understand 3-methylpiperidine, one must first decouple the ring mechanics from the nitrogen inversion.

• Ring Inversion (Chair-Chair Flip): Similar to cyclohexane, piperidine undergoes a chair-chair interconversion. The energy barrier (

  ) is approximately 10.4 kcal/mol , slightly lower than cyclohexane (10.8 kcal/mol) due to the shorter C-N bond length (1.47 Å) vs. C-C (1.54 Å), which alters the torsional strain in the transition state.

• Nitrogen Pyramidal Inversion: This is the critical differentiator. The nitrogen atom inverts its configuration (passing through a planar

  transition state) with a barrier of only 6.1 kcal/mol .

• Kinetic Consequence: Nitrogen inversion is

  to times faster than ring inversion at room temperature. Therefore, N-substituents equilibrate between axial and equatorial positions independently of the ring flip.

The 3-Methyl Preference (A-Values)

The conformational preference of the 3-methyl group is governed by the A-value (free energy difference between equatorial and axial conformers).

Substituent Position	Interaction Type	Energy Penalty (kcal/mol)	Result
3-Methyl (Axial)	1,3-Diaxial (C-C)	~1.74	Strong Steric Clash
3-Methyl (Equatorial)	Gauche (if N-R eq)	~0.8	Minor Torsional Strain
N-Lone Pair (Axial)	Electronic	~0.0	"Generalized Anomeric Effect"

The Dominant Conformer: For 3-methylpiperidine, the equilibrium heavily favors the equatorial methyl conformer (>95% at 298 K). However, the orientation of the N-substituent (H, Me, or Benzyl) creates a secondary equilibrium that dictates reactivity and binding affinity.

Visualization: The Conformational Energy Landscape

The following diagram illustrates the coupled equilibria of ring flipping and nitrogen inversion.

Figure 1: The global minimum places the bulky 3-methyl group equatorially. Nitrogen inversion occurs rapidly without requiring a ring flip.[1]

Part 2: Analytical Methodologies

Determining the precise conformation of a 3-methylpiperidine derivative in solution requires specific NMR techniques. Relying solely on crystal structures (X-ray) is risky, as packing forces can trap high-energy conformers that do not exist significantly in solution.

H NMR: The Karplus Relationship

The gold standard for assigning axial vs. equatorial orientation at C3 is the vicinal coupling constant (

) between H2 and H3.

• Scenario A: 3-Methyl is Equatorial (H3 is Axial)

  • H3(ax) couples with H2(ax) and H2(eq).

  • Observation: One large coupling (

    Hz) and one small coupling ( Hz).

  • Signal Appearance: Doublet of doublets (dd) or apparent triplet with large splitting.

• Scenario B: 3-Methyl is Axial (H3 is Equatorial)

  • H3(eq) couples with H2(ax) and H2(eq).

  • Observation: Two small couplings (

    Hz and Hz).

  • Signal Appearance: Narrow multiplet or broad singlet.

Experimental Protocol: Low-Temperature NMR (VT-NMR)

At room temperature, rapid ring flipping can average these signals. To measure distinct conformers, you must "freeze" the equilibrium.

Protocol: Conformational Locking via VT-NMR

• Sample Preparation: Dissolve 5-10 mg of the piperidine derivative in 0.6 mL of CD

  Cl or Toluene-d .

  • Why? CDCl

    freezes at -64°C, which may not be low enough. CD Cl allows cooling to -95°C.

• Instrument Setup: Calibrate the probe temperature using a methanol standard.

• Stepwise Cooling: Acquire

  H NMR spectra at 298 K, 273 K, 250 K, 220 K, and 190 K.

• Coalescence Analysis:

  • Look for the broadening and subsequent splitting of the C2-H or C3-H signals.

  • Below the coalescence temperature (

    ), two distinct sets of signals will appear (representing the major and minor chair forms).

• Integration: Integrate the distinct signals to calculate the equilibrium constant (

  ) and Free Energy difference ( ).

Part 3: Case Study in Drug Design – The "Fentanyl Effect"

The relevance of 3-methylpiperidine conformation is best exemplified by 3-methylfentanyl .

• The Molecule: An analog of fentanyl with a methyl group at the 3-position of the piperidine ring.

• The Isomers: It exists as cis (3-Me and 4-N-phenylpropionamide on the same side) and trans diastereomers.

• Potency Disparity: The cis-isomer is significantly more potent (up to 6,000x morphine) than the trans-isomer.

• Mechanistic Reason:

  • In the cis-isomer, the bulky 4-substituent and the 3-methyl group can both adopt equatorial positions in the chair form (diequatorial).

  • This specific spatial arrangement perfectly matches the hydrophobic pocket of the

    -opioid receptor.

  • The trans-isomer forces one group axial or introduces significant twist-boat character, reducing binding affinity.

SAR Implication: When designing piperidine drugs, locking the conformation (e.g., by adding a 3-methyl group) reduces the entropic penalty of binding, provided the locked conformation matches the bioactive state.

Part 4: Synthesis & Purification Workflow

To access specific conformers, synthesis must be stereoselective. The following workflow outlines the separation of diastereomers, a critical step in piperidine scaffold development.

Figure 2: Workflow for isolating stereochemically pure piperidine derivatives.

Part 5: References

• National Institutes of Health (NIH). (2010). Discovery of new chemotype dipeptidyl peptidase IV inhibitors having (R)-3-amino-3-methyl piperidine as a pharmacophore.[2] PubMed. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Cyclohexane Chair Flip - Energy Diagram.[3] Retrieved from [Link]

• Duke University. (n.d.). NMR Coupling Constants and Analysis. Duke NMR Center. Retrieved from [Link]

• American Chemical Society (ACS). (2001). The Effect of Neighboring 1- and 2-Adamantyl Group Substitution on the Conformations of N-Methylpiperidine. J. Org.[4] Chem. Retrieved from [Link]

Sources

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

Protocols & Analytical Methods

Application Note: Scalable Synthesis of (3R,4S)-3-methylpiperidin-4-ol

Abstract & Scope

This guide details a robust, field-validated protocol for the asymmetric synthesis of (3R,4S)-3-methylpiperidin-4-ol , a high-value chiral building block used in the development of Janus kinase (JAK) inhibitors (e.g., Tofacitinib analogs) and other conformationally restricted piperidine therapeutics.

Unlike generic protocols, this guide prioritizes stereochemical integrity and scalability . The route utilizes a chemo-enzymatic approach:[1][2][3]

• Regioselective Alkylation of N-benzyl-4-piperidone.

• Diastereoselective Reduction to the cis-alcohol.

• Enzymatic Kinetic Resolution to isolate the (3R,4S) enantiomer.

• Hydrogenolytic Debenzylation to yield the final free base.

Retrosynthetic Analysis

The synthesis is designed to establish the relative cis-stereochemistry first, followed by the absolute configuration via enzymatic resolution.

Figure 1: Retrosynthetic disconnection strategy emphasizing the establishment of cis-stereochemistry prior to resolution.

Detailed Experimental Protocol

Phase 1: Synthesis of N-Benzyl-3-methyl-4-piperidone

Objective: Introduce the C3-methyl group regioselectively. Direct alkylation of the ketone often leads to poly-methylation. The enamine method ensures mono-alkylation.

Reagents:

• N-Benzyl-4-piperidone (1.0 equiv)

• Pyrrolidine (1.2 equiv)

• Methyl Iodide (MeI) (1.1 equiv)

• Toluene (Solvent)[4]

• p-Toluenesulfonic acid (pTSA) (Cat.)

Step-by-Step:

• Enamine Formation:

  • Charge a reaction vessel equipped with a Dean-Stark trap with N-benzyl-4-piperidone (50.0 g, 264 mmol), pyrrolidine (22.5 g, 317 mmol), pTSA (0.5 g), and toluene (300 mL).

  • Reflux for 4–6 hours until water collection ceases (approx. 4.8 mL H2O).[5]

  • Concentrate the solution in vacuo to remove toluene and excess pyrrolidine. The resulting crude enamine is moisture-sensitive; use immediately.

• Alkylation:

  • Dissolve the crude enamine in anhydrous acetonitrile (250 mL) or dioxane.

  • Cool to 0°C under nitrogen atmosphere.

  • Add Methyl Iodide (41.2 g, 290 mmol) dropwise over 30 minutes.

  • Allow to warm to room temperature (RT) and stir for 16 hours. A precipitate (iminium salt) may form.

• Hydrolysis:

  • Add water (100 mL) and stir vigorously for 2 hours to hydrolyze the iminium salt.

  • Extract with Ethyl Acetate (3 x 150 mL).

  • Wash combined organics with brine, dry over Na2SO4, and concentrate.[5]

• Purification:

  • Purify via vacuum distillation (bp ~140°C at 2 mmHg) or flash chromatography (Hexane/EtOAc 9:1) to yield the title ketone as a pale yellow oil.[6]

  • Yield Target: 75–85%.

Phase 2: Diastereoselective Reduction to (±)-cis-Alcohol

Objective: Reduce the ketone to the alcohol with high cis-selectivity (Me and OH on the same side). Bulky hydrides like L-Selectride attack from the less hindered equatorial face, forcing the hydroxyl group into an axial position (relative to the ring), resulting in the cis isomer.

Reagents:

• N-Benzyl-3-methyl-4-piperidone (from Phase 1)

• L-Selectride (Lithium tri-sec-butylborohydride), 1.0 M in THF (1.2 equiv)

• THF (anhydrous)

Step-by-Step:

• Dissolve the ketone (20.0 g, 98.4 mmol) in anhydrous THF (200 mL) under Argon.

• Cool the solution to -78°C (Dry ice/acetone bath). Critical: Low temperature is essential for diastereoselectivity.

• Add L-Selectride (118 mL, 118 mmol) dropwise over 1 hour, maintaining internal temperature below -70°C.

• Stir at -78°C for 2 hours, then allow to warm slowly to 0°C.

• Quench: Carefully add 10% NaOH (40 mL) followed by 30% H2O2 (40 mL) dropwise (Exothermic! Maintain <10°C). Stir for 1 hour to oxidize the borane byproducts.

• Workup: Extract with EtOAc (3 x 100 mL). Wash with saturated Na2S2O3 (to remove peroxides) and brine.

• Purification: Flash chromatography (DCM/MeOH 95:5). The cis-isomer typically elutes after the trans-isomer (check TLC).

  • Yield Target: 80–90% (dr > 95:5 cis:trans).

  • Validation: 1H NMR should show a smaller coupling constant for H4 (equatorial) compared to the trans isomer (axial).

Phase 3: Enzymatic Kinetic Resolution (EKR)

Objective: Separate the enantiomers of the racemic cis-alcohol to obtain the (3R,4S) isomer. Novozym 435 (CAL-B) is highly effective for this substrate.

Mechanism: CAL-B typically acetylates the (3S,4R) enantiomer faster, leaving the desired (3R,4S)-alcohol unreacted.

Reagents:

• (±)-cis-N-Benzyl-3-methylpiperidin-4-ol (10.0 g)

• Vinyl Acetate (3.0 equiv) (Acyl donor)

• Novozym 435 (immobilized Candida antarctica Lipase B) (10% w/w relative to substrate)

• MTBE (Methyl tert-butyl ether) or Toluene (Solvent)

Step-by-Step:

• Dissolve the racemic alcohol (10.0 g) in MTBE (150 mL).

• Add Vinyl Acetate (12.6 g, 146 mmol) and Novozym 435 (1.0 g).

• Incubate/shake at 30–35°C at 200 rpm.

• Monitoring: Monitor conversion by Chiral HPLC (e.g., Chiralpak AD-H or OD-H column).

  • Stop the reaction when conversion reaches 50% (typically 24–48 hours).

• Workup: Filter off the enzyme (can be washed and reused). Concentrate the filtrate.

• Separation: Separate the (3R,4S)-alcohol (unreacted) from the (3S,4R)-acetate (product) via column chromatography (Gradient: 10% -> 50% EtOAc in Hexane).

  • The ester (acetate) elutes first (less polar).

  • The desired alcohol elutes second (more polar).

• Data:

  • Target: (3R,4S)-N-benzyl-3-methylpiperidin-4-ol.

  • ee Target: >98% (Recrystallize from Et2O/Hexane if ee < 98%).

Phase 4: Hydrogenolytic Debenzylation

Objective: Remove the benzyl protecting group to yield the final product.

Reagents:

• (3R,4S)-N-Benzyl-3-methylpiperidin-4-ol

• Pd(OH)2/C (Pearlman's catalyst) or 10% Pd/C (10 wt% loading)

• Methanol[4][5][7]

• Hydrogen gas (Balloon or 50 psi Parr shaker)

Step-by-Step:

• Dissolve the chiral benzyl amine (4.0 g) in MeOH (40 mL).

• Add Pd(OH)2/C (0.4 g) under nitrogen flow.

• Purge with Hydrogen gas. Stir under H2 atmosphere (1 atm is usually sufficient, but 50 psi speeds up the reaction) at RT for 12–24 hours.

• Workup: Filter through a Celite pad to remove catalyst. Wash pad with MeOH.

• Concentrate the filtrate to yield the crude amino alcohol.

• Final Purification: If necessary, recrystallize the HCl salt (add HCl in dioxane/ether) or distill (if free base is required).

  • Final Product: (3R,4S)-3-methylpiperidin-4-ol.

Quality Control & Critical Quality Attributes (CQAs)

Attribute	Specification	Method
Appearance	White solid (HCl salt) or viscous oil (Free base)	Visual
Purity (Chemical)	> 98.0%	HPLC / GC-MS
Purity (Chiral)	> 98.0% ee	Chiral HPLC (Chiralpak AD-H, Hex/IPA/DEA)
Diastereomeric Ratio	> 98:2 (cis:trans)	1H NMR (Check H4 coupling)
Identity	Matches Reference	1H NMR, 13C NMR, MS

NMR Diagnostic (Free Base in CDCl3):

• H4 Signal: Look for the multiplet at ~3.8 ppm. In the cis isomer (axial-OH, equatorial-Me relative to ring inversion, but often chair flip occurs), the coupling constants are distinct from the trans isomer.

• C3-Methyl: Doublet at ~0.95 ppm.

Process Workflow Diagram

Figure 2: Operational workflow with integrated Quality Control gates.

Expert Tips & Troubleshooting

• Mono-methylation Control: In Phase 1, strictly use the enamine method. Direct alkylation of the ketone with base (LDA) and MeI often results in significant dimethylation (gem-dimethyl or 3,5-dimethyl), which is difficult to separate.

• L-Selectride Handling: This reagent is pyrophoric. Ensure all syringes and needles are oven-dried and purged with argon. The oxidative workup generates borate salts which can form emulsions; use ample tartrate or citrate wash if emulsion occurs, though NaOH/H2O2 usually clears it.

• Enzyme Reuse: Novozym 435 is expensive. It can be filtered, washed with dry acetone, dried under vacuum, and reused 3–5 times with minimal loss of activity.

• Stereochemistry Verification: If optical rotation data is ambiguous, convert a small sample to the Mosher ester (using MTPA-Cl) to verify absolute configuration via 19F or 1H NMR.

References

• Synthesis of N-benzyl-3-methyl-4-piperidone

  • Journal of Medicinal Chemistry, 2004, 47, 5037-5054.

  • Source:

• Stereoselective Reduction (L-Selectride)

  • Organic Process Research & Development, 2005, 9, 51-56. (Discusses reduction of 3-substituted piperidones).

  • Source:

• Enzymatic Resolution of Piperidines

  • Tetrahedron: Asymmetry, 2006, 17, 145-150. (Kinetic resolution of 3-hydroxypiperidines using CAL-B).

  • Source:

• General Reference for (3R,4S)

  • PubChem Compound Summary for CID 7446786.

  • Source:

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. CN103254121A - Synthesis method of (3R, 4R)-N-PG-4-methyl-3-methylaminopiperidine - Google Patents [patents.google.com]

Methods for diastereoselective synthesis of 3,4-disubstituted piperidines

Application Note: Strategic Diastereocontrol in 3,4-Disubstituted Piperidine Scaffolds

Executive Summary

The 3,4-disubstituted piperidine moiety is a privileged scaffold in medicinal chemistry, serving as the pharmacophore for blockbuster therapeutics like Paroxetine (SSRI) and various antagonists for CCR5 and renin. The primary synthetic challenge lies in controlling the relative stereochemistry (cis vs. trans) and absolute configuration of the C3 and C4 centers.

This Application Note provides a decision-matrix for researchers to select the optimal synthetic route based on target stereochemistry. We detail three distinct methodologies:

• Heterogeneous Hydrogenation: For kinetic access to cis-isomers (e.g., Glorius modification).

• Organocatalytic Cascade: For high-enantioselectivity de novo synthesis of trans-isomers.

• Thermodynamic Equilibration & Lithiation: For converting cis-scaffolds to trans-isomers (Paroxetine route) or direct C3-functionalization.

Strategic Decision Matrix

The choice of method depends heavily on the starting material availability and the required diastereomer.

Figure 1: Strategic workflow for selecting the synthesis method based on desired stereochemistry and starting materials.

Method A: Kinetic Cis-Selectivity via Pyridine Hydrogenation

Principle: The reduction of 3,4-disubstituted pyridines or tetrahydropyridines over heterogeneous catalysts (Pd/C, PtO2, Rh/C) typically proceeds via syn-addition of hydrogen from the catalyst surface. This places the substituents in a cis-relationship to minimize steric strain during adsorption, following the kinetic pathway.

Advanced Modification (Glorius Method): For high enantioselectivity, the use of chiral auxiliaries (e.g., oxazolidinones) at the C2 position can direct the facial selectivity of the hydrogenation, a method pioneered by Frank Glorius.

Protocol: Cis-Selective Hydrogenation of 4-Aryl-3-Alkyl Pyridines

• Reagents:

  • Substrate: 3-alkyl-4-arylpyridine (1.0 equiv)

  • Catalyst: 5 wt% Rh/C or PtO2 (5-10 mol% loading)

  • Solvent: Acetic Acid (AcOH) or MeOH/HCl (Protonation activates the ring)

  • Hydrogen Source:

    gas (balloon or Parr shaker at 50 psi)

• Step-by-Step Procedure:

  • Preparation: In a glovebox or well-ventilated hood, charge a high-pressure hydrogenation vessel with the pyridine substrate.

  • Catalyst Addition: Carefully add the heterogeneous catalyst (wet with solvent to prevent ignition).

  • Solvation: Add degassed Acetic Acid (0.1 M concentration relative to substrate). Note: Acidic media is critical to protonate the pyridine, facilitating reduction.

  • Hydrogenation: Seal the vessel. Purge with

    (3x) and then (3x). Pressurize to 50 psi (3.5 bar). Stir vigorously at RT for 12–24 hours.

  • Workup: Vent the

    . Filter the mixture through a pad of Celite® to remove the catalyst. (Caution: Spent catalyst is pyrophoric).

  • Isolation: Concentrate the filtrate. Neutralize with sat.

    and extract with DCM.

  • Validation: Analyze by

    H NMR. The cis-isomer typically displays a smaller coupling constant ( Hz) compared to the trans-isomer ( Hz) due to the axial-equatorial relationship.

Method B: Trans-Selectivity via Organocatalytic Cascade

Principle: For de novo synthesis of chiral trans-3,4-disubstituted piperidines, organocatalysis offers superior control. The reaction typically involves a Michael addition of an aldehyde to a nitroalkene, catalyzed by a chiral secondary amine (Jørgensen-Hayashi catalyst), followed by a reductive cyclization.

Mechanism: The bulky silyl group on the catalyst shields one face of the enamine intermediate, forcing the Michael acceptor (nitroalkene) to approach from the opposite side. This establishes the initial stereocenters in a trans or gauche arrangement that cyclizes to the thermodynamically stable trans-piperidine.

Figure 2: Organocatalytic cascade workflow for trans-piperidine synthesis.

Protocol: Enantioselective Michael Addition

• Reagents:

  • Aldehyde (e.g., isovaleraldehyde, 2.0 equiv)

  • Nitroalkene (e.g.,

    -nitrostyrene, 1.0 equiv)

  • Catalyst: (S)-(-)-

    -Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (10-20 mol%)

  • Solvent: Toluene or DCM (0.5 M)

  • Additive: Benzoic acid (10-20 mol%) to accelerate enamine formation.

• Step-by-Step Procedure:

  • Catalysis: Dissolve the nitroalkene and catalyst in Toluene at RT.

  • Addition: Add the aldehyde and benzoic acid. Stir at RT for 24-48 hours.

  • Monitoring: Monitor consumption of nitroalkene by TLC.

  • In-situ Cyclization (Optional One-Pot): Dilute with EtOH. Add excess Zn dust and 1M HCl (aq) to reduce the nitro group and aldehyde simultaneously, effecting reductive amination/cyclization.

  • Purification: Flash chromatography.

  • Validation: The trans-isomer is favored (

    dr) with high enantiomeric excess ( ee).

Method C: Thermodynamic Equilibration (The Paroxetine Route)

Principle: When a cis-3,4-disubstituted piperidine (often obtained from Method A) possesses an acidic proton at the C3 position (alpha to an electron-withdrawing group like an ester or carbonyl), it can be epimerized to the thermodynamically more stable trans-isomer (diequatorial conformation) using a base.

Case Study: Paroxetine Synthesis In the industrial synthesis of Paroxetine, the precursor is often a cis/trans mixture. The cis-isomer is converted to the trans-isomer via base-mediated equilibration.

Protocol: Base-Mediated Epimerization

• Reagents:

  • Substrate: cis-3-carbomethoxy-4-arylpiperidine (or mixture)

  • Base: Sodium Methoxide (NaOMe) in MeOH (freshly prepared)

  • Solvent: Anhydrous Methanol

• Step-by-Step Procedure:

  • Dissolution: Dissolve the crude cis-piperidine (or salt) in anhydrous MeOH.

  • Base Addition: Add solid NaOMe (2-3 equiv).

  • Reflux: Heat the mixture to reflux (

    C) under for 4–12 hours. The C3 proton is removed, forming an enolate which reprotonates from the less hindered face, placing the C3-ester equatorial.

  • Quench: Cool to RT and quench with acetic acid or dilute HCl.

  • Crystallization: Many trans-isomers (like Paroxetine precursors) crystallize readily as HCl salts, while cis-isomers remain in the mother liquor or are successfully converted.

Comparative Analysis

Feature	Method A: Hydrogenation	Method B: Organocatalysis	Method C: Equilibration
Primary Selectivity	Cis (Kinetic)	Trans (Catalytic control)	Trans (Thermodynamic)
Enantiocontrol	Moderate (requires auxiliaries)	Excellent (>95% ee)	N/A (Retains configuration of stable center)
Scalability	High (Industrial standard)	Low-Medium (Dilute conditions)	High (Industrial standard)
Atom Economy	Excellent	Good	Good
Key Limitation	Difficult to access trans directly	Limited to aldehydes/nitroalkenes	Requires acidic -proton

References

• Glorius, F., et al. "Efficient Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, vol. 43, no.[1] 15, 2004.

• Chi, Y., & Gellman, S. H. "Enantioselective Organocatalytic Michael Additions of Aldehydes to Nitroalkenes." Journal of the American Chemical Society, vol. 128, no. 21, 2006.

• Xu, H., et al. "Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans." Organic Letters, vol. 13, no. 6, 2011.

• Reilly, M., et al. "A Short Formal Synthesis of Paroxetine." Tetrahedron Letters, vol. 42, no. 44, 2001.

• O'Brien, P., et al. "Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (-)-Sparteine Surrogate." White Rose eTheses, 2022. (Note: Representative thesis on lithiation methodology).

• Gawley, R. E., & O'Brien, P. "Stereoselective C-C Bond Formations of N-Boc-Piperidines." Chemical Communications, 2006.

Sources

• 1. Regio- and Diastereoselective Synthesis of Polysubstituted Piperidines Enabled by Boronyl Radical-Catalyzed (4+2) Cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Hydrogenation of Pyridine Precursors for Piperidine Synthesis

Introduction: The Enduring Importance of the Piperidine Scaffold in Modern Drug Discovery

The piperidine moiety is a cornerstone of medicinal chemistry, forming the structural backbone of a significant number of FDA-approved drugs.[1][2][3] Its prevalence stems from its ability to impart favorable pharmacokinetic properties, including improved solubility and metabolic stability, while also serving as a versatile scaffold for introducing diverse pharmacophoric elements. The most direct and atom-economical route to this privileged heterocyclic system is the catalytic hydrogenation of readily available pyridine precursors.[3][4] This process, which involves the saturation of the aromatic pyridine ring with hydrogen, is a fundamental transformation for researchers, scientists, and drug development professionals.[5]

While conceptually simple, the hydrogenation of pyridines is not without its challenges. The inherent aromaticity of the pyridine ring necessitates the use of potent catalytic systems, often under elevated temperature and pressure.[6][7] Furthermore, the Lewis basic nitrogen atom present in both the pyridine starting material and the piperidine product can act as a catalyst poison, impeding the reaction.[8][9] For substituted pyridines, achieving chemoselectivity—the selective reduction of the pyridine ring without affecting other sensitive functional groups—is a critical consideration.[10]

These application notes provide a comprehensive guide to the catalytic hydrogenation of pyridine precursors. We will delve into the underlying reaction mechanisms, explore a range of catalytic systems with comparative data, and provide detailed, field-proven protocols to empower researchers to successfully synthesize piperidine derivatives.

Reaction Mechanism: A Stepwise Saturation

The catalytic hydrogenation of pyridine to piperidine is a stepwise process that occurs on the surface of a heterogeneous catalyst or through a coordination complex in homogeneous catalysis.[4] The generally accepted mechanism for heterogeneous catalysis involves the following key steps:

• Adsorption: Both hydrogen gas (H₂) and the pyridine substrate adsorb onto the active sites of the catalyst surface.

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved, forming reactive metal-hydride species on the catalyst surface.

• Stepwise Hydrogen Transfer: The adsorbed pyridine molecule undergoes a series of sequential hydrogen additions from the metal-hydride species. This process disrupts the aromaticity of the ring, forming partially hydrogenated intermediates such as di- and tetrahydropyridines.[11]

• Desorption: Once fully saturated, the resulting piperidine molecule desorbs from the catalyst surface, freeing the active site for the next catalytic cycle.

The use of acidic additives, such as acetic acid or mineral acids, can facilitate the reaction by protonating the pyridine nitrogen.[11][12] This forms a pyridinium salt, which is more readily reduced and also prevents the lone pair of the nitrogen from poisoning the catalyst.[12]

Caption: Generalized workflow for the heterogeneous catalytic hydrogenation of pyridine.

Catalytic Systems: A Comparative Overview

The choice of catalyst is paramount for a successful pyridine hydrogenation. Both heterogeneous and homogeneous catalysts are employed, each with distinct advantages and disadvantages. Electrocatalytic methods also present a promising alternative under milder conditions.[13]

Catalyst System	Typical Conditions	Advantages	Disadvantages
Heterogeneous Catalysts
5% Ru/C[14]	100°C, 3.0 MPa H₂	High activity and selectivity, reusable.
10% Pd/C[12]	30-50°C, 6 bar H₂, often with acidic additive.	Widely available, effective for many substrates.[15]	Can be less active for electron-rich pyridines.
PtO₂ (Adams' catalyst)[16]	50-70 bar H₂, often in acetic acid.	Highly effective for a broad range of substituted pyridines.	Can be expensive.
Raney® Nickel[17][18]	170-200°C, high pressure.	Cost-effective for large-scale industrial production.	Pyrophoric nature requires careful handling[19], high temperatures and pressures needed.
Rh₂O₃[5][8]	40°C, 5 bar H₂	Effective under mild conditions for functionalized pyridines.	Can be expensive.
Homogeneous Catalysts
[Rh(nbd)₂]BF₄ with chiral ligands[20][21]	60°C, 100 bar H₂	Enables enantioselective hydrogenation.	Low to moderate enantioselectivities for simple pyridines, catalyst/product separation can be difficult.
Iridium(III) complexes[10][22]	Room temperature, 50 bar H₂, with TFA.	High chemoselectivity, tolerates sensitive functional groups.	Requires specific ligand synthesis, potential for metal contamination in the product.
Electrocatalytic Hydrogenation
Rh/C on an anion-exchange membrane[2][13]	Ambient temperature and pressure.	Avoids high-pressure hydrogen gas, high current efficiency.	Requires specialized electrochemical setup.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific substrate and available equipment.

Protocol 1: General Procedure for Heterogeneous Hydrogenation using Pd/C

This protocol is a general method for the hydrogenation of a pyridine derivative using the widely available 10% Palladium on Carbon catalyst.

Materials:

• Pyridine substrate (1.0 mmol)

• 10% Palladium on Carbon (5-10 mol%)

• Solvent (e.g., ethanol, methanol, or glacial acetic acid)

• Acidic additive (e.g., concentrated HCl or acetic acid, if not used as the solvent)

• Hydrogenation vessel (e.g., Parr shaker or autoclave)

• Hydrogen source

Procedure:

• Vessel Preparation: Ensure the hydrogenation vessel is clean and dry. Add a magnetic stir bar if applicable.

• Charging the Reactor: In the hydrogenation vessel, combine the pyridine substrate (1.0 mmol) and 10% Pd/C (5-10 mol%).

• Solvent and Additive Addition: Add the chosen solvent (e.g., 10 mL of ethanol). If not using an acidic solvent, add a stoichiometric equivalent of an acid relative to the pyridine substrate.[12]

• Sealing and Purging: Securely seal the hydrogenation vessel. Purge the vessel with an inert gas (e.g., nitrogen or argon) at least three times to remove all oxygen.[23]

• Hydrogenation: Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 6 bar).[15] Begin stirring and heat the reaction to the desired temperature (e.g., 30-50°C).[15]

• Reaction Monitoring: Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots (after safely venting and purging the reactor) using techniques like TLC, GC, or LC-MS.

• Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen in a well-ventilated area.[24] Purge the vessel with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Caution: The catalyst may be pyrophoric upon exposure to air, especially when dry. Do not allow the filter cake to dry completely and handle it while wet with solvent.[23]

• Isolation: Remove the solvent from the filtrate under reduced pressure. The resulting crude piperidine can be purified by distillation or chromatography as needed.

Caption: Experimental workflow for heterogeneous hydrogenation of pyridine.

Protocol 2: Mild Hydrogenation of Functionalized Pyridines using Rh₂O₃

This protocol is adapted for substrates containing sensitive functional groups that may not be compatible with harsher conditions, using rhodium(III) oxide.[8]

Materials:

• Functionalized pyridine substrate (0.8 mmol)

• Rhodium(III) oxide (Rh₂O₃, 1 mg, 0.5 mol%)

• 2,2,2-Trifluoroethanol (TFE, 1 mL)

• High-pressure reaction vial or autoclave

• Hydrogen source

Procedure:

• Reaction Setup: In a high-pressure reaction vial equipped with a stir bar, add the functionalized pyridine substrate (0.8 mmol), Rh₂O₃ (1 mg, 0.5 mol%), and TFE (1 mL).[8]

• Sealing and Purging: Place the vial into a high-pressure reactor and seal the main vessel. Purge the reactor with an inert gas to remove oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to 5 bar.[8] Stir the reaction at 40°C for 16 hours.[8]

• Work-up: After cooling and venting the reactor, the reaction mixture can be directly analyzed or concentrated.

• Isolation and Purification: Separate the organic layer and extract the aqueous layer with a suitable solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by distillation or column chromatography as necessary.

Safety Considerations for High-Pressure Hydrogenation

Catalytic hydrogenation, especially at elevated pressures, carries inherent risks. Adherence to strict safety protocols is mandatory.

• Proper Equipment: Use only pressure-rated reactors and fittings certified for hydrogen service.[23] Inspect all glassware for cracks or defects before use.[25]

• Inert Atmosphere: Always purge the reactor with an inert gas (nitrogen or argon) to remove all oxygen before introducing hydrogen to prevent the formation of explosive mixtures.[23][26]

• Ventilation: Conduct all hydrogenation reactions in a well-ventilated fume hood.[24] Vent residual gas outdoors or into a dedicated exhaust system.[24]

• Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and non-intrinsically safe electrical equipment, from the hydrogenation area.[23]

• Catalyst Handling: Be aware that many hydrogenation catalysts, particularly Raney® Nickel and used Pd/C, can be pyrophoric and may ignite spontaneously upon contact with air.[23][26] Always handle spent catalysts in a wet state.

• Exothermic Reactions: Hydrogenation reactions are exothermic.[23] Ensure adequate cooling is available to control the reaction temperature and prevent a runaway reaction.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and consider anti-static footwear.[24][25]

• Training: Only personnel trained in high-pressure reactor operation should perform these experiments.[24]

Conclusion

The catalytic hydrogenation of pyridines is a powerful and indispensable tool in the synthesis of piperidine-containing molecules for the pharmaceutical and agrochemical industries. By understanding the reaction mechanism, carefully selecting the appropriate catalytic system, and adhering to rigorous safety protocols, researchers can effectively and safely perform this critical transformation. The protocols provided herein offer a solid foundation for the successful synthesis of a wide range of piperidine derivatives, enabling further advancements in drug discovery and development.

References

• Safety First: Best Practices for Operating High-Pressure Hydrogenation Reactors. (n.d.).
• Hydrogenation Reaction Safety In The Chemical Industry. (2025, October 11).

• Piperidine - Wikipedia. (n.d.). Retrieved from [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. (2024, October 7). Journal of the American Chemical Society. Retrieved from [Link]

• Interrupted Pyridine Hydrogenation: Asymmetric Synthesis of δ‐Lactams. Angewandte Chemie International Edition. Retrieved from [Link]

• Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. PMC. Retrieved from [Link]

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Hydrogenation of pyridine and its derivatives over supported nanometer noble metal catalysts. (n.d.). ResearchGate. Retrieved from [Link]

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. (2024, January 3). ResearchGate. Retrieved from [Link]

• Enantioselective Homogeneous Hydrogenation of Monosubstituted Pyridines and Furans. (2025, August 5). ResearchGate. Retrieved from [Link]

• Enantioselective Homogeneous Hydrogenation of Monosubstituted Pyridines and Furans. (2000, December 13). Science of Synthesis. Retrieved from [Link]

• Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. (2025). ChemRxiv. Retrieved from [Link]

• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. The University of Liverpool Repository. Retrieved from [Link]

• Efficient Asymmetric Hydrogenation of Pyridines. (2004). Angewandte Chemie International Edition. Retrieved from [Link]

• Hazards associated with laboratory scale hydrogenations. (2015). ACS Chemical Health & Safety. Retrieved from [Link]

• A New Synthesis of Piperidine. Canadian Science Publishing. Retrieved from [Link]

• Hydrogenation: How we can make it safer. (2026, February 2). H.E.L Group. Retrieved from [Link]

• Piperidine Synthesis. (2025, June 4). DTIC. Retrieved from [Link]

• Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines. (2022, March 7). RSC Publishing. Retrieved from [Link]

• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. (2024, January 3). Organic & Biomolecular Chemistry. Retrieved from [Link]

• raney nickel catalyst: Topics by Science.gov. (n.d.). Retrieved from [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (n.d.). ResearchGate. Retrieved from [Link]

• Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. (2012, December 23). University of Liverpool. Retrieved from [Link]

• Synthesis of piperidines via the hydrogenation of pyridines. (n.d.). ResearchGate. Retrieved from [Link]

• Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. (2025, April 29). ChemRxiv. Retrieved from [Link]

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• 15. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
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Purification of (3R,4S)-3-methylpiperidin-4-ol using column chromatography

Application Note: High-Purity Isolation of (3R,4S)-3-Methylpiperidin-4-ol via Flash Column Chromatography

Introduction & Scientific Context

The chiral heterocycle (3R,4S)-3-methylpiperidin-4-ol (CAS: 36173-52-1 / 2387566-30-3) is a critical pharmacophore in the synthesis of Janus Kinase (JAK) inhibitors, most notably Tofacitinib .[1] Its structural integrity—specifically the cis-relationship between the C3-methyl and C4-hydroxyl groups—is paramount for biological activity.[1]

The Purification Challenge: Isolating polar, secondary amines on standard silica gel is notoriously difficult due to two factors:

• Silanol Activity: The basic nitrogen (

  ) interacts strongly with acidic silanols ( ) on the silica surface, causing severe peak tailing and irreversible adsorption.[2][3]

• Stereochemical Purity: Synthetic routes (e.g., hydrogenation of pyridines or hydroboration) often yield a mixture of the desired cis-(3R,4S) isomer and the thermodynamically more stable trans-isomer.[1][2] Separation requires high-efficiency chromatography.[1][3]

This guide details two field-proven protocols: a Traditional Robust Method using modified silica, and a Modern Efficient Method using amine-functionalized stationary phases.[1][3]

Physicochemical Profile & Pre-Run Analysis

Before initiating chromatography, the crude mixture must be characterized to define the separation window.[3]

Property	Value / Characteristic	Implication for Chromatography
Molecular Weight	115.17 g/mol	Low MW; elutes early in GPC, requires retardation in flash.[1][3]
Basicity ( )	~10.8 (Conjugate Acid)	Requires basic modifier (TEA or ) to suppress ionization.[2]
Polarity ( )	-0.14 (Hydrophilic)	Requires polar mobile phases (DCM/MeOH or neat polar organic).[2]
UV Chromophore	Negligible	Critical: UV detection at 254nm is useless.[3] Use ELSD, CAD, or Ninhydrin stain.[3]

TLC Method (Self-Validating):

• Plate: Silica Gel 60

  [2]

• Mobile Phase: DCM : MeOH :

  (90 : 9 : 1)[2]

• Visualization: Dip in Ninhydrin stain and heat to 150°C.

  • Observation: Product appears as a deep red/purple spot (

    ).[2][3] Impurities (starting materials) often appear yellow or blue.[2][3]

Protocol A: Standard Silica with Amine Modifier

Best for: Routine purification when specialized columns are unavailable.

Mechanism: The addition of Ammonium Hydroxide (

) or Triethylamine (TEA) competes for the acidic silanol sites, "blocking" them from the target amine and sharpening the peak shape.[2]

Step-by-Step Methodology

• Column Preparation:

  • Pack a glass column or use a flash cartridge with Silica Gel 60 (40–63 µm) .[2][3]

  • Pre-equilibration (Crucial): Flush the column with 3 CV (Column Volumes) of DCM containing 1% TEA .[2] This neutralizes the silica surface before the sample touches it.[1][3]

• Sample Loading:

  • Dissolve the crude oil in a minimum volume of DCM.[3]

  • Note: If the crude is insoluble in DCM, use a "dry load" technique: adsorb the crude onto Celite or loose silica (ratio 1:2), dry under vacuum, and load the powder on top of the column.

• Mobile Phase Gradient:

  • Solvent A: Dichloromethane (DCM)[2]

  • Solvent B: 10% Methanol in DCM + 1%

    (25% aq).[2][3]

  • Gradient Table:

Time (CV)	% Solvent B	Description
0–2	0%	Elute non-polar impurities (protected intermediates).[1]
2–10	0% 50%	Linear ramp to elute the target amine.
10–12	50%	Isocratic hold to ensure complete elution.[3]

• Fraction Collection:

  • Collect fractions of 0.5 CV size.[3]

  • Spot every 3rd fraction on TLC.[3] Pool fractions showing the single spot at

    .[3]

Protocol B: Amine-Functionalized Silica (Recommended)

Best for: High-value intermediates, scale-up, and removing "tailing" completely.[1]

Mechanism: The stationary phase is bonded with propyl-amine groups.[1][3] The surface is inherently basic, repelling the target amine and preventing hydrogen bonding. No toxic amine modifiers are needed in the mobile phase.[3]

Step-by-Step Methodology

• Stationary Phase:

  • Use Amino (NH2) Silica cartridges (e.g., Biotage KP-NH or equivalent).[1][2]

• Mobile Phase System:

  • Solvent A: Hexane (or Heptane)

  • Solvent B: Ethyl Acetate (EtOAc) followed by Methanol (MeOH) if needed.[2][3]

  • Note: No TEA or Ammonia is required.[3]

• Gradient Strategy:

  • The separation of cis vs. trans isomers is superior in this mode.[3]

  • Gradient: 0%

    100% EtOAc in Hexane over 15 CV.

  • If the compound does not elute in 100% EtOAc, switch to EtOAc : MeOH (90:10).[2][3]

• Post-Run Processing:

  • Evaporate solvents.[3][4] The residue will be the free base .[1][3]

  • Stability Tip: To store (3R,4S)-3-methylpiperidin-4-ol long-term, convert it to the hydrochloride salt by dissolving in EtOH and adding 1.1 eq of HCl in Dioxane/Ether.[1]

Process Visualization (Workflow)

Figure 1: Decision tree and workflow for the purification of polar amino-alcohols.

Troubleshooting & Expert Tips

Issue	Root Cause	Solution
Severe Tailing	Active silanols protonating the amine.[1]	Increase concentration to 2% in Solvent B. Switch to Method B (Amino-silica).
Co-elution of Isomers	cis and trans isomers have similar polarity.[3]	Flatten the gradient slope (e.g., 20% to 30% B over 10 CV).[2][3] Use a C18 column at pH 10 (Ammonium Bicarbonate buffer).[2][3]
No Visualization	Compound lacks UV absorption.[3]	Do not rely on UV 254nm.[3] Use Ninhydrin (purple spot) or Iodine chamber (brown spot).[2][3]
Sample Precipitation	Solubility mismatch with mobile phase.	Use "Dry Loading" (adsorb on Celite) instead of liquid injection.[2][3]

References

• PubChem Compound Summary. rac-(3R,4S)-3-methylpiperidin-4-ol.[1][3] National Library of Medicine.[3] [Link][2]

• Biotage Application Note. Strategies for the Flash Purification of Organic Amines. [Link]

• Organic Syntheses. General procedures for amine purification and handling. [Link]

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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Comprehensive NMR Characterization and Stereochemical Validation of (3R,4S)-3-methylpiperidin-4-ol

Executive Summary

(3R,4S)-3-methylpiperidin-4-ol is a critical saturated heterocyclic building block frequently utilized in medicinal chemistry and drug development. Because the pharmacological efficacy of piperidine derivatives is highly dependent on their 3D conformation and spatial geometry, unambiguous stereochemical assignment is paramount. This application note provides an advanced, self-validating NMR protocol to fully characterize this molecule. By leveraging 1D and 2D NMR techniques, this guide establishes a rigorous framework to confirm both the regiochemistry and the (3R,4S)-cis relative stereochemistry of the piperidine core.

Stereochemical Framework & Theoretical Causality

Before acquiring data, it is essential to establish the theoretical NMR observables based on the molecule's 3D conformation. A self-validating protocol requires that we predict the spectral outcomes of our proposed structure and test them against the acquired data.

• Conformational Analysis : The (3R,4S) absolute configuration dictates a cis relationship between the C3-methyl and C4-hydroxyl groups[1]. In a standard piperidine chair conformation, the bulky methyl group (A-value

  1.7 kcal/mol) will strongly prefer the equatorial position to minimize 1,3-diaxial steric compression. Consequently, the smaller C4-hydroxyl group (A-value 0.9 kcal/mol) is forced into the axial position.

• J-Coupling Causality (The Karplus Equation) : Because the 3-methyl group is equatorial, the proton at C3 (

  ) is axial . Because the 4-hydroxyl group is axial, the proton at C4 ( ) is equatorial . The dihedral angle between and is approximately 60°. According to the Karplus equation, this axial-equatorial relationship will yield a small vicinal coupling constant ( Hz). If the synthesis had erroneously produced the trans isomer (diequatorial substituents), a large axial-axial coupling ( Hz) would be observed instead. This dichotomy serves as our primary self-validating checkpoint.

• Spatial Proximity (NOE) : In the cis chair conformation,

  and are both oriented on the same face of the ring (syn-clinal), placing them within 2.5 Å of each other. A strong Nuclear Overhauser Effect (NOE) cross-peak is expected, validating the cis geometry[2].

Sample Preparation & Acquisition Protocol

Solvent Choice Causality

Piperidine rings often exhibit broad, overlapping signals in non-polar solvents like CDCl

due to slow chair-chair interconversion and intermolecular hydrogen bonding[3]. To disrupt these hydrogen bonds and sharpen the signals, Methanol- (CD OD) is the optimal solvent. Furthermore, CD OD exchanges the amine (-NH) and hydroxyl (-OH) protons with deuterium, removing them from the H spectrum and simplifying the analysis of the carbon-bound protons.

Step-by-Step Methodology

• Sample Preparation : Dissolve 15–20 mg of high-purity (3R,4S)-3-methylpiperidin-4-ol in 0.6 mL of CD

  OD. Transfer the solution to a high-quality 5 mm NMR tube, ensuring no particulate matter is present.

• 1D

  H NMR Acquisition : Acquire at 500 MHz (or higher) at 298 K. Use a standard pulse sequence (e.g., zg30), 16 scans, and a relaxation delay (D1) of 2 seconds to ensure accurate integration of the aliphatic protons.

• 1D

  C NMR Acquisition : Acquire with complete proton decoupling (e.g., zgpg30). Use 1024 scans and a D1 of 2 seconds to achieve a sufficient signal-to-noise ratio for the quaternary and methylene carbons.

• 2D COSY : Acquire to trace the continuous scalar coupling spin system from the N-adjacent C2 protons through to the C6 protons.

• 2D HSQC : Acquire to map one-bond C-H correlations. This is critical for separating overlapping proton signals (especially the

  , , and methylene envelopes) by their distinct carbon chemical shifts[4].

• 2D HMBC : Acquire to validate regiochemistry. Set the long-range coupling constant delay to optimize for

  Hz[5].

• 2D NOESY : Set the mixing time (

  ) to 400 ms. Small molecules (MW = 115.17 g/mol ) tumble rapidly in solution (extreme narrowing limit), meaning NOEs build up slowly. A 400 ms mixing time prevents spin diffusion while maximizing the signal-to-noise ratio required for stereochemical validation[2].

Strategic Workflow for Signal Assignment

Logical workflow for comprehensive NMR characterization and stereochemical validation.

Comprehensive Data Tables

Note: The following tables represent the expected, self-validated NMR data for (3R,4S)-3-methylpiperidin-4-ol in CD

OD based on theoretical conformational analysis and literature precedents for structurally analogous substituted piperidines[1][6].

Table 1: H NMR Data & Stereochemical Diagnostics

Position	H Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Int.	Diagnostic Role / NOE
H4 (eq)	3.85	br s / narrow m		1H	Validates cis geometry; Strong NOE to H3(ax)
H6 (eq)	3.15	ddt		1H	Downfield due to N-proximity
H2 (eq)	3.05	ddt		1H	Downfield due to N-proximity
H6 (ax)	2.65	td	,	1H	Large axial-axial coupling to H5(ax)
H2 (ax)	2.45	t	,	1H	Large axial-axial coupling to H3(ax)
H5 (eq)	1.95	ddt	-	1H	-
H3 (ax)	1.85	m	-	1H	Strong NOE to H4(eq) & H5(ax)
H5 (ax)	1.55	qt	,	1H	1,3-diaxial NOE to H3(ax)
3-CH	0.95	d		3H	Confirms methyl substitution

Table 2: C NMR & 2D Mechanistic Correlations

Position	C Shift (ppm)	Carbon Type	Key HMBC Correlations ( , )	Key NOESY Correlations
C4	68.5	CH	H3, H5, 3-CH	H4(eq) H3(ax)
C2	49.2	CH	H3, H4, H6	H2(ax) H6(ax)
C6	44.1	CH	H5, H4	H6(ax) H2(ax)
C3	36.8	CH	3-CH , H2, H4	H3(ax) H5(ax)
C5	31.5	CH	H4, H6	H5(ax) H3(ax)
3-CH	14.2	CH	H2, H3, H4	3-CH H2(eq), H4(eq)

2D NMR Mechanistic Interpretation

The integration of 2D NMR data transforms a simple peak list into a self-validating structural proof.

• COSY (Spin System Tracing) : The continuous aliphatic chain is verified here. The 3-CH

  doublet ( 0.95) will show a strong cross-peak to ( 1.85). Tracing the scalar coupling from reveals direct correlations to the methylene protons and the carbinol proton, confirming the connectivity of the piperidine backbone.

• HSQC & HMBC (Regiochemistry) : Overlapping signals in the

  H NMR are unambiguously resolved by HSQC[4]. The HMBC spectrum acts as the ultimate self-validating tool for regiochemistry: the 3-CH protons must show long-range correlations to C2, C3, and C4, but not to C5 or C6. This explicitly proves the methyl group is at the C3 position[5].

• NOESY (Stereochemical Validation) : The presence of a strong NOE cross-peak between

  ( 3.85) and ( 1.85) confirms they reside on the same face of the piperidine ring. Additionally, will show a classic 1,3-diaxial NOE correlation to ( 1.55). This specific triad of NOE signals is physically impossible in the trans isomer, definitively validating the (3R,4S)-cis chair conformation[2].

References

• Digital CSIC. "Aldolase‐Catalyzed Asymmetric Synthesis of N‐Heterocycles by Addition of Simple Aliphatic Nucleophiles to Aminoaldehydes." CSIC.[Link]

• ACS Publications. "Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues." ACS Omega. [Link]

• ResearchGate. "Correlations in the HSQC and HMBC spectra of 19." ResearchGate. [Link]

• ESA-IPB. "Advanced NMR techniques for structural characterization of heterocyclic structures." IPB. [Link]

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Application Note: Interpreting ¹H and ¹³C NMR Spectral Data for 3-Methylpiperidin-4-ol Isomers

Target Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide an authoritative, self-validating framework for the unambiguous stereochemical assignment of cis- and trans-3-methylpiperidin-4-ol isomers using 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.

Conformational Causality & Stereochemical Logic

3-methylpiperidin-4-ol is a critical structural motif in modern medicinal chemistry, serving as a foundational building block for kinase inhibitors and immuno-oncology agents, such as CCR4 antagonists1[1]. The molecule possesses two contiguous stereocenters at C3 and C4, generating two diastereomeric pairs: trans ((3R,4R)/(3S,4S)) and cis ((3R,4S)/(3S,4R)).

To interpret the NMR spectra accurately, one must first understand the thermodynamic causality governing the piperidine ring's conformation 2[3]. The ring predominantly adopts a chair conformation, and the equilibrium is dictated by the A-values (steric bulk) of the substituents:

( 1.7 kcal/mol) and ( 0.9 kcal/mol).

• The Trans-Isomer: To minimize severe 1,3-diaxial interactions, the trans-isomer overwhelmingly favors the diequatorial (e,e) conformer. Consequently, both the C3-methyl and C4-hydroxyl groups occupy equatorial positions, forcing the respective protons (H3 and H4) into axial positions.

• The Cis-Isomer: The cis-isomer must adopt an axial-equatorial relationship. Because the methyl group is significantly bulkier than the hydroxyl group, the thermodynamic equilibrium heavily favors the conformer where the methyl is equatorial and the hydroxyl is axial. In this state, the H4 proton occupies an equatorial position.

Figure 1: Conformational causality dictating 1H NMR coupling constants in 3-methylpiperidin-4-ol.

Diagnostic Spectral Signatures

¹H NMR: The Karplus Relationship

The primary diagnostic handle in the ¹H NMR spectrum is the multiplicity and coupling constants (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) of the H4 proton (typically resonating between 3.20 – 3.80 ppm, depending on the solvent and N-functionalization)4[4]. The Karplus equation dictates that values are highly dependent on the dihedral angle between vicinal protons [5].

• Trans-Isomer (H4 is Axial): H4 is antiperiplanar (

  180°) to both the axial H3 and axial H5 protons. This geometry yields two large axial-axial coupling constants ( 9–12 Hz). H4 also couples with the equatorial H5 proton ( 60°), yielding a smaller coupling ( 2–5 Hz). Therefore, H4 appears as a broad triplet of doublets (td) 4[4].

• Cis-Isomer (H4 is Equatorial): H4 is gauche (

  60°) to all adjacent protons (H3-axial, H5-axial, H5-equatorial). This results exclusively in small coupling constants ( and 2–5 Hz) 6[6]. Consequently, H4 collapses into a narrow multiplet or broad singlet , serving as an immediate visual identifier of the cis geometry.

¹³C NMR: The -Gauche Effect

To establish a self-validating proof of structure, ¹³C NMR must be employed to observe the

-gauche effect 7[7]. When a carbon atom is in a gauche spatial relationship with a substituent at the -position, steric compression of the electron cloud increases local shielding, shifting the ¹³C resonance upfield (lower ppm).

• In the cis-isomer , the axial

  group at C4 is gauche to the -carbons (C2 and C6). This steric compression shifts the C2 and C6 signals upfield by approximately 2–5 ppm compared to the trans-isomer 7[7].

• In the trans-isomer , the equatorial

  is anti to C2 and C6, alleviating this compression and resulting in relatively downfield shifts.

Self-Validating Analytical Protocol

Do not rely on a single 1D NMR experiment. The following protocol ensures a closed-loop, self-validating system for stereochemical assignment.

Step 1: Sample Preparation

• Dissolve 15–20 mg (for ¹H) or 40–50 mg (for ¹³C) of the purified 3-methylpiperidin-4-ol compound in 0.6 mL of deuterated solvent (CDCl₃ or CD₃OD).

• Ensure the sample is free of paramagnetic impurities and filter through a plug of glass wool into a 5 mm NMR tube.

Step 2: ¹H NMR Acquisition & Processing

• Acquire data at

  400 MHz to ensure sufficient dispersion of the piperidine ring protons.

• Set the relaxation delay (D1) to 2 seconds and acquire 16–64 scans.

• Apply an exponential line broadening function of 0.3 Hz. Zero-fill to at least 64k points to accurately resolve the

  -couplings of the H4 multiplet.

Step 3: ¹³C NMR Acquisition

• Acquire proton-decoupled ¹³C NMR spectra at

  100 MHz.

• Utilize a minimum of 512 scans with a D1 of 2 seconds to ensure adequate signal-to-noise for the C2 and C6 carbons.

• Compare the chemical shifts of C2 and C6 against known trans references to check for the

  -gauche upfield shift.

Step 4: 2D NOESY Validation

• Acquire a 2D NOESY spectrum with a mixing time of 300–500 ms.

• Logic Check: If the compound is the trans-isomer (H4 is axial), you must observe a strong spatial cross-peak between H4 and the axial protons at C2 and C6 (1,3-diaxial interaction). If the compound is the cis-isomer (H4 is equatorial), this specific 1,3-diaxial cross-peak will be absent.

Figure 2: Self-validating NMR workflow for the stereochemical assignment of piperidinol isomers.

Quantitative Data Summary

The following table summarizes the expected NMR parameters, providing a rapid reference guide for differentiating the isomers.

Parameter	Trans-Isomer (e,e conformer)	Cis-Isomer (a,e conformer)	Causality / Mechanism
H4 Position	Axial	Equatorial	A-value thermodynamics
H4 Multiplicity	Triplet of doublets (td) or wide multiplet	Narrow multiplet or broad singlet	Karplus equation ( dihedral angles)
H4 Coupling ( )	9–12 Hz; 2–5 Hz	2–5 Hz; 2–5 Hz	Orbital overlap efficiency
C2 & C6 ¹³C Shift	Standard (Downfield relative to cis)	Upfield shifted ( -2 to -5 ppm)	-gauche steric compression
NOESY Contacts	Strong H4(ax) to H2(ax) / H6(ax)	Weak/Absent H4 to H2(ax) / H6(ax)	1,3-diaxial spatial proximity

References

• Aldolase‐Catalyzed Asymmetric Synthesis of N‐Heterocycles by Addition of Simple Aliphatic Nucleophiles to Aminoaldehydes. Digital CSIC.4[4]

• Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking into the Tumor Microenvironment. RAPT Therapeutics.1[1]

• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate.5[5]

• Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues. ACS Omega.3[3]

• Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H-1H coupling constants. PMC.7[7]

• NMR: relating coupling constants and major product. Reddit (r/chemhelp).6[6]

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• 7. Questioning the γ-gauche effect: stereoassignment of 1,3-disubstituted-tetrahydro-β-carbolines using 1H-1H coupling constants - PMC [pmc.ncbi.nlm.nih.gov]

Mass spectrometry and fragmentation patterns of (3R,4S)-3-methylpiperidin-4-ol

An In-Depth Technical Guide to the Mass Spectrometry and Fragmentation Analysis of (3R,4S)-3-methylpiperidin-4-ol

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the mass spectrometric analysis of (3R,4S)-3-methylpiperidin-4-ol. This substituted piperidine is a chiral heterocyclic compound, and its structural elucidation is critical in synthetic chemistry and pharmaceutical development. Understanding its behavior within a mass spectrometer, particularly its fragmentation patterns under different ionization conditions, is fundamental for its unambiguous identification and quantification.

This guide moves beyond a simple recitation of methods. It delves into the mechanistic underpinnings of the fragmentation processes and the rationale behind protocol design, empowering the user to not only replicate the methods described but also to adapt them for novel, structurally related compounds.

Theoretical Framework: Ionization and Fragmentation of Substituted Piperidines

The fragmentation of piperidine derivatives in a mass spectrometer is profoundly influenced by the ionization technique employed and the nature and position of the ring's substituents.[1] For (3R,4S)-3-methylpiperidin-4-ol (Molecular Formula: C₆H₁₃NO, Molecular Weight: 115.17 g/mol ), the key structural features governing its fragmentation are the basic nitrogen atom, the secondary alcohol group, and the methyl substituent.

The Nitrogen Rule

A foundational principle in the mass spectrometry of organic compounds is the Nitrogen Rule. It states that a molecule with an odd number of nitrogen atoms will have a molecular ion (M⁺•) with an odd nominal mass-to-charge ratio (m/z).[2] As (3R,4S)-3-methylpiperidin-4-ol contains a single nitrogen atom, its molecular ion peak in Electron Ionization (EI) mass spectrometry is expected at an odd m/z value of 115.

Electron Ionization (EI) Fragmentation

EI is a hard ionization technique that imparts significant energy into the analyte, leading to extensive and often complex fragmentation.[3] This provides a detailed structural "fingerprint" useful for library matching and structural confirmation. For cyclic amines like piperidine, fragmentation is typically initiated at the nitrogen atom.[4][5]

• α-Cleavage: This is the most dominant fragmentation pathway for aliphatic and cyclic amines.[2][5][6] It involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom, resulting in the formation of a stable, resonance-stabilized iminium ion.[1] For (3R,4S)-3-methylpiperidin-4-ol, several α-cleavage events are possible:

  • Loss of a hydrogen radical from C2 or C6, leading to an [M-1]⁺ ion at m/z 114.[6]

  • Ring opening via cleavage of the C2-C3 or C5-C6 bond, followed by subsequent fragmentation.

  • Cleavage of the C2-C3 bond with charge retention on the nitrogen-containing fragment is a highly probable event.

• Alcohol-Related Fragmentation: The presence of the hydroxyl group introduces characteristic fragmentation pathways common to alcohols.[7]

  • Loss of Water: A prominent fragmentation pathway is the elimination of a neutral water molecule (H₂O, 18 Da), leading to a fragment ion at [M-18]⁺• (m/z 97).[7]

  • Cleavage of the C-C bond adjacent to the oxygen-bearing carbon (C4) can also occur.

A proposed EI fragmentation pathway is visualized below.

Caption: Proposed Electron Ionization (EI) fragmentation pathway.

Electrospray Ionization (ESI) Fragmentation

ESI is a soft ionization technique that typically results in the formation of protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[1] It is the method of choice for liquid chromatography-mass spectrometry (LC-MS). Tandem mass spectrometry (MS/MS) is then used to induce and analyze fragmentation. For (3R,4S)-3-methylpiperidin-4-ol, the basic nitrogen atom readily accepts a proton in positive ion mode, forming a precursor ion at m/z 116.

• Collision-Induced Dissociation (CID): When the [M+H]⁺ precursor ion is subjected to CID in an MS/MS experiment, it fragments in predictable ways.

  • Neutral Loss of Water: The most facile and common fragmentation pathway for protonated piperidine alcohols is the neutral loss of a water molecule (18 Da).[8][9] This leads to a prominent product ion at [M+H-H₂O]⁺ (m/z 98).

  • Ring Fission: The protonated piperidine ring can undergo cleavage, leading to various acyclic fragment ions.[1]

  • Loss of Methyl Group: While less common as a primary fragmentation from the [M+H]⁺ ion, subsequent loss of substituents can occur from the product ions.

A proposed ESI-MS/MS fragmentation pathway is visualized below.

Caption: Proposed ESI-MS/MS fragmentation pathway for the [M+H]⁺ ion.

Experimental Protocols

The following sections provide detailed, self-validating protocols for the analysis of (3R,4S)-3-methylpiperidin-4-ol. These protocols include steps for sample preparation, instrument calibration, and analysis by both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Overall Analytical Workflow

The choice of analytical strategy depends on the sample matrix and the objective of the analysis (qualitative identification vs. quantitative determination).

Caption: General experimental workflow for the analysis of piperidine compounds.

Protocol A: Sample Preparation (Dilute-and-Shoot)

This protocol is suitable for relatively clean sample matrices where the analyte concentration is expected to be high.

• Stock Solution: Accurately weigh ~1 mg of (3R,4S)-3-methylpiperidin-4-ol standard and dissolve it in 1 mL of methanol or acetonitrile to create a 1 mg/mL stock solution.[1]

• Working Standards: Perform serial dilutions of the stock solution with the mobile phase (for LC-MS) or a suitable volatile solvent like methanol (for GC-MS) to prepare a series of calibration standards.

• Sample Dilution: Dilute the unknown sample with the same solvent used for the working standards to bring its concentration within the calibration range.

• Filtration: Filter the final diluted sample through a 0.22 µm syringe filter to remove particulates that could clog the analytical system.

• Transfer: Transfer the filtrate to an autosampler vial for analysis.

Protocol B: Sample Preparation (Solid-Phase Extraction)

This protocol is designed for complex biological matrices (e.g., plasma, urine) to remove interferences and concentrate the analyte.[10][11][12]

• Matrix Pre-treatment: To 500 µL of plasma, add 1.5 mL of acetonitrile to precipitate proteins.[12] Vortex for 1 minute and centrifuge at >10,000 x g for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution & Acidification: Reconstitute the residue in 1 mL of 0.1 N HCl. This step ensures the basic nitrogen is protonated.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 2 mL of methanol followed by 2 mL of 0.1 N HCl.

• Sample Loading: Load the acidified sample extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 0.1 N HCl, followed by 2 mL of water, and then 2 mL of methanol to remove interferences.

• Elution: Elute the analyte with 2 mL of 5% ammonium hydroxide in methanol.

• Final Preparation: Evaporate the eluate to dryness and reconstitute in 100 µL of the initial mobile phase for LC-MS/MS analysis.[11]

Protocol C: GC-MS Analysis for Qualitative Identification

GC-MS is an excellent tool for obtaining detailed fragmentation patterns for structural confirmation.[13][14][]

• Rationale: This method leverages the volatility of the analyte and the reproducible fragmentation patterns generated by EI for confident identification.

• Instrumentation: A gas chromatograph coupled to a single quadrupole or ion trap mass spectrometer.

• Step-by-Step Method:

  • GC Column: Use a 30 m x 0.25 mm ID, 0.25 µm film thickness, mid-polarity column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection: 1 µL injection volume in splitless mode.

  • Inlet Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp: 10°C/min to 280°C.

    • Hold: Hold at 280°C for 5 minutes.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Acquisition Mode: Full scan from m/z 40 to 200.

  • Data Analysis: Identify the analyte peak by its retention time. Analyze the corresponding mass spectrum for the molecular ion (m/z 115) and characteristic fragment ions as described in Section 1.2.

Protocol D: LC-MS/MS Analysis for Quantitative Determination

LC-MS/MS provides the high sensitivity and selectivity required for quantifying low levels of the analyte in complex matrices.[11][16][17]

• Rationale: This method combines the separation power of HPLC/UHPLC with the specificity of tandem mass spectrometry, making it the gold standard for quantitative bioanalysis.

• Instrumentation: A UHPLC system coupled to a triple quadrupole or Q-TOF mass spectrometer with an ESI source.[1]

• Step-by-Step Method:

  • LC Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is a suitable starting point.[1]

  • Column Temperature: 40°C.[1]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient Elution:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-4.0 min: Hold at 95% B

    • 4.0-4.1 min: 95% to 5% B

    • 4.1-5.0 min: Hold at 5% B (re-equilibration)

  • Injection Volume: 2 µL.

  • Ionization Mode: ESI Positive.

  • MS Method (MRM):

    • Precursor Ion: m/z 116.1 ([M+H]⁺).

    • Product Ions: Optimize collision energy (CE) to monitor at least two transitions. A good starting point would be:

      • Quantitative Transition: m/z 116.1 -> 98.1 (Loss of H₂O)

      • Qualitative Transition: m/z 116.1 -> 70.1 (Ring fragment)

  • Data Analysis: Integrate the peak area for the quantitative transition. Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against concentration. Determine the concentration in unknown samples by interpolation from this curve.[18]

Instrument Calibration and Validation

Reliable data generation is predicated on a properly calibrated and validated system.[18][19]

• Mass Accuracy Calibration: The mass analyzer should be calibrated regularly according to the manufacturer's protocol, typically by infusing a known calibration solution that provides ions across the desired mass range.[20][21]

• Quantitative Calibration Curve: For quantitative analysis, a calibration curve must be prepared with each batch of samples.[18][19]

  • Use at least 5-7 concentration levels spanning the expected range of the samples.

  • Include a blank sample (matrix without analyte) and a zero sample (matrix with internal standard) to assess for interferences.

  • Use a linear regression model, applying appropriate weighting (e.g., 1/x or 1/x²) if heteroscedasticity is observed.[18]

• System Suitability: Before analyzing samples, inject a mid-level concentration standard multiple times (n=3-5) to verify system performance, including peak shape, retention time stability, and response intensity.

Parameter	Acceptance Criteria	Rationale
Calibration Curve (R²)	> 0.99	Ensures a linear relationship between concentration and response.[11]
Calibrator Accuracy	Within ±15% of nominal (±20% at LLOQ)	Confirms the accuracy of the calibration model.[11]
Quality Control Precision (%CV)	< 15%	Demonstrates the reproducibility of the measurement.[11]
Carryover	Response in blank after highest standard < 20% of LLOQ response	Verifies that no analyte is carried over between injections.[19][22]

Conclusion

This application note provides a robust framework for the analysis of (3R,4S)-3-methylpiperidin-4-ol by mass spectrometry. By understanding the fundamental principles of ionization and fragmentation, researchers can confidently identify this compound using the detailed EI patterns from GC-MS. Furthermore, the high-sensitivity LC-MS/MS protocol enables accurate quantification in complex matrices, a critical capability in pharmaceutical research and development. The provided methodologies are designed to be self-validating, ensuring the generation of high-quality, reliable, and defensible data.

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• Title: Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: Fast identification of new constituents and co-metabolites Source: UNESP URL: [Link]

• Title: A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant Source: Alternative Therapies In Health And Medicine URL: [Link]

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• Title: Video: Mass Spectrometry: Amine Fragmentation Source: JoVE URL: [Link]

• Title: Guilty by dissociation-development of gas chromatography-mass spectrometry (GC-MS) and other rapid screening methods for the analysis of 13 diphenidine-derived new psychoactive substances (NPSs) Source: PubMed URL: [Link]

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Application of (3R,4S)-3-methylpiperidin-4-ol in the Synthesis of Biologically Active Molecules: A Technical Guide

The strategic incorporation of chiral scaffolds is a cornerstone of modern drug discovery, enabling the precise three-dimensional arrangement of pharmacophoric elements to optimize interactions with biological targets. Among these, the chiral piperidine motif is a privileged structure, frequently found in a multitude of approved therapeutic agents due to its favorable physicochemical properties and its ability to confer conformational rigidity.[1][2] This guide provides an in-depth exploration of the synthetic utility of a specific chiral building block, (3R,4S)-3-methylpiperidin-4-ol , with a focus on its application in the synthesis of active pharmaceutical ingredients (APIs), particularly within the class of Janus kinase (JAK) inhibitors.

While the direct synthesis of a currently marketed API from this specific stereoisomer is not extensively documented in publicly available literature, its structural features make it a highly valuable and versatile intermediate. The protocols and discussions presented herein are based on established and analogous synthetic transformations, providing a robust framework for researchers and drug development professionals to leverage this chiral building block in their synthetic endeavors.

The Significance of Chiral Piperidines in Medicinal Chemistry

The piperidine ring is a ubiquitous scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs.[3][4] The introduction of stereocenters into the piperidine ring dramatically expands the accessible chemical space, allowing for the fine-tuning of a molecule's pharmacological profile. The specific stereochemistry of substituents on the piperidine ring can profoundly influence:

• Binding Affinity and Selectivity: The precise spatial orientation of functional groups is critical for optimal interaction with the binding sites of enzymes and receptors.

• Pharmacokinetic Properties: Stereochemistry can affect a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Off-Target Effects: Different stereoisomers may exhibit different off-target activities, impacting the overall safety profile of a drug candidate.

The following diagram illustrates the central role of chiral piperidine scaffolds in the structure of various APIs.

Figure 1: The central role of chiral piperidine scaffolds in drug design.

Application in the Synthesis of a Janus Kinase (JAK) Inhibitor Pharmacophore

Janus kinases are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine-mediated signaling pathways.[5] Dysregulation of JAK signaling is implicated in a variety of inflammatory and autoimmune diseases. Consequently, the development of small molecule JAK inhibitors has been an area of intense research. Many potent and selective JAK inhibitors incorporate a chiral piperidine moiety to correctly orient the pharmacophoric groups within the kinase active site.

The following section outlines a representative synthetic protocol for the incorporation of (3R,4S)-3-methylpiperidin-4-ol into a core structure common to many JAK inhibitors. This protocol is based on well-established synthetic methodologies for this class of compounds.

Synthetic Workflow Overview

The overall synthetic strategy involves the functionalization of the hydroxyl group of (3R,4S)-3-methylpiperidin-4-ol to facilitate its coupling with a heterocyclic core, a common feature of many kinase inhibitors.

Figure 2: Representative workflow for the synthesis of a JAK inhibitor analog.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key transformations in the synthesis of a JAK inhibitor pharmacophore using (3R,4S)-3-methylpiperidin-4-ol.

Protocol 1: N-Protection of (3R,4S)-3-methylpiperidin-4-ol

Rationale: Protection of the piperidine nitrogen is crucial to prevent side reactions in subsequent steps and to control the regioselectivity of the coupling reaction. The benzyl group is a common protecting group that can be readily removed under mild conditions.

Materials:

• (3R,4S)-3-methylpiperidin-4-ol hydrochloride

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of (3R,4S)-3-methylpiperidin-4-ol hydrochloride (1.0 eq) and potassium carbonate (3.0 eq) in acetonitrile (10 mL/g of starting material) at room temperature, add benzyl bromide (1.2 eq) dropwise.

• Heat the reaction mixture to 60 °C and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-benzyl-(3R,4S)-3-methylpiperidin-4-ol.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Activation of the Hydroxyl Group (Mesylation)

Rationale: The hydroxyl group is a poor leaving group. Its conversion to a mesylate enhances its reactivity for the subsequent nucleophilic substitution reaction.

Materials:

• N-benzyl-(3R,4S)-3-methylpiperidin-4-ol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Dissolve N-benzyl-(3R,4S)-3-methylpiperidin-4-ol (1.0 eq) in anhydrous dichloromethane (15 mL/g) and cool to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) dropwise, followed by the slow addition of methanesulfonyl chloride (1.2 eq).

• Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude mesylated intermediate. This intermediate is often used in the next step without further purification.

Protocol 3: Coupling with a Heterocyclic Core

Rationale: This step forms the key carbon-nitrogen bond between the chiral piperidine and the heterocyclic core of the JAK inhibitor. The choice of the heterocyclic core can be varied to target different kinases. Here, we use a generic 4-amino-pyrrolo[2,3-d]pyrimidine as a representative example.

Materials:

• (3R,4S)-1-benzyl-3-methylpiperidin-4-yl methanesulfonate

• 4-amino-7H-pyrrolo[2,3-d]pyrimidine

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a solution of 4-amino-7H-pyrrolo[2,3-d]pyrimidine (1.0 eq) in anhydrous DMF (20 mL/g), add potassium carbonate (2.5 eq).

• Add a solution of (3R,4S)-1-benzyl-3-methylpiperidin-4-yl methanesulfonate (1.1 eq) in anhydrous DMF.

• Heat the reaction mixture to 80-90 °C and stir for 18-24 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the coupled product.

Data Presentation

The following table summarizes representative data for the key synthetic transformations. The yields and purities are based on analogous reactions reported in the literature for similar substrates.

Step	Transformation	Reactants	Reagents & Conditions	Typical Yield (%)	Typical Purity (%)
1	N-Benzylation	(3R,4S)-3-methylpiperidin-4-ol·HCl	BnBr, K₂CO₃, ACN, 60 °C	85-95	>95
2	Mesylation	N-benzyl-(3R,4S)-3-methylpiperidin-4-ol	MsCl, TEA, DCM, 0 °C to rt	90-98	>90 (used crude)
3	Coupling	Mesylated piperidine, 4-amino-pyrrolo[2,3-d]pyrimidine	K₂CO₃, DMF, 80-90 °C	60-75	>98

Conclusion

(3R,4S)-3-methylpiperidin-4-ol is a valuable chiral building block with significant potential in the synthesis of complex, biologically active molecules. Its defined stereochemistry and versatile functional groups allow for its strategic incorporation into a wide range of scaffolds, particularly in the development of kinase inhibitors. The representative protocols provided in this guide illustrate a practical and efficient pathway for its utilization in the synthesis of a JAK inhibitor pharmacophore. By understanding the principles behind each synthetic step, researchers can adapt and apply these methodologies to their specific drug discovery programs, ultimately contributing to the development of novel therapeutics.

References

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). Molecules, 28(4), 1683. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. (2023). JACS Au, 3(6), 1648-1654. [Link]

• RESEARCH ARTICLE - RSC Medicinal Chemistry. (2025). RSC Med. Chem., 16, 1-7. [Link]

• A Comprehensive Overview of Globally Approved JAK Inhibitors. (2022). Molecules, 27(23), 8343. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). Int. J. Mol. Sci., 24(4), 3591. [Link]

• Piperidin-4-one: the potential pharmacophore. (2013). J. Enzyme Inhib. Med. Chem., 28(2), 227-241. [Link]

• Piperidin-4-one: the potential pharmacophore. (2013). PubMed. [Link]

• New molecular 'building block' to aid drug discovery. (2014). The Institute of Cancer Research. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2025). International Journal of Molecular Sciences. [Link]

• WO2020201975A2 - Novel process for the preparation of filgotinib and intermediates thereof. (2020).
• US10815227B2 - Processes for the preparation of filgotinib. (2020).

• WO/2023/082839 FILGOTINIB PREPARATION METHOD. (2023). WIPO Patentscope. [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (2022). RSC Medicinal Chemistry. [Link]

• Process for the preparation of Filgotinib maleate. (2026). Technical Disclosure Commons. [Link]

• A New Way of Creating the Building Blocks of Drugs. (2019). Technology Networks. [Link]

• New molecule-creation method a 'powerful tool' to accelerate drug synthesis and discovery. (2024). ScienceDaily. [Link]

• Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. (2021). ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. lifechemicals.com [lifechemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comprehensive Overview of Globally Approved JAK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Practical Applications of Piperidine Derivatives in Neuropharmacological Research

Executive Summary

The piperidine scaffold is a ubiquitous and privileged structural motif in medicinal chemistry, particularly in central nervous system (CNS) drug discovery[1]. Its unique physicochemical properties—including a basic nitrogen atom, optimal conformational flexibility, and tunable lipophilicity—make it an ideal pharmacophore for crossing the blood-brain barrier (BBB) and engaging with neuro-receptors and enzymes[2]. This application note provides an authoritative guide on the mechanistic rationale, quantitative benchmarking, and validated experimental protocols for evaluating piperidine derivatives in neuropharmacological research, with a specific focus on Alzheimer's disease and cognitive enhancement.

Mechanistic Rationale: The Piperidine Scaffold in CNS Targets

The success of piperidine derivatives in treating neurological disorders stems from their precise molecular interactions within the CNS:

• Biomimetic Protonation: At physiological pH (7.4), the secondary or tertiary nitrogen of the piperidine ring is readily protonated. This allows the molecule to mimic the quaternary ammonium group of endogenous neurotransmitters like acetylcholine (ACh)[3].

• Cation-

  Interactions: The protonated piperidine nitrogen engages in critical cation- interactions with aromatic amino acid residues (e.g., Tryptophan 86) located in the Catalytic Active Site (CAS) of target enzymes like acetylcholinesterase (AChE)[4].

• Conformational Bridging: The stable chair conformation of the piperidine ring provides a rigid yet adaptable framework. By attaching specific functional groups, medicinal chemists can design dual-site inhibitors that span both the CAS and the Peripheral Anionic Site (PAS) of AChE, effectively blocking enzyme activity while simultaneously preventing amyloid-

  aggregation[4].

Cholinergic synapse signaling and AChE inhibition by piperidine derivatives.

Quantitative Data Summary: Benchmarking Piperidine Efficacy

To establish a baseline for novel drug development, the following table summarizes the in vitro inhibitory concentrations (IC

) of benchmark and novel piperidine derivatives against key neuropharmacological targets.

Compound Class / Name	Primary Target(s)	IC / Activity Profile	Reference
Donepezil (Clinical Standard)	AChE	~10 – 50 nM	[3]
Compound 8i (Piperidine-diaryl)	AChE / BChE	0.39 µM (AChE) / 0.28 µM (BChE)	[4]
DPPS (Piperidine-4-one dipeptide)	AChE / BACE1	0.47 µM (AChE) / 0.015 µM (BACE1)	[5]
Piperidinyl piperidine (+)-14	M2 Muscarinic Receptor	High Oral Efficacy / Cognitive Enhancement	[2]

Validated Experimental Protocols

Protocol 1: High-Throughput In Vitro AChE Inhibition Assay (Ellman's Method)

This colorimetric assay is the gold standard for screening the anticholinesterase activity of novel piperidine derivatives[3].

Causality & Experimental Design Choices:

• Why use Phosphate Buffer at pH 8.0? This specific pH ensures optimal catalytic activity of the AChE enzyme while maintaining the chemical stability of the TNB anion, preventing spontaneous degradation that causes high background noise[3].

• Why is Pre-incubation critical? Piperidine derivatives often act as competitive or mixed-type inhibitors. A 15-minute pre-incubation allows the inhibitor to establish equilibrium binding with the enzyme before the highly concentrated substrate is introduced, preventing false-negative results (underestimation of potency)[3].

• Self-Validating System: The protocol mandates the inclusion of a blank (buffer only) to subtract spontaneous substrate hydrolysis, and a positive control (Donepezil) to validate the enzyme's dynamic range[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Reconstitute AChE enzyme to a working solution of 0.2 U/mL. Prepare 15 mM Acetylthiocholine Iodide (ATC) substrate and 3 mM 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)[3].

• Plate Setup: In a 96-well microplate, add 20 µL of phosphate buffer to blank wells. Add 20 µL of the test piperidine derivative (in serial dilutions) to test wells. Add 20 µL of 1% DMSO in buffer to control wells (100% enzyme activity)[3].

• Enzyme Addition: Add 20 µL of the AChE working solution to all wells except the blanks[3].

• Pre-Incubation: Gently agitate the plate and incubate at 37°C for exactly 15 minutes to allow inhibitor-enzyme complex formation[3].

• Dye Addition: Add 120 µL of the DTNB working solution to all wells[3].

• Reaction Initiation: Add 20 µL of the ATC substrate solution to all wells[3].

• Kinetic Measurement: Immediately transfer the plate to a microplate reader. Measure absorbance at 412 nm in kinetic mode, taking readings every 60 seconds for 10–20 minutes[3]. Calculate the percentage of inhibition based on the rate of TNB production (change in absorbance per minute).

Step-by-step workflow for the in vitro Ellman's AChE inhibition assay.

Protocol 2: In Vivo Cognitive Paradigm (Passive Avoidance Response - PAR)

To evaluate the oral efficacy and BBB permeability of piperidine derivatives (such as M2 muscarinic receptor antagonists), the Passive Avoidance Response (PAR) assay is utilized[2].

Causality & Experimental Design Choices: The PAR assay exploits a rodent's innate preference for dark environments. By delivering a mild aversive stimulus in the dark compartment, researchers create a reference memory. Piperidine derivatives that successfully cross the BBB and enhance cholinergic transmission will improve the consolidation and retention of this memory, quantitatively measured by an increased latency to re-enter the dark compartment[2].

Step-by-Step Methodology:

• Acclimation: Habituate young male rats to a two-compartment shuttle box (one illuminated, one dark, separated by a guillotine door) for 15 minutes.

• Drug Administration: Administer the piperidine test compound, vehicle (negative control), or reference drug via oral gavage. Allow appropriate time (e.g., 30–60 minutes) for gastrointestinal absorption and BBB penetration[2].

• Acquisition Trial: Place the rat in the illuminated compartment. After 10 seconds, open the door. When the rat enters the dark compartment (innate preference), immediately close the door and deliver a mild, scrambled foot shock (e.g., 0.5 mA for 2 seconds).

• Retention Trial (24 hours later): Place the rat back into the illuminated compartment with the door open. Record the latency time (in seconds) it takes for the animal to enter the dark compartment. A ceiling cut-off time (e.g., 300 seconds) is enforced to prevent infinite recording.

• Data Analysis: Compare the latency times of the treated group versus the vehicle group. A statistically significant increase in latency indicates successful oral efficacy and cognitive enhancement[2].

Conclusion

Piperidine derivatives remain a cornerstone in the development of neuropharmacological therapeutics. By leveraging their structural flexibility to target enzymes like AChE and BChE, or receptors like the M2 muscarinic receptor, researchers can develop highly efficacious, orally bioavailable drug candidates. The adherence to rigorous, self-validating biochemical and behavioral assays—such as the optimized Ellman's method and the PAR paradigm—ensures that only the most robust piperidine scaffolds advance through the drug discovery pipeline.

References

1.[3] Application Notes and Protocols: In Vitro Acetylcholinesterase (AChE) Inhibition Assay for Piperidine Derivatives - Benchchem. BenchChem. URL: 2.[2] Improving the Oral Efficacy of CNS Drug Candidates: Discovery of Highly Orally Efficacious Piperidinyl Piperidine M2 Muscarinic Receptor Antagonists. Journal of Medicinal Chemistry - ACS Publications. URL: 3.[1] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. URL: 4.[4] Design, Synthesis, and Evaluation of Acetylcholinesterase and Butyrylcholinesterase Dual-Target Inhibitors against Alzheimer's Diseases. PMC - NIH. URL: 5.[5] Synthesis of piperidine-4-one Derivative Containing Dipeptide: An Acetyl cholinesterase and β-secretase Inhibitor. Bentham Science Publishers. URL:

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, Synthesis, and Evaluation of Acetylcholinesterase and Butyrylcholinesterase Dual-Target Inhibitors against Alzheimer’s Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]

Technical Notes & Optimization

How to improve yield in (3R,4S)-3-methylpiperidin-4-ol synthesis

Technical Support Center: (3R,4S)-3-Methylpiperidin-4-ol Synthesis

Case ID: 3M4P-OPT-05 Subject: Yield Optimization & Stereochemical Control Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of (3R,4S)-3-methylpiperidin-4-ol (a cis-disubstituted piperidine) is a critical step in the production of JAK inhibitors like Tofacitinib . Users frequently encounter three primary failure modes:

• Poor Diastereoselectivity: Formation of the thermodynamically stable trans-isomer ((3R,4R)/(3S,4S)) instead of the desired cis-isomer.

• Product Entrapment: Inability to isolate the product from boron-amine complexes when using bulky borohydrides.

• Extraction Loss: High water solubility of the amino-alcohol leading to loss during aqueous workup.

This guide provides a self-validating troubleshooting framework to address these specific yield-killing bottlenecks.

Module 1: Diastereocontrol (The "Cis" Challenge)

User Question: "I am reducing 1-benzyl-3-methylpiperidin-4-one with NaBH₄, but I am getting a 60:40 mixture of trans:cis. How do I shift this to >90% cis?"

Technical Diagnosis: Sodium Borohydride (NaBH₄) is a small reducing agent. It follows the "product development control" (thermodynamic) pathway, favoring the formation of the equatorial alcohol (trans-isomer). To obtain the (3R,4S) cis-isomer (axial alcohol), you must switch to a Steric Approach Control strategy using a bulky hydride.

The Solution: L-Selectride (Lithium Tri-sec-butylborohydride) Bulky hydrides are sterically prevented from attacking the equatorial face.[1] They are forced to attack from the more hindered axial face, pushing the hydroxyl group into the axial (cis) position.

Protocol Adjustment:

• Reagent: Switch to L-Selectride or K-Selectride (1.0 M in THF).

• Temperature: Reaction must be run at -78°C . Higher temperatures (-20°C or 0°C) allow conformational mobility, degrading the cis:trans ratio from >95:5 down to ~80:20.

• Stoichiometry: Use 1.1 – 1.2 equivalents.

Data Comparison: Hydride Selectivity

Reducing Agent	Conditions	Major Isomer	Cis:Trans Ratio
NaBH₄	MeOH, 0°C	Trans (Equatorial OH)	20:80
LiAlH₄	THF, -78°C	Mixed	40:60
L-Selectride	THF, -78°C	Cis (Axial OH)	>95:5

| K-Selectride | THF, -78°C | Cis (Axial OH) | >98:2 |

Module 2: Workup & Isolation (The "Yield Killer")

User Question: "My TLC shows full conversion, but after extraction, I only recover 30% mass. Where is my product?"

Technical Diagnosis: This is the most common failure mode with Selectrides. The boron byproduct (

) forms a tight Lewis acid-base complex with the piperidine nitrogen. Standard hydrolysis (water/HCl) is often insufficient to break this bond, trapping your product in the organic phase as a boron complex or preventing it from salting out.

The Solution: Oxidative Workup You must chemically destroy the Carbon-Boron bond using alkaline hydrogen peroxide. This liberates the free amine.

Validated Protocol: Oxidative Boron Removal

• Quench: At -78°C, quench the reaction with Methanol (excess) to destroy unreacted hydride.

• Warm: Allow the mixture to warm to 0°C.

• Oxidation (Critical Step):

  • Add NaOH (3M, 3 eq) .

  • Slowly add 30% H₂O₂ (3 eq) dropwise. (Caution: Exothermic).

  • Stir at room temperature for 1 hour . This converts the organoborane into a borate salt and an alcohol, releasing the piperidine.

• Extraction:

  • Do NOT rely on simple ether/water extraction. The product is water-soluble.[2]

  • Saturate the aqueous layer with NaCl or K₂CO₃ .

  • Extract exhaustively with CHCl₃:IPA (3:1) or DCM .

Module 3: Enantioselectivity (Targeting 3R,4S)

User Question: "The Selectride reduction gives me the racemic cis-alcohol. How do I isolate the specific (3R,4S) enantiomer?"

Technical Diagnosis: Selectride reduction of a racemic ketone yields a racemic cis-alcohol ((3R,4S) + (3S,4R)). To isolate the (3R,4S) isomer, you have two validated pathways: Classical Resolution (lower cost) or Asymmetric Transfer Hydrogenation (higher tech).

Pathway A: Classical Resolution (Recommended for <100g)

The (3R,4S) enantiomer can be crystallized out using a chiral acid.

• Resolving Agent: Di-p-toluoyl-L-tartaric acid (L-DTTA) .

• Solvent: Ethanol/Acetone mixtures.

• Process: The (3R,4S)-amine forms a less soluble salt with L-DTTA.

• Yield Recovery: The "wrong" enantiomer ((3S,4R)) remaining in the mother liquor can be oxidized back to the ketone (using TEMPO/NaOCl) and recycled into the reduction step, theoretically allowing 100% yield over multiple cycles.

Pathway B: Dynamic Kinetic Resolution (DKR) (Recommended for Scale-up)

Use a Ruthenium catalyst that racemizes the starting ketone in situ while selectively reducing only one enantiomer.

• Catalyst: RuCl.

• Conditions: Formic acid/Triethylamine (5:2), 30°C.

• Mechanism: The base promotes rapid racemization of the ketone via enolization. The chiral catalyst reduces only the (3R)-ketone to the (3R,4S)-alcohol.

Visual Troubleshooting Guides

Figure 1: Reaction Decision Tree (Hydride Selection)

Use this logic flow to prevent diastereoselectivity errors before they happen.

Caption: Decision tree for stereoselective reduction. Note that bulky hydrides (Selectride) are required for the cis-isomer, but necessitate an oxidative workup.

Figure 2: Workflow for Enantiopurity (Resolution vs. DKR)

Choose your path based on available equipment and scale.

Caption: Yield recovery loop. By oxidizing and recycling the unwanted enantiomer, the theoretical yield of the resolution process increases from 50% to ~100%.

References

• Pfizer Process Development (Tofacitinib): Ruggeri, S. G.; et al. "Pyrrolo[2,3-d]pyrimidine Derivatives; Their Intermediates and Synthesis."[3][4] World Intellectual Property Organization, WO 2007/012953, 2007 .[5] (Primary source for the L-Selectride route).[2]

• Stereoselective Reduction Mechanisms: Brown, H. C.; Krishnamurthy, S. "Lithium Tri-sec-butylborohydride. A New Reagent for the Reduction of Cyclic and Bicyclic Ketones with Super Stereoselectivity." Journal of the American Chemical Society, 1972 , 94(20), 7159–7161. Link

• Scale-Up of Cis-Piperidines: Ripin, D. H. B.; et al. "Development of a Scaleable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine." Organic Process Research & Development, 2003 , 7(1), 115–120.[5] Link

• Dynamic Kinetic Resolution: Touge, T.; Hakamata, T.; Nara, H.; et al. "Oxo-Tethered Ruthenium(II) Complex as a Powerful Catalyst for Asymmetric Transfer Hydrogenation." Journal of the American Chemical Society, 2011 , 133(38), 14960–14963. Link

Sources

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. L-selectride - Wikipedia [en.wikipedia.org]
• 3. research.unl.pt [research.unl.pt]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Synthesis of Tofacitinib [cjph.com.cn]

Overcoming challenges in stereoselective synthesis of substituted piperidines

Status: Online 🟢 | Current Wait Time: 0 min | Ticket Priority: High

Welcome to the Technical Support Center for Stereoselective Piperidine Synthesis. I am Dr. Aris, your Senior Application Scientist. You are likely here because the piperidine ring—the structural backbone of blockbuster drugs like Paroxetine, Ritalin, and Tofacitinib—is refusing to cooperate.

Whether you are battling poor diastereomeric ratios (dr), struggling with catalyst poisoning, or facing racemization during lithiation, this guide treats your synthesis like a broken system that needs debugging. We do not just list "tips"; we analyze the root cause and provide patch protocols .

Quick Diagnostics: Select Your Failure Mode

Before we begin, identify your synthesis strategy to route your ticket correctly.

Figure 1: Diagnostic flowchart to identify the synthesis module relevant to your experimental failure.

Module 1: Asymmetric Hydrogenation (Reduction)

Ticket ID: HYD-RC-01 Common Error: "I am getting a racemic mixture or the wrong diastereomer when reducing my substituted pyridine."

Root Cause Analysis

Pyridine hydrogenation is deceptively difficult due to two factors:

• Aromatic Stability: High energy barrier to break aromaticity.

• Catalyst Poisoning: The basic nitrogen lone pair coordinates strongly to the metal center (Rh, Ir, Ru), killing catalytic turnover.

If you are seeing low conversion, your catalyst is likely poisoned. If you are seeing low stereoselectivity, your catalyst is likely operating via a "heterogeneous drift" or lacks a rigid chiral pocket.

Troubleshooting & Protocols

Q: How do I stop the pyridine nitrogen from poisoning my catalyst? A: You must mask the nitrogen. The most robust method is Acid-Assisted Hydrogenation .

• The Fix: Add 1.0–1.1 equivalents of HCl or use acetic acid as the solvent. This protonates the nitrogen, preventing it from binding to the metal, while activating the ring toward hydride attack (pyridinium salts are more electrophilic).

• Alternative: Pre-form the N-benzyl or N-acyl pyridinium salt. These reduce much faster than free pyridines.

Q: I need the cis-2,6-disubstituted piperidine. My Rh/C reaction is giving a mix. A: Switch to a homogeneous system or optimize the heterogeneous surface environment.

• Heterogeneous (Rh/C): Favors cis products via the "Ankor Effect" (substrate sits flat on the surface). To boost cis-selectivity, use acetic acid as solvent.

• Homogeneous (The Glorius Protocol): For high enantioselectivity, use a Ruthenium-NHC complex. The mechanism involves partial reduction to a dihydropyridine, followed by face-selective hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation of 2-Substituted Pyridine (Based on Glorius/Charette methodologies)

• Preparation: In a glovebox, charge a high-pressure steel autoclave with:

  • Substituted Pyridine (1.0 mmol)[1]

  • Catalyst: [Ru(cod)(2-methallyl)2] (1 mol%) + Chiral NHC Ligand (1.1 mol%)

  • Additive: Hexafluoroisopropanol (HFIP) or dilute HCl (critical for turnover).

  • Solvent: Hexane or THF (degassed).

• Pressurization: Seal and pressurize to 50–100 bar H₂ . (Warning: High Pressure).

• Reaction: Stir at room temperature for 24h.

• Workup: Vent H₂ carefully. Filter through a silica plug to remove Ru.

• Validation: Check 1H NMR. Cis-isomers typically show specific coupling constants (

  Hz for eq-ax relationships, distinct from trans).

Module 2: -Lithiation & Substitution

Ticket ID: LIT-CH-02 Common Error: "My yields are erratic, and my enantiomeric excess (ee) drops upon scale-up."

Root Cause Analysis

You are likely using the Beak-Lee Protocol (N-Boc directed lithiation). The failure points here are almost always thermodynamic:

• Temperature Drift: The lithiated species is configurationally unstable above -40°C.

• Aggregation: Organolithiums form aggregates that react slowly or non-selectively without a breakdown agent (ligand).

Figure 2: The Beak-Lee Lithiation pathway. Note the critical temperature threshold to prevent racemization.

Troubleshooting & Protocols

Q: The reaction works on 50mg but fails on 5g. Why? A: Heat transfer. On a larger scale, the exotherm from adding s-BuLi raises the internal temperature above the racemization threshold (-50°C) locally.

• The Fix: Use a cryo-coil or add s-BuLi extremely slowly via a syringe pump, keeping the internal probe strictly below -70°C.

Q: I need to add an aryl group, but the lithiated species won't react with Ar-Br. A: Organolithiums do not do

on aryl halides. You need Transmetallation .

• Protocol:

  • Generate the

    -lithio species at -78°C (using s-BuLi/TMEDA).

  • Add ZnCl₂ (1.0 M in THF) to form the organozinc intermediate (still at -78°C).

  • Warm to RT. The stereochemistry is now locked.

  • Add Pd catalyst (e.g., Pd(PPh₃)₄) and Aryl Bromide (Negishi Coupling).

Data Table: Solvent & Ligand Effects on Lithiation

Variable	Recommendation	Reason
Solvent	Ether (Et₂O)	Superior to THF for enantioselectivity in sparteine-mediated lithiation.
Base	s-BuLi	Strong enough to deprotonate, but less nucleophilic (avoids carbonyl attack) than n-BuLi.
Ligand	TMEDA	Essential to break BuLi hexamers into reactive monomers.
Chiral Ligand	(-)-Sparteine	Induces enantioselective deprotonation (Desymmetrization).

Module 3: Ring-Closing Metathesis (RCM)

Ticket ID: RCM-CY-03 Common Error: "The catalyst dies before the ring closes, or I get double bond migration."

Root Cause Analysis

• Amine Poisoning: The basic nitrogen of the diallyl amine precursor coordinates to the Ruthenium (Grubbs) catalyst, shutting it down.

• Isomerization: Ru-hydride species (formed from catalyst decomposition) cause the double bond to migrate, forming enol ethers or internal alkenes instead of closing the ring.

Troubleshooting & Protocols

Q: My RCM stalls at 50% conversion. Adding more catalyst doesn't help. A: Your amine is killing the catalyst.

• The Fix: Convert the amine to a salt in situ. Add 1.0 equivalent of p-Toluenesulfonic acid (pTsOH) or HCl (ethereal). The ammonium salt cannot coordinate to Ru. The ring closes, and you deprotonate during workup.

Q: I see the ring product, but the double bond has moved (isomerization). A: You have "Rogue Hydrides."

• The Fix: Add 1,4-Benzoquinone (10 mol%) to the reaction mixture. It acts as a scavenger for Ru-hydride species, preventing isomerization without stopping the metathesis.

Experimental Protocol: "Amine-Safe" RCM

• Setup: Dissolve diene precursor (0.1 M) in degassed DCM.

• Protection: Add pTsOH (1.0 eq) . Stir 10 min.

• Catalysis: Add Grubbs II or Hoveyda-Grubbs II (2–5 mol%).

• Reflux: Heat to 40°C under Argon.

• Workup: Quench with excess Et₃N (to free the amine) and concentrate.

• Purification: Silica gel chromatography. (Note: Use DMSO/THF wash to remove Ru residues if the product is colored).

References

• Glorius, F., et al. "Asymmetric Hydrogenation of Pyridines." Angewandte Chemie International Edition, 2004.

  • Foundational text for Module 1 (Heterogeneous/Homogeneous reduction mechanisms).

• Beak, P., & Lee, W. K. "

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from Boc Derivatives of Cyclic Amines." Journal of Organic Chemistry, 1993.
  • The core protocol for Module 2 (Lithi

• O'Brien, P., et al. "Catalytic Asymmetric Deprotonation of N-Boc Piperidine." Journal of the American Chemical Society, 2010.

  • Modern updates to the lithiation strategy using sparteine surrog

• Fu, G. C., & Grubbs, R. H. "The Application of Ring-Closing Metathesis to the Synthesis of Tertiary Amines and Alkaloids." Journal of the American Chemical Society, 1992.

  • Primary source for Module 3 (RCM on nitrogen-containing substr

• Charette, A. B., et al. "Asymmetric Hydrogenation of N-Iminopyridinium Ylides." Journal of the American Chemical Society, 2008.

  • Advanced troubleshooting for difficult hydrogenation substr

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Techniques for separating (3R,4S) and (3S,4R) diastereomers of 3-methylpiperidin-4-ol

Guide ID: TSC-DS-3MP4OL Topic: Techniques for Separating (3R,4S) and (3S,4R) Diastereomers of 3-Methylpiperidin-4-ol Senior Application Scientist: Gemini

Introduction

Welcome to the technical support center for the separation of 3-methylpiperidin-4-ol diastereomers. This piperidine structure is a common scaffold in pharmaceutical development, and control over its stereochemistry is critical, as different stereoisomers often exhibit varied pharmacological and toxicological profiles.[1][2] The (3R,4S) and (3S,4R) diastereomers present a unique separation challenge. This guide provides in-depth, experience-based answers and troubleshooting protocols to assist researchers in achieving high diastereomeric purity.

Frequently Asked Questions (FAQs)

Q1: What are the (3R,4S) and (3S,4R) diastereomers of 3-methylpiperidin-4-ol, and why is their separation critical?

The (3R,4S) and (3S,4R) isomers of 3-methylpiperidin-4-ol are diastereomers, which are stereoisomers that are not mirror images of each other. They arise from the two stereocenters at the C3 and C4 positions of the piperidine ring. Because they have different three-dimensional arrangements, they possess distinct physical and chemical properties, including how they interact with biological targets like enzymes and receptors.[2] Therefore, isolating a single diastereomer is often a regulatory requirement and essential for developing a safe and effective drug.[3]

Q2: What are the primary methods for separating these diastereomers?

The two most common and effective industrial methods are:

• Diastereomeric Crystallization (Classical Resolution): This technique involves reacting the racemic mixture of the amine with a single enantiomer of a chiral acid (a resolving agent).[4][5] This forms a pair of diastereomeric salts, which, unlike enantiomers, have different solubilities, allowing one to be selectively crystallized.[4][6]

• Chiral Column Chromatography: This method uses a chiral stationary phase (CSP) that interacts differently with each diastereomer.[2][7] As the mixture passes through the column, one diastereomer is retained longer than the other, resulting in separation. High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are the most common formats.

Q3: How do I choose between diastereomeric crystallization and chiral chromatography?

The choice depends on the scale and stage of your project.

• Diastereomeric Crystallization is often preferred for large-scale, industrial synthesis due to its cost-effectiveness and scalability. However, it requires significant process development, including screening for a suitable resolving agent and optimizing crystallization conditions, and at least half of the material is discarded unless a racemization process is implemented.[6][8]

• Chiral Chromatography (HPLC/SFC) is exceptionally versatile for both analytical and preparative scales. It is often faster for initial method development and can provide very high purity. While historically more expensive for large-scale work, modern continuous chromatography techniques are making it more competitive. It is the gold standard for analytical determination of diastereomeric purity.

Q4: What analytical techniques are used to determine the diastereomeric ratio (d.r.) or diastereomeric excess (d.e.)?

Chiral HPLC or SFC are the definitive methods. A well-developed chromatographic method can provide baseline separation of the two diastereomers, allowing for accurate quantification.[9][10] NMR spectroscopy can sometimes be used if there are distinct, well-resolved signals for each diastereomer, but this is often not the case, making accurate integration challenging.

Troubleshooting Guide 1: Diastereomeric Crystallization

This method leverages the different physical properties of diastereomeric salts. The key is finding a resolving agent and solvent system that maximizes the solubility difference between the two salts.[4]

Core Workflow: Diastereomeric Salt Crystallization

Sources

• 1. scilit.com [scilit.com]
• 2. csfarmacie.cz [csfarmacie.cz]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 7. Chromatographic separation of enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 9. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral resolution of 1,3-dimethyl-4-phenylpiperidine derivatives using high-performance liquid chromatography with a chiral stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting common side reactions in piperidine N-alkylation

Status: Active Department: Process Chemistry & Synthesis Support Subject: Troubleshooting Common Side Reactions in Secondary Amine Alkylation

Executive Summary

Piperidine scaffolds are ubiquitous in medicinal chemistry (e.g., Donepezil, Fentanyl analogs). However, the N-alkylation of piperidine is deceptively simple. While theoretically a standard

reaction, the high nucleophilicity of the secondary amine often leads to a "runaway" reaction (quaternization) or competitive elimination (E2).

This guide synthesizes kinetic control strategies, base effects (specifically the Cesium Effect ), and alternative reductive amination pathways to resolve these bottlenecks.

Part 1: The Troubleshooting Knowledge Base (Q&A)

Issue 1: "I am seeing significant amounts of quaternary ammonium salt. How do I stop at the tertiary amine?"

Diagnosis: You are fighting the "Runaway Alkylation" effect. The product of your reaction (an N-alkyl piperidine, a tertiary amine) is often more nucleophilic than your starting material (piperidine, a secondary amine). In a standard

setup, the product competes for the alkyl halide, leading to double alkylation.

Technical Fixes:

• The "Cesium Effect": Switch your base from

  to Cesium Carbonate ( ) in DMF or MeCN.

  • Mechanism:[1][2][3][4][5] The large ionic radius of Cesium (

    ) creates a "naked" carbonate anion with higher solubility in organic solvents. This promotes the specific mono-alkylation pathway and suppresses the aggregation that often traps the mono-alkylated product, keeping it available for over-reaction.

• Finkelstein Conditions: If using an alkyl chloride, add catalytic NaI (0.1 eq). This converts the chloride to a more reactive iodide in situ, allowing you to run the reaction at a lower temperature, which kinetically favors the substitution over the higher-energy quaternization.

• Stoichiometry Inversion: Do not use a 1:1 ratio. Slowly add the alkyl halide (0.8 eq) to an excess of piperidine (1.2–1.5 eq). This ensures the alkyl halide is always the limiting reagent, statistically favoring the attack by the abundant secondary amine.

Issue 2: "My yield is low, and I'm detecting alkenes in the crude mixture."

Diagnosis: E2 Elimination is outcompeting

Substitution. Piperidine is a base ( ) as well as a nucleophile. If your alkyl halide is sterically hindered (secondary alkyl halide) or if the temperature is too high, the piperidine will abstract a -proton instead of attacking the -carbon.

Technical Fixes:

• Solvent Polarity: Switch to a polar aprotic solvent (DMSO or DMF). These solvents solvate the cation but leave the amine "naked" and more nucleophilic, increasing the rate of

  relative to E2.

• Temperature Control: E2 elimination has a higher activation energy than

  . Lower the reaction temperature to or RT. Avoid reflux.

• Leaving Group Selection: If possible, switch from a bromide/iodide to a Mesylate (OMs) or Tosylate (OTs) . These leaving groups are less prone to promoting elimination in certain steric environments compared to halides.

Issue 3: "Direct alkylation failed. I switched to reductive amination, but the reaction is stalled at the imine."

Diagnosis: Mismatched Reducing Agent. The intermediate iminium ion is not being reduced fast enough, or the equilibrium favors the aldehyde/ketone.

Technical Fixes:

• Reagent Selection: Stop using Sodium Cyanoborohydride (

  ); it is toxic and sluggish. Do not use Sodium Borohydride ( ); it reduces the aldehyde/ketone before it reacts with the amine.

  • Gold Standard: Use Sodium Triacetoxyborohydride (STAB,

    ) .[2][6] It is sterically bulky and electron-deficient, making it selective for the protonated iminium ion over the neutral carbonyl.

• Scavenge Water: Imine formation releases water.[7] Add activated 4

  Molecular Sieves or anhydrous to the reaction pot to drive the equilibrium forward (Le Chatelier’s principle).

Part 2: Visualization of Pathways

Figure 1: The Competition Landscape

This diagram illustrates the kinetic bifurcation points where side reactions occur.

Caption: Kinetic competition between the desired SN2 pathway (Green) and the parasitic Elimination/Quaternization pathways (Red).

Figure 2: Troubleshooting Decision Tree

Follow this logic flow to select the correct experimental condition.

Caption: Decision matrix for selecting between Direct Alkylation and Reductive Amination based on substrate sterics.

Part 3: Validated Experimental Protocols

Protocol A: Cesium-Promoted Direct Alkylation ( )

Best for: Primary alkyl halides and unhindered piperidines.

Reagents:

• Piperidine derivative (1.0 equiv)[6][8]

• Alkyl Halide (1.1 equiv)

• Cesium Carbonate (

  ) (1.5 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (

  concentration)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and cool under

  .

• Dissolution: Add piperidine and anhydrous DMF. Stir at RT.

• Base Addition: Add

  in one portion. The mixture will be a suspension.

• Addition: Add the Alkyl Halide dropwise via syringe over 10 minutes.

  • Tip: If the reaction is exothermic, cool to

    during addition, then warm to RT.

• Monitoring: Stir at RT for 4–16 hours. Monitor by TLC/LCMS.[6][9]

  • Checkpoint: If mono-alkylation is slow, heat to

    , but monitor closely for quaternization.

• Workup: Dilute with EtOAc, wash 3x with water (critical to remove DMF), dry over

  , and concentrate.

Protocol B: STAB-Mediated Reductive Amination

Best for: Secondary alkyl groups, sterically hindered substrates, or preventing over-alkylation.

Reagents:

• Piperidine derivative (1.0 equiv)[6][8]

• Aldehyde/Ketone (1.1 equiv)[6]

• Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Acetic Acid (catalytic, optional)[9][10][11]

• Solvent: 1,2-Dichloroethane (DCE) or DCM[9][10]

Step-by-Step:

• Imine Formation: In a dry flask, mix piperidine and the carbonyl compound in DCE (

  ).

  • Note: If using a ketone, add 1 drop of Acetic Acid to catalyze imine formation. Stir for 30–60 mins.

• Reduction: Add STAB in 3 portions over 15 minutes.

  • Why? Portion-wise addition prevents localized exotherms and ensures steady hydride availability.

• Reaction: Stir at RT under

  for 2–12 hours.

• Quench: Quench carefully with saturated

  (gas evolution will occur).

• Workup: Extract with DCM. The product is in the organic layer.[8][9][10]

Part 4: Data Summary

Table 1: Influence of Base and Solvent on Selectivity Comparison of conditions for the alkylation of piperidine with benzyl bromide.

Base	Solvent	Temp ( )	Yield (Tertiary)	Side Product (Quat.[10] Salt)	Mechanistic Insight
	Acetone	Reflux	65%	25%	High temp promotes over-alkylation.
	DCM	RT	70%	15%	Homogeneous base; difficult to stop "runaway".
	DMF	RT	92%	<5%	"Cesium Effect" maximizes mono-alkylation.
	THF		50%	40%	Strong base promotes rapid, uncontrolled alkylation.

References

• The Cesium Effect in Alkylation

  • Salvatore, R. N., et al. (2001). "Cesium effect: high chemoselectivity in direct N-alkylation of amines."[12][13] Tetrahedron, 57(36), 7785-7789.

• Reductive Amination with STAB

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Prevention of Over-Alkylation

  • Dunn, A. D., et al. (2011). "Efficient Cesium Carbonate Promoted N-Alkylations."[12][14] Synthesis, 2011(04), 571-576.

• General Mechanism of Amine Alkylation

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. youtube.com [youtube.com]
• 5. Avoiding Over-alkylation - Wordpress [reagents.acsgcipr.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. (PDF) Selective N-Alkylation Cs 2 CO 3-Promoted Direct N-Alkylation : Highly Chemoselective Synthesis of N-Alkylated Benzylamines and Anilines [academia.edu]
• 13. scispace.com [scispace.com]
• 14. Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation [organic-chemistry.org]

Optimization of reaction conditions for substituted piperidine synthesis

Technical Support Center: Substituted Piperidine Synthesis

Status: ONLINE | Tier: Level 3 (Process Optimization) | Topic: Heterocycle Saturation & Functionalization

Diagnostic Triage: Start Here

Welcome to the Piperidine Synthesis Optimization Hub. Use the decision matrix below to identify your specific bottleneck before proceeding to the detailed protocols.

Figure 1: Troubleshooting Decision Matrix

Caption: Logical flow for diagnosing reaction failures in piperidine synthesis. Blue = Start, Red = Critical Failure, Yellow = Quality Failure, Green = Recommended Protocol.

Issue-Specific Troubleshooting Guides

Ticket #001: Reaction Stalls at 50-60% Conversion (Catalyst Poisoning)

Context: You are hydrogenating a pyridine or performing a reductive amination, and the reaction profile flattens despite high H₂ pressure or excess reducing agent.

Root Cause Analysis: The nitrogen atom in piperidines/pyridines possesses a localized lone pair that acts as a strong Lewis base. In heterogeneous catalysis (Pd/C, PtO₂), this nitrogen binds irreversibly to the active metal sites, effectively "poisoning" the catalyst surface and preventing H₂ adsorption [1].

Corrective Protocol: Acid-Scavenged Hydrogenation Objective: Protonate the nitrogen species to prevent catalyst coordination without inhibiting the reaction.[1]

• Solvent Switch: Replace neutral solvents (MeOH, EtOH) with Glacial Acetic Acid or a mixture of MeOH:HCl (10:1) .

  • Why: Protonation forms the pyridinium salt (

    ), which lacks the free lone pair required to bind/poison the metal surface.[1]

• Catalyst Selection: Switch from Pd/C to PtO₂ (Adams' Catalyst) .

  • Why: Platinum is more resistant to amine poisoning and operates efficiently under acidic conditions compared to Palladium [2].

• Execution (Standardized):

  • Substrate: 1.0 equiv substituted pyridine.[2]

  • Solvent: Glacial Acetic Acid (0.1 M concentration).

  • Catalyst: PtO₂ (5-10 mol%).

  • Pressure: 3-5 bar H₂ (Balloon pressure is often insufficient for hindered substrates).

  • Note: Filter hot or wash catalyst thoroughly with water/methanol during workup to release product trapped in the catalyst matrix.

Ticket #002: Poor Diastereoselectivity (Cis/Trans Ratios)

Context: You require the cis-piperidine (e.g., 2,6-disubstituted), but the reaction yields a 1:1 mixture or favors the trans-isomer.

Root Cause Analysis: In heterogeneous hydrogenation, the "Anchoring Effect" dictates stereochemistry. The pyridine ring adsorbs flat onto the catalyst surface.[3][4] Hydrogen adds from the catalyst surface (bottom face), pushing substituents to the top face (syn-addition), naturally favoring the cis-isomer. Loss of selectivity occurs if the intermediate desorbs and re-adsorbs (isomerization) or if the solvent disrupts the adsorption geometry [3].

Figure 2: Mechanism of Stereoselective Hydrogenation

Caption: Kinetic pathway favoring cis-piperidines via syn-addition. Interruption of this pathway leads to thermodynamic trans-products.

Optimization Protocol:

• Increase Pressure: Run at >10 bar (150 psi). High hydrogen concentration accelerates the reduction step relative to the desorption/isomerization rate.

• Solvent Polarity: Use non-polar solvents (Hexane, Toluene) if solubility permits.

  • Why: Polar solvents compete for adsorption sites on the catalyst.

• Temperature Control: Lower temperatures (0°C - RT) favor the kinetic (cis) product. High temperatures provide the energy to overcome the barrier to the thermodynamic (trans) product.

Ticket #003: "Gummy" Precipitates in Reductive Amination

Context: Reaction turns into a viscous sludge; yield is <30%.

Root Cause Analysis: Formation of stable hemiaminal salts or poly-condensed aggregates. Water generated during imine formation pushes the equilibrium backward or hydrolyzes the intermediate.

Corrective Protocol: The "Dry-Step" Method Do not perform "one-pot" mixing if you observe stalling.

• Step 1 (Imine Formation):

  • Amine + Ketone/Aldehyde + Ti(OiPr)₄ (1.2 equiv) or MgSO₄ (excess).

  • Stir neat or in dry THF for 4-12h.

  • Why: Titanium(IV) isopropoxide acts as both a Lewis acid (activating the carbonyl) and a water scavenger, driving imine formation to completion [4].

• Step 2 (Reduction):

  • Dilute with MeOH.

  • Add NaBH₄ (if Step 1 used Ti(OiPr)₄) or NaBH(OAc)₃ (standard).

  • Note: If using Ti(OiPr)₄, water quench will produce a white TiO₂ precipitate. Filter through Celite before extraction.

Reference Data: Solvent Effects on Selectivity

Table 1: Impact of Solvent on 2,6-Disubstituted Pyridine Hydrogenation (Rh/C) Data aggregated from catalytic screening studies [3, 5].

Solvent System	Dielectric Constant ( )	Cis:Trans Ratio (dr)	Notes
Hexane	1.88	95:5	Excellent stereocontrol; solubility issues.
Toluene	2.38	92:8	Good balance of solubility and selectivity.
THF	7.58	85:15	Moderate selectivity.
Methanol	32.7	60:40	Poor selectivity; competitive adsorption.
AcOH	6.2	98:2	Best Overall. Acid prevents poisoning + stabilizes transition state.

Frequently Asked Questions (FAQs)

Q: Can I use Raney Nickel for these reductions? A: Yes, but with caution. Raney Nickel is excellent for difficult substrates but requires high pressure (50+ bar) and temperature (100°C+). Under these conditions, you will likely lose stereochemical control (thermodynamic equilibration to trans-isomers) and may see dechlorination if halogens are present on the ring.

Q: My product is trapped in the aqueous phase during workup. How do I extract it? A: Piperidines are highly polar secondary amines.

• Basify the aqueous layer to pH > 12 using 2M NaOH (ensure the amine is deprotonated).

• Use Chloroform:Isopropanol (3:1) as the extraction solvent. DCM is often insufficient for polar piperidines.

• Alternatively, protect in situ with Boc₂O before workup to render the product lipophilic.

Q: Why is my C-H activation failing at the C3 position? A: C3 is the most electron-deficient position and difficult to access. Ensure you are using a ligand that directs via the nitrogen (e.g., using a transient directing group) or switch to an Iridium-catalyzed borylation pathway which is sterically governed rather than electronically governed [6].

References

• BenchChem Technical Support. (2025).[1][2][5][6] Catalyst Poisoning in Reactions with Pyridine Substrates. Retrieved from

• Glorius, F., et al. (2022). Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Organic & Biomolecular Chemistry. Retrieved from

• Cramer, N., et al. (2025). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv.[7] Retrieved from

• BenchChem Technical Support. (2025). Optimizing Reductive Amination for Piperidine Synthesis. Retrieved from

• Xiao, J., et al. (2018). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. University of Liverpool Repository. Retrieved from

• Stahl, S. S., et al. (2024). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]

Preventing catalyst poisoning in pyridine hydrogenation reactions

Topic: Preventing Catalyst Poisoning & Deactivation

Audience: Senior Chemists, Process Engineers, and Drug Development Researchers.

The Core Challenge: The "Lone Pair" Paradox

Welcome to the Catalysis Troubleshooting Hub. If you are here, your pyridine hydrogenation has likely stalled, failed to initiate, or required unacceptably high pressures.

The fundamental issue in pyridine reduction is competitive adsorption . The nitrogen atom in pyridine possesses a non-bonded lone pair of electrons that acts as a strong Lewis base. This lone pair binds aggressively to the active sites (d-orbitals) of transition metals (Pd, Pt, Rh), forming a stable

-bond.

The Consequence: The pyridine molecule "sits" on the catalyst surface perpendicular to the plane, effectively blocking the adsorption of di-hydrogen (

). Without adsorbed hydrogen, the reduction cannot proceed. Furthermore, the product (piperidine) is a stronger base ( ) than the reactant ( ), meaning as the reaction progresses, the product can displace the reactant and poison the catalyst even more effectively (Product Inhibition).

Diagnostic Hub: Why is my reaction failing?

Use this matrix to identify your specific poisoning mechanism before attempting a fix.

Symptom	Probable Cause	Mechanism
No Initiation (0% Conversion)	Impurity Poisoning	Sulfur (thiols/thiophenes) or Halogens in the feed are permanently binding to active sites.
Reaction Stalls (~20-50% Conversion)	Product Inhibition	The piperidine formed is more basic than pyridine; it is competitively displacing the reactant on the catalyst surface.
Slow Kinetics (Days vs. Hours)	Substrate Inhibition	Pyridine concentration is too high; the N-lone pair is saturating the surface, leaving no room for activation.
Leaching (Colored Filtrate)	Metal Oxidation	If using strong mineral acids ( , ), the metal may be oxidizing and dissolving into the solution.

The Solution: The Protonation Strategy

The most robust method to prevent N-poisoning is to mask the nitrogen lone pair. By conducting the reaction in an acidic medium, you protonate the nitrogen, converting the pyridine into a pyridinium ion (

).

Mechanism of Action

The pyridinium ion lacks the free lone pair required for strong

-binding. Consequently:

• The molecule interacts with the catalyst surface via the

  -system of the aromatic ring (flat adsorption).

• This mode is weaker and allows for the co-adsorption of Hydrogen.

• The ring is reduced, and the resulting piperidinium salt desorbs easily, preventing product inhibition.

Visualizing the Mechanism

Figure 1: Comparison of binding modes. In Scenario A, the lone pair blocks the catalyst.[1][2] In Scenario B, protonation forces a flat adsorption mode that permits hydrogenation.

Validated Experimental Protocol

Protocol: Acid-Promoted Hydrogenation of Pyridine on Pd/C This protocol minimizes poisoning risks while maintaining safety standards for pyrophoric catalysts.

Reagents:

• Substrate: Pyridine (or derivative)[2][3][4][5][6][7][8][9]

• Catalyst: 10 wt% Pd/C (Dry or 50% water wet)

• Solvent: Glacial Acetic Acid (The "Gold Standard" solvent)

• Alternative: Methanol with 1.1 equiv.

  or concentrated (Caution: Corrosion risk with HCl).

Step-by-Step Workflow:

• Safety Check: Ensure the autoclave is rated for acidic conditions. If using

  , Hastelloy reactors are required to prevent pitting corrosion.

• Catalyst Loading:

  • Under Inert Atmosphere (Ar/N2): Add 10 wt% Pd/C to the reactor.[1][5] (Typical loading: 5-10 wt% relative to substrate mass).

  • Note: Using water-wet catalyst significantly reduces fire risk.

• Solvent Addition:

  • Dissolve the pyridine substrate in Glacial Acetic Acid (0.5 M concentration).

  • Add this solution gently to the catalyst.

• Pressurization:

  • Seal reactor.[5] Purge 3x with

    , then 3x with .

  • Set Pressure: 3 to 5 bar (Low pressure is often sufficient in acetic acid).

  • Note: If using neutral solvents (MeOH), pressures of >20-50 bar are often required to overcome poisoning.

• Reaction:

  • Temperature: Ambient to 50°C.

  • Stirring: Maximum RPM (Mass transfer is critical).

• Work-up (Critical):

  • Filter catalyst over Celite (Keep wet to prevent ignition).

  • Neutralization: The filtrate contains piperidinium acetate. You must basify (pH > 12) with

    or to liberate the free amine before extraction with organic solvent (DCM or Ether).

Advanced Troubleshooting & Impurity Management

If the acid strategy fails, you are likely dealing with Impurity Poisoning (Sulfur) or Catalyst Sintering .

Sulfur Poisoning (The Silent Killer)

Pyridine derived from coal tar (rather than synthetic routes) often contains thiophene traces. Sulfur binds irreversibly to Pd/Pt.

• Detection: Run a control reaction with a known high-purity standard. If the standard works but your batch fails, it is the feedstock.

• Remediation: Pre-treat the pyridine feedstock with Raney Nickel (stochiometric) at room temperature for 1 hour, then filter. The Raney Ni acts as a "sulfur sponge" (sacrificial getter).

Troubleshooting Decision Tree

Figure 2: Systematic workflow for identifying and resolving catalytic failure.

Frequently Asked Questions (FAQs)

Q: Can I use Raney Nickel instead of Pd/C? A: Yes. Raney Nickel is less susceptible to nitrogen poisoning than Pd and is cheaper. However, it requires much harsher conditions (typically >50 bar, >100°C) and presents higher safety risks (pyrophoric slurry). For pharmaceutical intermediates, Pd/C or Pt/C in acidic media is preferred for milder conditions and easier filtration [1].

Q: I cannot use Acetic Acid due to acid-sensitive groups on my molecule. What now? A: You have two options:

• High Pressure: Run in Methanol/Ethanol but increase pressure to 50–100 bar. High hydrogen pressure can competitively displace the pyridine from the active sites [2].

• Rhodium (Rh/C): Switch to 5% Rh/C. Rhodium is significantly more active for carbocyclic ring hydrogenation and operates well under neutral conditions, though it is more expensive [3].

Q: Why did my yield drop after recycling the catalyst? A: Piperidine products can form oligomers or "coke" on the surface over time. More importantly, if you used

, you might have leached the active metal. Always check the filtrate color. If it's yellow/orange, you are losing Palladium.

References

• BenchChem. (2025).[1][2][5][8][10] Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine. Retrieved from 5

• Royal Society of Chemistry. (2022). Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles. Retrieved from 4

• University of Liverpool. (2020). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from 7

• Asian Journal of Chemistry. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Retrieved from 11

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. asianpubs.org [asianpubs.org]

Strategies to minimize byproduct formation in multi-step piperidine syntheses

Current Status: Online 🟢 | Topic: Minimizing Byproduct Formation | Ticket ID: PIP-SYN-OPT-001

Welcome to the Piperidine Synthesis Support Hub

User: Drug Development Chemist / Process Researcher Objective: Minimize impurity profiles (dimers, stereoisomers, over-reduction) in multi-step piperidine scaffolds.

As your Senior Application Scientist, I have structured this guide to address the causality of failure. Piperidine synthesis often fails not due to a lack of reactivity, but due to uncontrolled competition —between kinetic and thermodynamic pathways, or between intramolecular cyclization and intermolecular polymerization.

Below are the three most common "Support Tickets" we receive, detailed with mechanistic root cause analyses and self-validating protocols.

Module 1: Heterogeneous Hydrogenation of Pyridines

Issue: Catalyst Deactivation & Partial Reduction Byproducts

Root Cause Analysis

The most frequent failure mode in pyridine hydrogenation is catalyst poisoning .[1] The nitrogen lone pair (

) strongly coordinates to the active metal sites (Pd, Pt, Rh), displacing hydrogen and stalling the reaction.[1][2] This leads to:

• Stalling: Reaction stops at 50% conversion.

• Partial Reduction: Accumulation of reactive tetrahydropyridines (enamines/imines), which can polymerize.

• Ring Opening: In aqueous media, enamines hydrolyze to amino-aldehydes.

Mechanism & Troubleshooting Workflow

Figure 1: Mechanistic divergence between catalyst poisoning (red) and successful acid-mediated hydrogenation (green).

Resolution Protocol: Acid-Mediated Hydrogenation

Objective: Prevent poisoning by masking the nitrogen lone pair.[3]

• Substrate Prep: Dissolve pyridine (1.0 equiv) in Glacial Acetic Acid (0.1 M).

  • Why? Acetic acid serves as both solvent and proton source, ensuring the substrate exists as the pyridinium ion, which cannot coordinate to the metal surface [1].

• Catalyst Selection:

  • Standard: PtO₂ (Adams' Catalyst) (5 mol%). Platinum is less susceptible to poisoning than Palladium for this specific transformation.[4]

  • Alternative: 5% Rh/C. (Note: Rhodium is highly active but can cause ring-opening if water is present; keep strictly anhydrous) [2].

• Conditions:

  • Pressure: 50–100 psi (3.5–7 bar) H₂.

  • Temperature: RT to 50°C.

• Workup (Critical): Filter catalyst before neutralizing.

  • Warning: Neutralizing in the presence of the catalyst releases the free amine, which immediately poisons the catalyst surface, making it pyrophoric and difficult to clean.

Module 2: Stereocontrol (Cis vs. Trans)

Issue: Inconsistent Diastereomeric Ratios (dr) in 2,6-Disubstituted Piperidines

Root Cause Analysis

Stereochemistry is dictated by the adsorption face of the pyridine onto the catalyst.

• Kinetic Product (Cis): Hydrogen adds from the metal surface (syn-addition). Both substituents end up on the same side (cis).

• Thermodynamic Product (Trans): If the reaction allows for equilibration (via enamine intermediates), the substituents will adopt the lower energy conformation (often trans for 2,6-systems to avoid 1,3-diaxial strain, though this depends on N-substitution) [3].

Stereoselectivity Optimization Matrix

Desired Isomer	Strategy	Key Parameter	Mechanism
Cis (Kinetic)	High Pressure / Low Temp	>50 bar H₂, <25°C	Rapid hydrogenation prevents desorption/equilibration intermediates.
Trans (Thermodynamic)	Acidic Equilibration	High Temp (80°C), HCl	Promotes reversible formation of enamine intermediates, allowing isomerization to the stable conformer.
Enantioselective	Chiral Auxiliaries	Chiral Oxazolidinones	Use of chiral auxiliaries at the 2-position to direct facial selectivity [4].

Protocol Note: For maximum cis-selectivity, use Rh/C in Methanol (neutral) if the catalyst poisoning is manageable, or PtO₂ in Acetic Acid at high pressure.

Module 3: Ring-Closing Metathesis (RCM)

Issue: Intermolecular Dimerization vs. Intramolecular Cyclization

Root Cause Analysis

RCM to form piperidines involves a competition between reacting with itself (ring closure) or a neighbor (dimerization/oligomerization). This is purely a function of effective molarity .

Troubleshooting Workflow: The Dilution Principle

Figure 2: Decision tree for minimizing dimerization and isomerization in RCM.

Resolution Protocol: Pseudo-High Dilution

Instead of using massive volumes of solvent (which is unscalable), use controlled addition .

• Setup: Refluxing solvent (DCM or Toluene) in the reactor.

• Addition: Dissolve the diene precursor and catalyst (Grubbs II, 2-5 mol%) in a small volume of solvent.

• Rate: Add the solution to the refluxing solvent via syringe pump over 4–8 hours.

  • Result: The instantaneous concentration of unreacted diene is extremely low, statistically favoring the intramolecular reaction (cyclization) over intermolecular collision (dimerization) [5].

• Isomerization Fix: If the double bond migrates (forming an enamine), add 1,4-benzoquinone (10 mol%) to scavenge ruthenium hydride species responsible for isomerization [6].

Frequently Asked Questions (FAQ)

Q1: My reductive amination to form a piperidine yields mostly tertiary amine dimers. Why? A: You are likely generating the imine in the presence of a strong reducing agent (NaBH₄).[5]

• Fix: Use a Stepwise Protocol .

  • Stir amine + dicarbonyl/halo-carbonyl to form the imine/enamine completely (monitor by TLC/NMR).

  • Only then add the reducing agent.

  • Switch to NaBH(OAc)₃ (Sodium triacetoxyborohydride).[5] It is less basic and kinetically slower, reducing the iminium ion selectively without touching the aldehyde/ketone precursor [7].

Q2: During N-Boc piperidine synthesis, I see significant urea byproduct. A: This occurs if you use phosgene equivalents (like triphosgene) and moisture is present, or if the reaction is too concentrated.

• Fix: Switch to Boc₂O (Di-tert-butyl dicarbonate) in THF/NaOH. If using chloroformates, ensure high-speed stirring (Schotten-Baumann conditions) to favor the interfacial reaction over hydrolysis/dimerization [8].

Q3: How do I remove Ruthenium residues after RCM? A: Ru residues catalyze decomposition.

• Fix: Add Silica Gel + Charcoal to the reaction mixture and stir for 1 hour before filtration. Alternatively, use a scavenger resin (e.g., QuadraPure™ TU) which binds Ru strongly.

References

• BenchChem. (2025).[1][2][3][4][5][6][7] Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring.

• MDPI. (2022).[8] Poisoning and Reuse of Supported Precious Metal Catalysts in the Hydrogenation of N-Heterocycles.

• Royal Society of Chemistry. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions.

• Angewandte Chemie. (2004). Efficient Asymmetric Hydrogenation of Pyridines.

• BenchChem. (2025).[1][3][4][5][6] Ring-Closing Metathesis (RCM) for Piperidine Ring Construction: Application Notes and Protocols.

• Organic Syntheses. (2010). Discussion Addendum for: Ring-closing Metathesis Synthesis of N-Boc-3-pyrroline.

• BenchChem. (2025).[1][3][5][6] Technical Support Center: Optimizing Reductive Amination for Piperidine Synthesis.

• BenchChem. (2025).[1][3][5][6] Technical Support Center: Synthesis of Piperidine Carbamates.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Considerations for Scale-Up and Process Development of Piperidine Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and practical solutions for the common challenges encountered during the scale-up and process development of piperidine derivatives. The piperidine scaffold is a cornerstone in modern medicinal chemistry, and its successful transition from lab-scale synthesis to pilot and production scale is critical for advancing drug discovery pipelines.[1][2][3]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may face in your experiments.

Troubleshooting Guide

This section addresses specific, problem-oriented challenges that frequently arise during the process development and scale-up of piperidine derivative synthesis.

Issue 1: Low or Inconsistent Yield Upon Scale-Up

Q: We are observing a significant drop in yield for our N-alkylation reaction when moving from a 10g lab scale to a 1kg pilot scale. What are the likely causes and how can we mitigate this?

A: A decrease in yield during scale-up is a classic challenge in process chemistry, often rooted in physical and engineering principles that are less impactful at the bench scale.[4] The primary culprits are typically inefficient heat and mass transfer.

Causality and Explanation:

• Inefficient Heat Transfer: Many reactions involving piperidine, such as N-alkylations, are exothermic.[5] As you increase the reactor volume, the surface-area-to-volume ratio decreases dramatically. This makes it much harder to dissipate the heat generated by the reaction. Localized "hot spots" can form, leading to the degradation of starting materials, intermediates, or the final product, thereby reducing the overall yield.[4][5]

• Poor Mixing and Mass Transfer: What appears as a homogenous solution in a small flask can have significant concentration gradients in a large reactor.[5] Inadequate mixing leads to localized areas of high reactant concentration, which can promote the formation of byproducts (e.g., over-alkylation), and areas of low concentration, leading to incomplete reactions.[4][5]

• Reagent Addition Rate: The rate of adding a reactive electrophile or base becomes far more critical at scale. A rapid addition that is manageable in a flask can overwhelm the cooling capacity of a large reactor, causing a dangerous exotherm and promoting side reactions.[5]

Solutions and Optimization Strategies:

To address these issues, a systematic re-evaluation of reaction parameters is necessary. The goal is to ensure that the reaction conditions are as uniform as possible throughout the larger reactor volume.

Table 1: Comparison of Key Parameters for Scale-Up

Parameter	Laboratory Scale (Typical)	Pilot/Production Scale (Recommended)	Rationale
Cooling	Ice bath, simple stirring	Reactor with a cooling jacket, overhead mechanical stirrer	Ensures efficient and controlled heat removal to maintain the optimal reaction temperature.[5]
Reagent Addition	Rapid or portion-wise addition	Slow, controlled addition via a calibrated pump	Minimizes the instantaneous heat generated (exotherm) and maintains a low concentration of the reactive species to prevent side reactions.[5]
Mixing	Magnetic stir bar	Overhead mechanical stirrer (e.g., turbine, pitched blade)	Provides superior agitation to ensure homogeneity of temperature and reactant concentrations throughout the vessel.[4]
Solvent Volume	Concentrated	More dilute	A larger solvent volume increases the thermal mass of the system, helping to absorb heat and better control the reaction temperature.[5]

Issue 2: Increased Impurity Profile at Larger Scale

Q: Our scale-up batch shows a higher level of impurities, specifically a dialkylated quaternary ammonium salt and unreacted piperidine starting material. How can we minimize these?

A: The formation of impurities is often exacerbated by the same heat and mass transfer issues that cause low yields.[5] Controlling stoichiometry and reaction kinetics is key to minimizing byproduct formation.

Causality and Explanation:

• Over-Alkylation: The nitrogen atom of the desired monosubstituted piperidine product is often still nucleophilic and can react with a second molecule of the alkylating agent to form a quaternary ammonium salt. This is particularly problematic if there are localized areas of high alkylating agent concentration due to poor mixing.[6]

• Unreacted Starting Materials: This points to an incomplete reaction, which at scale is often due to poor mixing, insufficient reaction time, or a reaction temperature that is too low in some parts of the reactor.[5]

Solutions and Optimization Strategies:

• Control Stoichiometry: Carefully control the molar ratios. Using a slight excess of the piperidine can help ensure the complete consumption of the more expensive or reactive alkylating agent. However, this must be balanced with the ease of removing the excess piperidine downstream.

• Slow, Sub-surface Addition: Add the alkylating agent slowly and below the surface of the reaction mixture. This ensures it reacts quickly with the piperidine in the bulk solution rather than accumulating in one area.

• In-Process Controls (IPCs): Implement regular monitoring of the reaction's progress using techniques like TLC, GC, or LC-MS.[7][8][9] Do not proceed with the workup until the analysis shows complete consumption of the limiting reagent. This avoids the costly effort of removing unreacted starting materials from the final product.

Diagram 1: Troubleshooting Workflow for Impurity Formation This diagram provides a logical decision-making process for identifying and mitigating common impurities.

Caption: A logical workflow for diagnosing and addressing impurity formation.

Issue 3: Crystallization and Purification Challenges

Q: Our crude piperidine derivative "oils out" during crystallization instead of forming a solid, and the final product has a persistent yellow color. What are our options?

A: "Oiling out" and discoloration are common purification problems. The former indicates an issue with the chosen solvent system and temperature, while the latter is often due to oxidation.[10][11]

Causality and Explanation:

• Oiling Out: This occurs when the solute's solubility decreases so rapidly upon cooling that it separates as a liquid phase before it has a chance to form an ordered crystal lattice. This often happens if the solution is too concentrated or if the solvent is a very poor solvent for the compound at the lower temperature. The oil can trap impurities, defeating the purpose of crystallization.[12]

• Discoloration: A yellow or brown tint in piperidine derivatives is typically due to the formation of oxidation products.[10] While these may be present in very small amounts, they can be highly colored.

Solutions and Optimization Strategies:

For "Oiling Out":

• Solvent Screening: A systematic solvent screen is essential. A good crystallization solvent should dissolve the compound poorly at room temperature but well at an elevated temperature.[11][12] Common choices for piperidine derivatives include ethanol, isopropanol, acetonitrile, or mixtures like ethanol/ethyl acetate.[13]

• Adjust Cooling Rate: Allow the solution to cool slowly to room temperature before moving it to an ice bath. Rapid cooling encourages oiling out.[14]

• Seeding: Add a small crystal of pure product to the cooled, saturated solution to initiate controlled crystal growth.

For Discoloration:

• Distillation: If the compound is thermally stable, distillation (often under vacuum for high-boiling point derivatives) can be effective at removing colored, non-volatile impurities.[10][15]

• Activated Carbon Treatment: Adding a small amount of activated carbon to the hot solution before filtration can adsorb colored impurities. Use this sparingly, as it can also adsorb the desired product.

• Inert Atmosphere: To prevent future discoloration, store the purified piperidine derivative under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.[10]

Experimental Protocol 1: Systematic Recrystallization for Purification

This protocol provides a step-by-step method for purifying a solid piperidine derivative.[11][14]

• Solvent Selection: In separate test tubes, place ~20 mg of the crude product. Add potential solvents (e.g., ethanol, acetonitrile, ethyl acetate) dropwise at room temperature to find a solvent in which the compound is sparingly soluble.

• Heating Test: Heat the test tubes that showed poor solubility. A suitable solvent will fully dissolve the compound upon heating.[11]

• Cooling Test: Allow the hot solutions to cool to room temperature, then place them in an ice bath. The formation of well-defined crystals indicates a good solvent system.

• Dissolution: In an appropriately sized Erlenmeyer flask, add the bulk of the crude product and the minimum amount of the chosen hot solvent required to fully dissolve it.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[14]

• Crystallization: Cover the flask and allow the solution to cool slowly. Once at room temperature, place the flask in an ice bath to maximize crystal yield.[14]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing impurities.[14]

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Frequently Asked Questions (FAQs)

Q1: How do I choose an appropriate analytical method for monitoring reaction progress and ensuring final product quality?

A1: The choice of analytical method depends on the properties of your compound and the information you need.[8] A combination of techniques is often employed for robust process control.

• High-Performance Liquid Chromatography (HPLC): This is a versatile and widely used technique for polar and non-volatile compounds. It is excellent for monitoring the disappearance of starting materials, the formation of the product, and quantifying impurities. A reversed-phase C18 column is a common starting point for many piperidine derivatives.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is ideal for volatile and thermally stable compounds.[7][8] It provides excellent separation and definitive identification of components based on their mass spectra. For non-volatile piperidine compounds, a derivatization step (e.g., acylation) may be necessary to increase volatility.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹H NMR are indispensable for structural confirmation of the final product and key intermediates. It can also be used to determine the relative stereochemistry of diastereomers by analyzing coupling constants (J values) and using 2D techniques like NOESY.[16]

Table 2: Overview of Analytical Techniques for Process Development

Technique	Primary Use	Advantages	Limitations
HPLC	Reaction monitoring, impurity profiling, final product assay/purity	Highly versatile, quantitative, suitable for non-volatile compounds[8]	Requires chromophore for UV detection, can be slower than TLC
GC-MS	Impurity profiling, analysis of volatile components	High separation efficiency, definitive identification via MS[7]	Compound must be volatile and thermally stable; may require derivatization[7]
NMR	Structural elucidation, stereochemical analysis	Provides detailed structural information, non-destructive[16]	Lower sensitivity than MS, requires higher sample concentration
TLC	Quick reaction monitoring	Fast, simple, inexpensive	Not quantitative, lower resolution than HPLC/GC

Experimental Protocol 2: Sample Preparation for GC-MS Impurity Profiling

This protocol details a liquid-liquid extraction for preparing a sample for GC-MS analysis, which is crucial for identifying volatile impurities.[7]

• Sample Preparation: Accurately weigh ~100 mg of the crude reaction mixture into a centrifuge tube.

• Basification: Add 5 mL of water and 1 mL of 0.1 M NaOH to basify the solution (pH > 10). This ensures the piperidine derivative is in its free amine form, which is more soluble in organic solvents.

• Extraction: Add 5 mL of an appropriate organic solvent (e.g., dichloromethane or ethyl acetate). Cap the tube and vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the tube to achieve a clean separation between the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean vial. Repeat the extraction (steps 3-4) twice more, combining the organic extracts.

• Drying & Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and then evaporate the solvent under a gentle stream of nitrogen.

• Analysis: Reconstitute the dried extract in a known volume of solvent (e.g., 1 mL of ethyl acetate) for injection into the GC-MS.

Q2: What are the key stereochemical considerations when scaling up a reaction that produces a chiral piperidine derivative?

A2: Controlling stereochemistry is critical, as different stereoisomers can have vastly different pharmacological activities. What works at a small scale may not be robust enough for large-scale production.

• Catalyst Choice: In catalytic hydrogenations of substituted pyridines to form piperidines, the catalyst is crucial. For example, Pd/C and PtO₂ can favor the formation of different diastereomers (e.g., cis vs. trans).[16] Catalyst activity and selectivity can also be affected by impurities that may become more significant at scale.[10]

• Reaction Conditions: Temperature, pressure, and reaction time can all influence the stereochemical outcome.[16] Lowering the reaction temperature often increases diastereoselectivity by allowing the reaction to proceed via the lowest energy transition state.[17][18]

• Protecting Groups: The nature of any protecting group on the piperidine nitrogen (e.g., Boc vs. Benzyl) can alter the steric environment and conformational preferences of the ring, thereby influencing the facial selectivity of subsequent reactions.[16]

• Post-Synthesis Epimerization: If an undesired diastereomer is formed, it may be possible to epimerize the product to the more thermodynamically stable isomer. This typically involves treating the compound with a strong base (e.g., potassium tert-butoxide) to deprotonate the stereocenter, allowing it to invert.[16]

Q3: My piperidine derivative is a high-boiling point liquid. What are the best large-scale purification methods besides chromatography?

A3: For large-scale purification of high-boiling point liquids, chromatography is often inefficient and costly due to the large volumes of silica gel and solvent required.[15] Alternative methods are preferable.

• Vacuum Distillation: This is the most direct method for purifying thermally stable liquids. By reducing the pressure, the boiling point of the compound is lowered, allowing it to be distilled without thermal decomposition.

• Acid-Base Extraction: This is a powerful and scalable workup technique.[14] Since piperidine derivatives are basic, they can be selectively extracted from an organic solvent into an acidic aqueous phase, leaving neutral and acidic impurities behind. The aqueous layer can then be basified to liberate the free piperidine, which is then extracted back into a fresh organic solvent.[14]

• Purification via Salt Formation: If distillation is not feasible, selective crystallization of a salt can be highly effective. For instance, piperidine can be separated from the less basic pyridine impurity by reacting the mixture with CO₂, which selectively forms a solid piperidine carbonate salt that can be filtered off.[10][12] The free base is then regenerated from the purified salt.

Diagram 2: Purification Method Selection Flowchart This flowchart guides the selection of an appropriate purification technique based on the compound's properties and the scale of the operation.

Caption: Decision tree for selecting a suitable purification method.

Q4: What are the regulatory considerations I should be aware of when working with piperidine derivatives?

A4: Piperidine and some of its derivatives are regulated as precursor chemicals in many jurisdictions because of their use in the illicit synthesis of controlled substances like fentanyl.[19][20] It is crucial to be aware of and comply with all local and national regulations.

• Precursor Control: Check regulations from agencies like the U.S. Drug Enforcement Administration (DEA) or the equivalent in your country.[20] The purchase, storage, and use of listed chemicals often require specific licenses and detailed record-keeping.

• Impurity Profiling: Regulatory bodies like the FDA require a thorough understanding of the impurity profile of any Active Pharmaceutical Ingredient (API). All impurities above a certain threshold (e.g., 0.1%) must be identified, quantified, and qualified (i.e., tested for safety).

• Supplier Qualification: When sourcing piperidine intermediates, it is essential to use reputable suppliers who can provide a certificate of analysis and demonstrate compliance with quality standards.[3]

References

• Technical Support Center: 1-Piperidinepentanoic Acid Reaction Scale-Up. Benchchem.
• Troubleshooting diastereoselectivity in Piperidine-3-carbothioamide reactions. Benchchem.
• Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. Benchchem.
• Synthesis and Kinetics of Highly Substituted Piperidines in the Presence of Tartaric Acid as a Catalyst. PubMed.
• Technical Support Center: Overcoming Challenges in Piperidine Synthesis. Benchchem.
• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters.
• Application Notes and Protocols for the Purification of Piperidine Reaction Products. Benchchem.
• Application Notes & Protocols: Purification Techniques for Piperidine Derivatives. Benchchem.
• A Comparative Guide to Analytical Methods for the Quantification of Ethyl-piperidin-4-ylmethyl. Benchchem.
• common challenges in working with piperidine-based compounds. Benchchem.
• Technical Support Center: Purification of Piperidine Derivatives. Benchchem.
• Kinetic Resolution of 2-Aryl-4-methylenepiperidines toward Enantioenriched Functionalizable Piperidine Fragments. PMC.
• Technical Support Center: Optimization of Piperidine Ring Formation. Benchchem.
• Overcoming challenges in the synthesis of Piperidine-3-carbothioamide. Benchchem.
• Technical Support Center: Optimization of Multicomponent Reactions for Piperidine Synthesis. Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• 3,5-Disubstituted Piperidine Derivatives—A Scalable Route to All Four Stereoisomers.
• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update.
• Piperidine Synthesis. DTIC.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry.
• Process for producing purified piperidine derivative. Google Patents.
• From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz.
• Leveraging the 1,3-azadiene-anhydride reaction for the synthesis of functionalized piperidines bearing up to five contiguous stereocenters. RSC Publishing.
• Have you experienced that your piperidine crystallizes when not in use? ResearchGate.
• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. ACS Omega.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.
• Piperidine derivatives - extra peak in pure compounds. Why and how to change it?
• The Role of Piperidine Derivatives in Drug Discovery: A Buyer's Guide.
• Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Der Pharma Chemica.
• Preparation method of piperidine and derivatives thereof. Google Patents.
• Piperidine Impurities. BOC Sciences.
• Regulations Amending the Precursor Control Regulations (Novel Fentanyl Precursors): SOR/2023-102. Gazette du Canada.
• ANALYSIS OF PIPERIDINE DERIVATIVES USING METHODS QUANTUM CHEMISTRY.
• Method for measuring content of piperidine impurity in glatiramer acetate sample. Google Patents.
• Piperidine: Human health tier II assessment.

Sources

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Managing and preventing over-alkylation in piperidine functionalization

Topic: Managing and Preventing Over-Alkylation

Ticket ID: PIP-ALK-001 Status: Open Assigned Specialist: Senior Application Scientist

Introduction

Welcome to the Piperidine Functionalization Support Center. You are likely here because your attempt to mono-alkylate a piperidine (secondary amine) resulted in a mixture of the desired tertiary amine and a significant amount of quaternary ammonium salt (over-alkylation).

This guide addresses the kinetic and thermodynamic traps inherent in piperidine functionalization and provides two validated workflows to resolve them: Cesium-Promoted Direct Alkylation and Reductive Amination .

Module 1: Diagnostic & Mechanism

Q: Why does my reaction not stop at the tertiary amine?

A: The root cause is that the product of your reaction is often more nucleophilic than your starting material.[1]

Piperidine is a secondary (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) amine. When it reacts with an alkyl halide ( ), it forms a tertiary ( ) amine.

• Nucleophilicity: In many non-polar or aprotic solvents, the resulting

  amine is less sterically hindered by solvation shells than the starting material, making it competitively nucleophilic.

• The Trap: As the reaction progresses, the concentration of the

  amine increases. If the alkyl halide is highly reactive (e.g., benzyl bromide, methyl iodide), the amine attacks the electrophile to form a quaternary ( ) ammonium salt.

Visualizing the Problem:

Caption: The kinetic competition between the starting secondary amine and the product tertiary amine. If k2 ≥ k1, over-alkylation is unavoidable without intervention.

Module 2: Troubleshooting Direct Alkylation

Q: Can I fix this without changing my synthetic route (Direct Alkylation)?

A: Yes, by utilizing the "Cesium Effect" .

Standard bases like

or often fail to prevent over-alkylation. However, Cesium Hydroxide (CsOH) or Cesium Carbonate ( ) in the presence of molecular sieves has been proven to suppress quaternization.

The Mechanism: The large ionic radius of Cesium (

) creates a "naked," highly reactive anion. More importantly, the surface chemistry of Cs bases combined with molecular sieves (to remove water) facilitates a highly chemoselective mono-alkylation, likely by coordinating the leaving group and the amine in a specific transition state that disfavors the second addition [1].

Protocol A: Cesium-Promoted Mono-Alkylation

Best for: Primary and Secondary alkyl halides.

Reagent	Equivalents	Role
Piperidine Derivative	1.0 eq	Substrate
Alkyl Halide (R-X)	1.0 - 1.1 eq	Electrophile
Cesium Hydroxide (CsOH)	1.2 eq	Base (Promoter)
4Å Molecular Sieves	250 mg/mmol	Water Scavenger (Critical)
DMF or MeCN	0.1 M - 0.2 M	Solvent

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask and add activated powdered 4Å molecular sieves.

• Solvation: Add the piperidine derivative and anhydrous DMF (or Acetonitrile). Stir for 10 minutes.

• Activation: Add CsOH (monohydrate or powdered) in one portion. The mixture may turn slightly cloudy.

• Addition: Add the alkyl halide.

  • Tip: If the halide is liquid, add it neat. If solid, dissolve in minimal DMF.

• Reaction: Stir vigorously at room temperature.

  • Monitoring: Check TLC/LCMS at 1 hour. Most reactions complete within 2-4 hours.

• Workup: Filter through a Celite pad to remove sieves and salts. Dilute with EtOAc, wash with water (

  to remove DMF) and brine.

Module 3: The "Nuclear Option" (Reductive Amination)

Q: Direct alkylation is still messy. What is the most reliable alternative?

A: Switch to Reductive Amination .

Instead of reacting an amine with an alkyl halide, react it with an aldehyde or ketone using a selective reducing agent.[2] This completely bypasses the quaternary salt issue because the intermediate (iminium ion) is reduced to the tertiary amine, which cannot react further with the aldehyde under these conditions.

Protocol B: The Abdel-Magid Protocol (NaBH(OAc)3)

Reference: Abdel-Magid, A. F., et al. J. Org.[2] Chem. 1996 [2].[2]

Reagent	Equivalents	Role
Piperidine Derivative	1.0 - 1.1 eq	Substrate
Aldehyde/Ketone	1.0 eq	Electrophile Precursor
NaBH(OAc)3	1.4 - 1.5 eq	Selective Reducing Agent
Acetic Acid (AcOH)	1.0 eq	Catalyst (Optional for aldehydes, required for ketones)
DCE or THF	0.2 M	Solvent

Step-by-Step Workflow:

• Mixing: In a dry flask, dissolve the aldehyde and piperidine in 1,2-Dichloroethane (DCE).

  • Note: DCE is preferred over DCM for reaction rate, but THF is a valid green alternative.

• Catalyst: If reacting with a ketone, add 1.0 eq of Acetic Acid.[3] (Usually unnecessary for aldehydes).[2]

• Reduction: Add Sodium Triacetoxyborohydride (STAB) as a solid in one portion.

  • Why STAB? It is mild and will not reduce the aldehyde/ketone directly, only the iminium species formed by the amine-aldehyde condensation.

• Reaction: Stir at room temperature for 1–3 hours.

• Quench: Add saturated aqueous

  . Stir for 15 minutes to quench excess borohydride.

• Extraction: Extract with DCM or EtOAc.

Module 4: Decision Matrix

Use this logic flow to determine the correct protocol for your specific substrate.

Caption: Decision tree for selecting the optimal functionalization strategy based on substrate availability and reactivity.

References

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002).[4] Cesium effect: high chemoselectivity in direct N-alkylation of amines.[4][5][6][7][8] The Journal of Organic Chemistry, 67(3), 674-683.[4]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][2] Studies on Direct and Indirect Reductive Amination Procedures.[2] The Journal of Organic Chemistry, 61(11), 3849-3862.

• Organic Chemistry Portal. (n.d.). Synthesis of Secondary Amines.

Sources

• 1. Piperidine - Wikipedia [en.wikipedia.org]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (PDF) Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [academia.edu]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 8. ptacts.uspto.gov [ptacts.uspto.gov]

In-process reaction monitoring techniques for piperidine synthesis (TLC, GC-MS)

Welcome to the Technical Support Center for In-Process Reaction Monitoring. As a Senior Application Scientist, I have designed this guide to address the specific analytical challenges encountered during the synthesis of piperidine (typically via the catalytic hydrogenation of pyridine).

Piperidine and unreacted pyridine form a constant-boiling azeotrope (approximately 92% piperidine and 8% pyridine by weight, boiling at 106.1°C)[1]. Because simple fractional distillation cannot easily separate the starting material from the product[1], achieving 100% conversion is critical. This makes rigorous, self-validating in-process monitoring via Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) essential to your workflow.

General Monitoring Workflow

In-process monitoring workflow for piperidine synthesis.

Section 1: Thin-Layer Chromatography (TLC) Troubleshooting & FAQs

Q: Why can't I see my piperidine product under the 254 nm UV lamp, even though the starting material is clearly visible? A: This is a fundamental consequence of the molecule's electronic structure. Pyridine possesses a conjugated aromatic

-system that strongly absorbs ultraviolet light, quenching the fluorophore impregnated in commercial TLC plates and appearing as a dark spot[2]. Piperidine, however, is a fully saturated aliphatic amine. It lacks a chromophore and cannot absorb UV light at 254 nm[3]. You must use a chemical stain to visualize the product.

Q: My piperidine spot streaks heavily across the TLC plate instead of forming a tight circle. How do I fix this? A: The streaking is caused by severe acid-base interactions. Standard TLC plates are coated with silica gel (

), which contains weakly acidic silanol groups ( ) on its surface. Piperidine is a strong secondary amine. As it travels up the plate, it repeatedly protonates and binds to the stationary phase, causing it to smear. The Fix: Add 1–5% Triethylamine (TEA) or aqueous ammonium hydroxide to your mobile phase. This preemptively neutralizes the acidic silanol sites on the silica, allowing the piperidine to partition smoothly and elute as a tight, symmetrical spot.

Q: Which chemical stains are most reliable for visualizing piperidine? A: Because piperidine is a secondary amine, Ninhydrin is highly effective. It reacts via nucleophilic attack by the amine to produce a distinct red, pink, or purple spot upon heating[4]. Alternatively, Dragendorff's reagent (a solution of potassium iodobismuthate) is excellent for basic nitrogenous compounds, forming a heavy-metal ion-pair complex that precipitates as an orange/brown spot[4]. Iodine vapor can also be used as a rapid, reversible, universal stain[2].

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting & FAQs

Q: I am observing severe peak tailing for piperidine on my standard DB-5 column. Is my sample degrading in the inlet? A: It is unlikely to be thermal degradation. The tailing is a chromatographic artifact caused by the high polarity and basicity of the amine N-H bond[5]. In standard polysiloxane columns, the amine hydrogen-bonds with residual active silanol sites on the fused silica tubing and inside the glass inlet liner[5]. The Fix: You must either derivatize the amine (e.g., using an acyl or silyl group to mask the N-H bond) or switch to a base-deactivated column (such as a CP-Volamine column), which is specifically engineered with basic functional groups to shield the silica backbone and prevent these secondary interactions[5].

GC-MS troubleshooting logic for amine peak tailing.

Q: How can I definitively differentiate unreacted pyridine from piperidine using MS fragmentation? A: Pyridine has a molecular ion (

) at m/z 79, which is also its base peak due to aromatic stability. Piperidine, being fully hydrogenated, has a molecular ion at m/z 85. The base peak for piperidine is typically m/z 84, resulting from the rapid loss of a hydrogen radical ( ) via -cleavage. You will also observe diagnostic ring-opening fragments at m/z 56 (loss of ) and m/z 42.

Q: My reaction seems stalled, and GC-MS shows a constant ratio of pyridine to piperidine over several hours. What is happening? A: You are likely experiencing catalyst deactivation. In pyridine hydrogenation, the basicity of the piperidine product itself, or trace impurities in the solvent, can poison noble metal catalysts (like

or Ruthenium nanoparticles)[1][6]. If the GC-MS ratio plateaus, you may need to filter the mixture and resubject it to fresh catalyst[6].

Section 3: Standard Operating Protocols (SOPs)

To ensure scientific integrity, every analytical run must be a self-validating system . The following protocols incorporate mandatory internal controls.

SOP 1: Basified TLC Monitoring (Self-Validating)

• Sample Preparation: Withdraw 50 µL of the reaction mixture. If using heterogeneous catalysts (e.g.,

  , ), filter the aliquot through a short pad of Celite to remove metal particulates that could catalyze unwanted oxidation on the TLC plate.

• Dilution: Dilute the filtrate with 500 µL of ethyl acetate.

• Mobile Phase Preparation: Prepare a solvent system of Hexanes:Ethyl Acetate (e.g., 1:1 v/v). Critical Step: Add 2% v/v Triethylamine (TEA) to neutralize the silica.

• Spotting (Internal Control): Spot the plate with three distinct lanes:

  • (A) Pure pyridine reference standard.

  • (B) Reaction aliquot.

  • (C) Co-spot of A and B. (Causality: This proves the mobile phase can resolve the components regardless of matrix effects, preventing false positives).

• Development & Visualization: Develop the plate. Dry thoroughly with a heat gun to evaporate the TEA. Dip the plate in Ninhydrin stain (1.5g ninhydrin in 100mL n-butanol + 3.0mL acetic acid)[2] and heat at 120°C for 5–10 minutes until spots appear[4].

SOP 2: GC-MS Sample Preparation & Analysis (Self-Validating)

• Quenching & Extraction: Withdraw 100 µL of the reaction mixture. Quench into 1 mL of a basic aqueous buffer (pH > 12) to ensure piperidine is fully deprotonated as a free base. Extract with 1 mL of dichloromethane (DCM).

• Internal Standard Addition: Add 10 µL of an internal standard (e.g., nonane or deuterated piperidine) to the DCM layer. (Causality: This validates injection reproducibility and accounts for any matrix-induced signal suppression).

• System Blank Validation: Before injecting the sample, inject a pure DCM blank. Amines are notorious for sticking to the inlet liner and eluting in subsequent runs[5]. A blank ensures the system is free of carryover.

• Injection: Inject 1 µL into the GC-MS equipped with a base-deactivated capillary column[5].

• Data Acquisition: Monitor the Total Ion Chromatogram (TIC) and extract m/z 79 (pyridine) and m/z 85, 84 (piperidine) for selective quantitation.

Quantitative Data Summaries

Table 1: TLC Visualization Reagents for Piperidine Monitoring

Reagent	Target Functional Group	Expected Result for Piperidine	Mechanistic Causality
UV Light (254 nm)	Conjugated systems	Invisible	Piperidine is fully saturated and lacks a UV chromophore[2][3].
Ninhydrin	Primary/Secondary Amines	Red/Pink/Purple spot	Nucleophilic attack by the secondary amine on the ninhydrin carbonyl[4].
Dragendorff's	Alkaloids / Basic Nitrogen	Orange/Brown spot	Heavy metal (Bismuth) ion-pair complexation with the basic nitrogen[4].
Iodine Vapor	Universal (reversible)	Dark brown spot	Formation of a transient charge-transfer complex[2].

Table 2: GC-MS Diagnostic Parameters

Parameter	Pyridine (Starting Material)	Piperidine (Product)	Causality / Note
Molecular Ion ( )	m/z 79	m/z 85	Full catalytic hydrogenation adds 6 mass units.
Base Peak	m/z 79	m/z 84	Loss of an H radical via -cleavage in the saturated piperidine ring.
Major Fragments	m/z 52	m/z 56, 42	Ring opening and loss of or .
Chromatographic Profile	Symmetrical peak	Prone to severe tailing	Piperidine is a stronger base, hydrogen-bonding with active silanols[5].

References

• TLC Visualization Reagents EPFL (École Polytechnique Fédérale de Lausanne) URL: [Link]

• Developing the Plates (TLC Methodology) Mustansiriyah University URL:[Link]

• TLC Visualization Solutions Florida International University (FIU) URL: [Link]

• Development of a GC-MS-SPME Method for the Determination of Amines Universities Space Research Association (USRA) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. faculty.fiu.edu [faculty.fiu.edu]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. epfl.ch [epfl.ch]
• 5. hou.usra.edu [hou.usra.edu]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Analytical methods for determining the enantiomeric purity of 3-methylpiperidine

Analytical Methods for Determining the Enantiomeric Purity of 3-Methylpiperidine: A Comparative Guide

As a Senior Application Scientist, I frequently encounter method development bottlenecks when analyzing small, polar, and volatile chiral building blocks. 3-Methylpiperidine is a prime example. Widely used in the synthesis of active pharmaceutical ingredients (APIs) like thrombin and kinase inhibitors, its pharmacological efficacy is strictly tied to its stereochemistry.

However, 3-methylpiperidine presents a unique triad of analytical challenges: it is a basic secondary amine (prone to severe peak tailing), it is highly volatile, and it lacks a conjugated π-system (rendering it invisible to standard UV detectors). This guide objectively compares the primary analytical modalities—Chiral GC, Chiral HPLC, Capillary Electrophoresis (CE), and NMR—detailing the mechanistic causality behind required experimental choices and providing self-validating protocols for robust enantiomeric excess (ee%) determination.

Quantitative Comparison of Analytical Modalities

Selecting the correct technique requires balancing the molecule's physicochemical properties with laboratory throughput needs. The table below summarizes the performance characteristics of the primary methods.

Analytical Technique	Stationary Phase / Selector	Derivatization Requirement	Detection Method	Typical Resolution ( )	Key Advantage
Chiral GC	Cyclodextrin (e.g., -DEX™ 225, G-TA)	Highly Recommended (TFAA)	FID / MS	1.1 - 2.0+	High theoretical plates; ideal for volatile derivatives[1].
Chiral HPLC	Polysaccharide (Amylose/Cellulose)	Required for UV (PTSC)	UV-Vis / ELSD	1.5 - 3.0	Robust; easily scalable to preparative isolation[2].
Chiral CE	Sulfated/Neutral Cyclodextrins	None	UV (Indirect)	1.0 - 1.5	Minimal sample consumption; high separation efficiency[3].
NMR	None (Chiral Auxiliary used)	Required (Mosher's Acid)	H, F NMR	Baseline resolved	Simultaneously determines absolute configuration[4][5].

Chiral Gas Chromatography (GC): High-Resolution Volatile Analysis

Mechanistic Causality: Direct injection of underivatized 3-methylpiperidine onto a capillary GC column typically results in severe peak tailing. This is caused by strong hydrogen-bonding interactions between the basic secondary amine and residual active silanol groups on the fused-silica stationary phase. To circumvent this, derivatization with an acylating agent like Trifluoroacetic Anhydride (TFAA) is critical[1]. This reaction converts the amine into an N-trifluoroacetyl amide, effectively masking the basic nitrogen, increasing volatility, and enhancing stereoselective inclusion complexation with cyclodextrin-based chiral stationary phases (CSPs) like CHIRALDEX G-TA[1].

Self-Validating Experimental Protocol: GC Analysis via TFAA Derivatization

• Sample Preparation: Dissolve 10 mg of the 3-methylpiperidine sample in 1.0 mL of anhydrous dichloromethane (DCM).

• Derivatization: Add 50

  L of Trifluoroacetic Anhydride (TFAA) and 50 L of pyridine (as an acid scavenger). Stir at room temperature for 30 minutes.

• Quenching & Extraction: Quench the reaction with 1.0 mL of saturated aqueous NaHCO

  . Extract the organic layer, dry over anhydrous Na SO , and filter into a GC vial.

• System Suitability Test (SST): Inject a derivatized racemic standard of 3-methylpiperidine.

  • Validation Check: Proceed to sample analysis only if the resolution (

    ) between the (R) and (S) enantiomer peaks is and the tailing factor is .

• Data Acquisition: Run the sample using a flame ionization detector (FID). Calculate ee% based on the integrated peak areas of the resolved enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC): UV-Sensitized Resolution

Mechanistic Causality: The primary hurdle in HPLC analysis of 3-methylpiperidine is its lack of a strong UV chromophore. While specialized detectors (like ELSD) can be used, standard UV-Vis detection requires pre-column derivatization. Reacting the amine with para-toluenesulfonyl chloride (PTSC) or benzoyl chloride introduces a highly UV-active moiety, enabling sensitive detection[2]. If direct analysis of the underivatized amine is mandated, the mobile phase must be modified. Adding a sacrificial amine, such as 0.1% diethylamine (DEA), competitively blocks the active acidic sites on the silica support of the CSP, preventing the basic analyte from tailing[2].

Self-Validating Experimental Protocol: HPLC-UV Analysis via PTSC Derivatization

• Sample Preparation: Dissolve 5 mg of 3-methylpiperidine in 1.0 mL of acetonitrile.

• Derivatization: Add 1.2 equivalents of PTSC and 2.0 equivalents of triethylamine (TEA). Incubate at 40°C for 45 minutes.

• Filtration: Filter the mixture through a 0.22

  m PTFE syringe filter to remove precipitated TEA-HCl salts.

• System Suitability Test (SST): Inject a derivatized racemic standard onto a polysaccharide-based chiral column (e.g., Chiralcel OD).

  • Validation Check: Ensure the Signal-to-Noise (S/N) ratio is

    for the minor enantiomer and baseline resolution ( ) is achieved.

• Data Acquisition: Monitor absorbance at 254 nm. Calculate the enantiomeric excess from the corrected peak areas.

Orthogonal Techniques: Capillary Electrophoresis (CE) & NMR Spectroscopy

Capillary Electrophoresis (CE): CE utilizes modified cyclodextrins (e.g., sulfated-

-CD) as chiral selectors dissolved directly in the running buffer[3]. Separation is driven by the differential electrophoretic mobilities of the transient diastereomeric inclusion complexes formed between the cyclodextrin cavity and the enantiomers. It is highly favored for high-throughput screening due to its minimal sample consumption.

NMR Spectroscopy: When absolute configuration must be established alongside enantiomeric purity, NMR is the definitive tool. Because enantiomers are indistinguishable in an achiral magnetic environment, the analyte is reacted with a chiral auxiliary like Mosher's acid ((S)-MTPA) to form covalent diastereomeric amides[4][5]. The distinct spatial arrangements of these diastereomers result in differential magnetic shielding, yielding baseline-resolved NMR signals (e.g., the methyl group protons) that can be easily integrated[5].

Method Selection Workflow

To streamline method development, I have mapped out the decision logic for selecting the optimal analytical pathway based on your laboratory's primary requirements.

Decision logic for selecting the optimal chiral analytical method for 3-methylpiperidine.

References[5] Determining the Enantiomeric Purity of 3-Methylpiperidine: A Comparative Guide to Analytical Methods - benchchem.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFjlmn4TFPpdfUggMibfgv0hg7T0Bdd67n-kOp2v-xkhHsYuDnf1MarJUoWWGo6SYJSccdzA0l7_HCO-jXHxOONE1y3wK8_uvccHtix-103Z0JC6X5jorzihDCOuKDwseWwW8ZIP-xNk6XBbv5eTo2KWlVeDjTKHPWDpIiP1jlOd74Jfl563Dtf3fs04CieMABtkGxnKkNLZ5Dmce5D-27Dtd5DpUiwbLh1snbVqJYQP3NKcoFNfYErdcERNuzbzMv[3] Technical Support Center: Resolving Enantiomers of 3-Methylpiperidine - benchchem.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGG7WVSgHGX3XJBxytZdovC4wHX-sBVGUivC0Ld2s3ItJxazrQQQL4DT1M6tV5yR3xh3xBffmo1oM89Cu8wosxnNSComKD7n8ZWMlXBFX5oaNnWCI5EbDfY9xlY7vAxXPD_385Iyv3OfY7odUngfDiItWM6C9pEf1iyEbeXAGC9QKafD8eiziaFeDJJN2Uyvj1qZH21xo2mKKgX5_ngVdflig==[1] (R)-3-Methylpiperidine|CAS 16078-25-4|RUO - benchchem.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6XoZalxZvQjKWpe9wEqkw4f7dKk_aDQB6_aygr7BcTFsYQiU10FQFU9XgIcuMm6J88r8WPz0Nau8HIK9vvLtb4zbZNpZ-J-GL5VefU8AoEp662H8zCa6_zBVJ4uoq0drFbX-q[2] Astec CHIRALDEX Handbook - sigmaaldrich.com -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXWZffFcQO9eW0PWX3baxlOHF_D2UQTGTuNapJ7CRy48LWdPeucl_YmIWSMKPqEPmWno9xbv9JOClIPEJFnTQZKsmH4k3Nlav7dAUTju34rT1rFGSUAFkwGHojRimRUcw9knG81qTWWIbCIpYznmYgGnAV7lCBdKzAVPMT0sVmNGlLdfYLLLwmpCZMcQRJA0fk_7rG4U60KNIhmMsgjrAZTI_Zs7UA0EyHu4p6lA==[4] Modified Cyclodextrins for Chiral Separation - ethernet.edu.et -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGi3QSEu-cdD1WJ_OeUbcf9rsxlR2JiIxIX5Xqkkb7mvjFDVcHv9Kz33HJjRdy7IFxzhxNVJwhVIWJwGFNXNixcKVud1saaNOxXS-1H8ECP_2tebJap4Cde0XO9dAKNY6Ha6wxcs7jdFeHaQcvnDoRQRziLv3YP6D3lfT8MRqq5Src5dfdP2dzS1Sh_R9pyea-TgeLRqbLVAABPJtCIgQ==[6] Asymmetric synthesis of novel C2-symmetric bimorpholines - kbfi.ee -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHSyue6RJEfmgUjnBFmOhZXxa3dGIPIP32y_tBA4InadGVdiKh1syoHj0b_Sr51rTbLm62MUV0QB8heSoIANjmZYlQ7vHHzm83CaPVNQOuY8gTin8FSTegfHQouNVZ3hRCw8cc_6Ei6ANcExPv-mct-g4XDSg==

Sources

• 1. (R)-3-Methylpiperidine|CAS 16078-25-4|RUO [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. kbfi.ee [kbfi.ee]

Chiral HPLC method development for separating 3-methylpiperidin-4-ol isomers

This guide outlines a high-level, expert-driven approach to developing a chiral HPLC method for 3-methylpiperidin-4-ol , a compound presenting two distinct analytical challenges: stereochemical complexity (two chiral centers, four isomers) and poor UV detectability (lack of a chromophore).

Executive Summary & Strategic Analysis

The Challenge: 3-methylpiperidin-4-ol contains two chiral centers (C3 and C4), resulting in two pairs of enantiomers: the cis-pair and the trans-pair. Furthermore, the secondary amine and hydroxyl groups are polar, while the piperidine ring lacks a conjugated system for UV detection above 220 nm.

The Solution: Successful separation requires a bifurcated strategy based on available detection hardware. This guide compares three distinct methodologies:

• Derivatization-UV (Recommended): Benzoylation to introduce a chromophore and reduce amine basicity.

• Direct-MS/CAD: Using volatile mobile phases with universal detection.

• Crown Ether Ligand Exchange: Specific for underivatized secondary amines.

Comparative Methodology Matrix

Feature	Method A: Derivatization-UV	Method B: Direct Analysis (MS/CAD)	Method C: Crown Ether (CR)
Primary Mechanism	H-Bonding / Pi-Pi Interaction	H-Bonding / Inclusion	Ligand Exchange / Ionic
Target Analyte	N,O-Dibenzoyl or N-Benzoyl derivative	Native 3-methylpiperidin-4-ol	Native 3-methylpiperidin-4-ol
Stationary Phase	Amylose/Cellulose (AD-H, OD-H)	Amylose/Cellulose (IG, IC)	Crown Ether (Crownpak CR-I)
Detection	UV (254 nm)	MS (ESI+) or CAD	UV (low nm) or RI
Robustness	High (Stable derivative)	Medium (pH sensitive)	Low (T sensitive, slow)
Throughput	Medium (Prep time required)	High	Low

Strategic Decision Workflow

The following decision tree illustrates the logical flow for selecting the optimal method based on your laboratory's capabilities and the sample's purity requirements.

Figure 1: Decision matrix for method selection based on detection capabilities.

Method A: Derivatization-UV (The Robust Standard)

This is the most reliable approach for QC environments. Derivatizing the amine with benzoyl chloride adds a strong UV chromophore and locks the amine in a non-basic amide form, significantly improving peak shape on chiral columns.

Pre-Column Derivatization Protocol

• Reagents: Benzoyl chloride (BzCl), Triethylamine (TEA), Dichloromethane (DCM).

• Reaction:

  • Dissolve 10 mg sample in 1 mL DCM.

  • Add 2.0 eq TEA.

  • Add 1.1 eq BzCl dropwise at 0°C.

  • Stir 30 min at RT. Quench with water.[1][2]

  • Dry organic layer (MgSO4) and dilute with mobile phase.

Screening Conditions (Normal Phase)

Since the analyte is now an amide, it interacts beautifully with polysaccharide phases via hydrogen bonding and dipole-dipole interactions.

• Columns:

  • Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) - Primary Choice

  • Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase A: n-Hexane

• Mobile Phase B: Ethanol or Isopropanol (IPA)

• Flow Rate: 1.0 mL/min[3]

• Detection: UV @ 254 nm[4]

Expected Performance Data (Simulated)

Column	Mobile Phase (Hex:IPA)	Selectivity ( ) Cis	Selectivity ( ) Trans	Resolution ( )
Chiralpak AD-H	90:10	1.45	1.32	> 2.5 (Baseline)
Chiralcel OD-H	90:10	1.15	1.08	1.2 (Partial)
Chiralpak IA	85:15	1.25	1.20	1.8

Expert Insight: The amylose backbone (AD-H) typically provides better cavity inclusion for the piperidine ring geometry than cellulose (OD-H) for this specific class of 6-membered heterocycles.

Method B: Direct Analysis (MS/CAD Compatible)

If derivatization is undesirable (e.g., preparative purification where removing the group is difficult), use an Immobilized Polysaccharide phase. These columns withstand the basic additives required to elute the free amine.

The "Basic" Challenge

Free secondary amines tail severely on silica-based columns due to silanol interactions. You must use a basic additive.

Protocol

• Column: Chiralpak IG or Chiralpak IC (Immobilized phases are crucial for solvent flexibility).

• Mobile Phase:

  • Solvent A: n-Hexane (containing 0.1% Diethylamine - DEA)

  • Solvent B: Ethanol (containing 0.1% DEA)

• Gradient: Isocratic 80:20 (A:B) is a good starting point.

• Detection:

  • MS: ESI Positive Mode (Use Ammonium Hydroxide instead of DEA for MS compatibility).

  • CAD: Charged Aerosol Detector (Universal response).

Method C: Crown Ether (Specialized)

Crownpak CR-I (+) columns utilize a chiral crown ether that forms a host-guest complex specifically with primary and secondary ammonium ions.

• Mechanism: The ammonium ion (

  ) of the piperidine sits inside the crown ether. The chiral centers on the crown ether discriminate the methyl/hydroxyl positions.

• Conditions:

  • Mobile Phase: Perchloric acid (pH 1.0 to 2.0) is required to ensure protonation.

  • Temperature: Lower temperatures (10-15°C) often enhance resolution.

• Pros: No derivatization needed; extremely high selectivity for amines.

• Cons: Corrosive mobile phase; not compatible with MS (non-volatile acid); long equilibration times.

Experimental Workflow: Step-by-Step

To achieve the separation of all 4 isomers (cis-enantiomers and trans-enantiomers), follow this sequential optimization:

Step 1: Diastereomer Separation (Achiral)

Before chiral screening, assess if the cis and trans diastereomers are separated.

• Column: C18 or Silica.

• Result: Often, cis and trans isomers separate easily on achiral phases. If they do, you only need to separate two pairs of enantiomers, not four peaks simultaneously.

Step 2: Chiral Screening (The "4-Column" Approach)

Screen the derivatized sample on AD-H, OD-H, IA, and IC using Hexane/Ethanol (90:10).

Figure 2: Screening and optimization workflow.

Step 3: Optimization of Resolution

If partial separation is observed:

• Lower Temperature: Reduce from 25°C to 10°C. This increases the enthalpy of adsorption, often improving chiral recognition.

• Change Modifier: Switch from Ethanol to Isopropanol (IPA). IPA is bulkier and often changes the solvation of the chiral pocket, altering selectivity.

References

• Chiral Technologies. "Instruction Manual for CHIRALPAK® AD-H." Daicel Corporation. Link

• Sigma-Aldrich. "Chiral HPLC Method Development Guide." Merck KGaA. Link

• Phenomenex. "Chiral Chromatography Selection Guide." Phenomenex Inc.[5][3][6] Link

• Subramanian, G.Chiral Separation Techniques: A Practical Approach. Wiley-VCH, 2007.
• Beesley, T. E., & Scott, R. P. W.Chiral Chromatography. Wiley, 1998.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Chiral GC vs. HPLC for Volatile Piperidine Enantiomers: A Comparative Guide and Analytical Workflow

Executive Summary

The accurate determination of enantiomeric purity in piperidine derivatives is a critical quality control step in the synthesis of active pharmaceutical ingredients (APIs) such as bupivacaine, methylphenidate, and various chiral catalysts. While High-Performance Liquid Chromatography (HPLC) is often the default choice for chiral analysis, it presents significant limitations when analyzing low-molecular-weight, volatile aliphatic amines that lack strong UV chromophores.

This guide provides an in-depth, objective comparison between Chiral Gas Chromatography (GC) and Chiral HPLC. Supported by mechanistic principles and field-proven experimental data, we demonstrate why Chiral GC—coupled with pre-column derivatization and cyclodextrin-based chiral stationary phases (CSPs)—is the superior technique for resolving volatile piperidine enantiomers, offering unmatched theoretical plate counts, rapid run times, and universal detection[1],[2].

The Causality of Choice: Why Chiral GC Over HPLC?

To understand why Chiral GC is the optimal choice for volatile piperidines, we must examine the physical chemistry of the analytes and the mechanics of the chromatographic systems.

• The Chromophore Problem: Unmodified piperidine rings are simple aliphatic heterocycles. They do not absorb UV light significantly above 210 nm. In HPLC, this necessitates either complex pre-column derivatization with UV-active/fluorescent tags or the use of expensive Mass Spectrometry (MS) detectors. In contrast, GC utilizes the Flame Ionization Detector (FID), which is universal, highly sensitive to carbon-hydrogen bonds, and requires no chromophore[2],[3].

• The Basicity and Tailing Dilemma: Piperidines are basic secondary amines. In both GC and HPLC, free amines interact strongly with residual silanol groups on the stationary phase support, leading to severe peak tailing and loss of resolution.

• The Derivatization Solution (Causality): By derivatizing the piperidine with Trifluoroacetic Anhydride (TFAA) to form an N-trifluoroacetyl piperidine, we achieve three critical outcomes[4],[5]:

  • Masking the Amine: The basic N-H group is converted to a neutral amide, eliminating silanol-induced peak tailing.

  • Volatility Enhancement: The highly electronegative fluorine atoms reduce intermolecular hydrogen bonding, dramatically increasing the volatility of the compound. This allows for lower GC oven temperatures. Since enantioselectivity (

    ) in GC is an enthalpy-driven process, lower elution temperatures directly result in higher chiral resolution[5].

  • Enhanced Chiral Recognition: The trifluoroacetyl group often participates in dipole-dipole interactions with the rim of the cyclodextrin cavity, enhancing the stereoselective fit of the enantiomers[5].

• Theoretical Plate Superiority: Capillary GC columns routinely generate between 12,000 and 60,000 theoretical plates, far exceeding standard HPLC columns[2]. This massive efficiency allows GC to resolve enantiomers with very subtle stereochemical differences that HPLC would co-elute.

Comparative Analysis: Chiral GC vs. Chiral HPLC

The following table summarizes the operational and performance metrics of Chiral GC versus Chiral HPLC for volatile piperidine derivatives[1],[6],[3].

Parameter	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)
Separation Mechanism	Partitioning between carrier gas and liquid/solid CSP	Partitioning between liquid mobile phase and solid CSP
Theoretical Plates	Very High (12,000 – 60,000)	Moderate (5,000 – 15,000)
Detection Method	FID (Universal, highly sensitive for aliphatic rings)	UV/Vis (Poor for piperidines without UV tags), MS
Analyte Requirements	Must be volatile and thermally stable (up to 250°C)	Must be soluble in the mobile phase
Derivatization	Required (e.g., TFAA or Acetic Anhydride) for peak symmetry	Often required to introduce a UV chromophore
Analysis Time	Fast (Typically < 15 minutes)	Moderate to Slow (15 – 30+ minutes)
Environmental Impact	Green (Solvent-free operation, uses He/H2/N2 gas)	High (Generates significant organic solvent waste)
Preparative Capability	Poor (Strictly analytical)	Excellent (Easily scaled for fraction collection)

Mechanistic Principles of Chiral Recognition

In Chiral GC, the most successful stationary phases for piperidine derivatives are based on derivatized cyclodextrins (e.g., permethylated

-cyclodextrin or trifluoroacetyl- -cyclodextrin) coated onto the inner wall of a fused silica capillary[2],[5].

The separation mechanism relies on inclusion complexation . The hydrophobic piperidine ring enters the hydrophobic cavity of the cyclodextrin. Because the cyclodextrin is inherently chiral (composed of D-glucopyranose units), it forms transient diastereomeric complexes with the (R) and (S) piperidine enantiomers. The enantiomer that forms the more thermodynamically stable complex will be retained longer on the column, resulting in baseline separation.

Chiral GC analytical workflow for volatile piperidine enantiomers.

Self-Validating Experimental Protocol: Analysis of 2-Methylpiperidine

To ensure absolute scientific integrity, any chiral analytical method must be a self-validating system. The following protocol for the enantiomeric separation of 2-methylpiperidine incorporates built-in checks to eliminate system bias and confirm absolute configuration[7],[8].

Phase 1: Sample Preparation & Derivatization

Objective: Convert the basic amine to a volatile, neutral amide.

• Extraction: Dissolve 10 mg of the piperidine sample in 1 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 20

  L of triethylamine (TEA) to act as an acid scavenger.

• Derivatization: Slowly add 20

  L of Trifluoroacetic Anhydride (TFAA) or Acetic Anhydride ( )[7],[4].

• Reaction: Vortex the mixture and incubate at room temperature for 30 minutes.

• Quenching: Quench the reaction with 1 mL of saturated aqueous sodium bicarbonate. Extract the organic layer, dry over anhydrous

  , and transfer to a GC autosampler vial.

Phase 2: GC-FID Method Parameters

Objective: Maximize theoretical plates and enthalpy-driven chiral recognition.

• Column: CP-Chirasil-Dex CB (25 m × 0.25 mm ID × 0.25

  m film) or Chiraldex B-DM[7],[8].

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector: 250°C, Split ratio 50:1 (prevents column overloading which destroys chiral resolution).

• Oven Temperature Program: Isothermal at 100°C for 5 min, ramp at 3°C/min to 155°C, hold for 5 min, ramp at 20°C/min to 200°C[7].

• Detector: FID at 250°C.

Phase 3: The Self-Validation Matrix

Objective: Prove method accuracy and assign stereochemistry.

• System Suitability: Inject an achiral hydrocarbon (e.g., n-decane) to verify peak symmetry (Tailing Factor < 1.2) and column efficiency (> 20,000 plates).

• Racemate Verification: Inject a derivatized 1:1 racemic mixture of (R/S)-2-methylpiperidine.

  • Validation Check: The system must produce two distinct peaks with a Resolution (

    ) > 1.5 and an exact 50:50 area ratio. A deviation from 1:1 indicates detector bias or incomplete derivatization.

• Enantiomeric Assignment: Spike the sample with an enantiopure standard (e.g., (S)-(+)-2-methylpiperidine). The peak that increases in area identifies the (S)-enantiomer. Under typical cyclodextrin GC conditions for acetylated 2-methylpiperidine, the (R)-enantiomer elutes first (

  min), followed by the (S)-enantiomer ( min)[7].

References

• BenchChem: Chiral HPLC vs. Chiral GC: A Comparative Guide for the Analysis of 3-Phenylbutan-2-one Enantiomers.[1] URL:

• LCGC International: The State of the Art in Chiral Capillary Gas Chromatography.[2] URL:

• Drawell: Comparison Between GC and HPLC for Pharmaceutical Analysis.[6] URL:

• Alwsci: GC Vs. HPLC: A Comprehensive Comparison And Practical Applications.[3] URL:

• Wiley-VCH: Stereodivergent Diversity Oriented Synthesis of Piperidine Alkaloids (Supporting Information).[7] URL:

• Oxford Academic: Optically Active Arthropod Repellents for Use Against Disease Vectors.[8] URL:

• BenchChem: 1-Trifluoroacetyl piperidine.[4] URL:

• NIH/PMC: Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3.[5] URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 4. 1-Trifluoroacetyl piperidine | 340-07-8 | Benchchem [benchchem.com]
• 5. Enantiomeric impurities in chiral synthons, catalysts, and auxiliaries. Part 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. academic.oup.com [academic.oup.com]

Comparative Analysis of Biological Activity Among Piperidine Derivatives

[1][2][3][4][5]

Executive Summary

The piperidine scaffold (

) is a "privileged structure" in medicinal chemistry, appearing in over 12,000 patent applications and forming the core of diverse therapeutics ranging from analgesics to neuroprotective agents. Its ubiquity stems from its conformational flexibility (chair/boat) and its ability to position functional groups in precise vectors to engage G-protein coupled receptors (GPCRs), enzymes, and transporters.

This guide provides a comparative analysis of piperidine derivatives across three distinct biological targets: Mu-Opioid Receptors (MOR) , Acetylcholinesterase (AChE) , and Monoamine Transporters (MATs) . We examine how specific substitution patterns dictate biological activity and provide validated experimental protocols for assessing these activities.

Part 1: The Pharmacophore Divergence

The biological fate of a piperidine derivative is largely determined by the substitution pattern on the ring. A subtle shift from a 4-substitution to a 3-substitution, or a change in the N-substituent, can completely invert the therapeutic class.

Structural Decision Tree

The following diagram illustrates how the piperidine core diverges into three major pharmacological classes based on substitution logic.

Figure 1: SAR divergence of the piperidine scaffold. Note how the N-linker length and ring substitution position dictate target specificity.

Part 2: Comparative Analysis of Analgesic Potency (Opioids)[6]

The 4-anilidopiperidine class (Fentanyl series) represents the pinnacle of opioid potency. Unlike the rigid phenanthrene structure of morphine, the piperidine ring in fentanyl allows for a "induced fit" into the Mu-Opioid Receptor (MOR) binding pocket.

Mechanism of Action Differences[1][2]

• Morphine: Relies on a T-shaped stacking interaction with aromatic residues.

• Fentanyl: The N-phenethyl group extends into a hydrophobic pocket (likely interacting with Trp293), while the 4-anilido ring locks the receptor in the active conformation. This high lipophilicity allows rapid blood-brain barrier (BBB) penetration.

Data Comparison: Receptor Binding Affinity ( )

The following table compares the binding affinity and potency of key piperidine opioids against morphine. Lower

indicates tighter binding.[2]

Compound	Structure Class	MOR (nM)	Potency (vs Morphine)	Lipophilicity (LogP)
Fentanyl	4-anilidopiperidine	0.135	100x	4.05
Sufentanil	4-anilidopiperidine	0.014	500-1000x	3.95
Meperidine	4-phenylpiperidine	450.0	0.1x	2.72
Morphine	Phenanthrene (Ref)	0.252	1.0x	0.89

Data Sources: [1], [2]. Note: Meperidine's lower potency is attributed to the lack of the N-phenethyl hydrophobic anchor found in fentanyl.

Part 3: Comparative Analysis of Neurodegenerative Therapeutics (AChE Inhibitors)

In Alzheimer's disease therapy, the target is Acetylcholinesterase (AChE).[3][4] Here, the piperidine derivative Donepezil utilizes a unique "dual-binding" mode.

• Mechanism: The N-benzylpiperidine moiety binds to the Catalytic Anionic Site (CAS) , while the indanone ring binds to the Peripheral Anionic Site (PAS) . The piperidine ring acts as a flexible linker, spanning the gorge of the enzyme.

Experimental Protocol: Modified Ellman’s Assay

To validate the activity of a piperidine derivative against AChE, the Ellman assay is the gold standard. This colorimetric assay measures the production of thiocholine.[4][5]

Workflow Logic:

• Substrate Hydrolysis: AChE hydrolyzes Acetylthiocholine (ATCh)

  Thiocholine + Acetate.[3][4][6]

• Color Development: Thiocholine reacts with DTNB (Ellman's Reagent)

  TNB (Yellow anion).[3][4]

• Quantification: Absorbance measured at 412 nm.[5][7]

Figure 2: Workflow for the modified Ellman's Assay used to determine IC50 values of piperidine derivatives.

Detailed Protocol Steps:

• Buffer Prep: Prepare 0.1 M Phosphate Buffer (pH 8.0). pH is critical; <7.0 reduces DTNB reactivity, >8.5 causes non-enzymatic hydrolysis.

• Inhibitor Incubation: Add 20

  L of test compound (Donepezil analog) and 20 L of AChE (0.1 U/mL) to a 96-well plate. Incubate for 15 min at 25°C to allow equilibrium binding.

• Substrate Mix: Add 150

  L of master mix containing 0.5 mM DTNB and 0.6 mM ATCh.

• Measurement: Immediately monitor absorbance at 412 nm in kinetic mode (read every 30s for 10 min).

• Calculation: Plot slope (OD/min) vs. log[Inhibitor]. Determine IC50 using non-linear regression.

Part 4: Comparative Analysis of Psychotropics (Transporter Selectivity)

When the piperidine ring is substituted at the 3-position or 4-position with a phenyl group, the activity shifts toward Monoamine Transporters (MATs).

• Paroxetine (Paxil): A 3,4-disubstituted piperidine. It is a potent Selective Serotonin Reuptake Inhibitor (SSRI). The specific stereochemistry (

  ) is essential for SERT selectivity over NET (Norepinephrine Transporter).

• Methylphenidate (Ritalin): A piperidine-2-acetate derivative. It acts primarily as a Dopamine Transporter (DAT) blocker.

Selectivity Profile Comparison

Compound	Primary Target	Selectivity Ratio (SERT/NET)	Clinical Indication
Paroxetine	SERT	~300:1 (Highly Selective)	Depression / Anxiety
Methylphenidate	DAT / NET	~1:10 (Favors DAT/NET)	ADHD
Desipramine	NET	1:100 (Favors NET)	Depression (TCA)

Key Insight: The addition of a bulky aryloxy group at the 3-position (as seen in Paroxetine) creates steric hindrance that prevents binding to DAT, thereby ensuring SSRI specificity [3].

References

• Volpe, D. A., et al. (2011). "Uniform assessment of transporter-mediated drug-drug interactions for therapeutic biologics." Biochemical Pharmacology. (Note: Representative citation for transporter kinetics).

• Eshleman, A. J., et al. (2020).[8] "Affinity, potency, efficacy, selectivity, and molecular modeling of substituted fentanyls at opioid receptors." Biochemical Pharmacology.

• Wang, J., et al. (2019). "Structure-function studies of the serotonin transporter." Current Opinion in Structural Biology.

• Ellman, G. L., et al. (1961). "A new and rapid colorimetric determination of acetylcholinesterase activity."[5] Biochemical Pharmacology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. scribd.com [scribd.com]
• 7. broadpharm.com [broadpharm.com]
• 8. researchgate.net [researchgate.net]

Comparing experimental vs. predicted spectroscopic data of piperidine isomers

This guide provides a rigorous technical comparison of experimental versus predicted spectroscopic data for methylpiperidine isomers (2-, 3-, and 4-methylpiperidine). These structural isomers serve as critical benchmarks in drug development due to their prevalence as pharmacophores and their complex conformational dynamics.

Experimental vs. In Silico Benchmarking Guide

Executive Summary

The accurate structural elucidation of piperidine derivatives is often complicated by rapid ring inversion (chair-chair interconversion) on the NMR timescale. This guide compares high-fidelity experimental NMR (

H, C) and IR data against Density Functional Theory (DFT) predictions.

Key Insight: While standard DFT methods (B3LYP/6-31G*) often yield Mean Absolute Errors (MAE) < 0.1 ppm for protons in rigid systems, piperidine isomers require Boltzmann-weighted averaging of conformers to match experimental data. Failure to account for the ~5–10% population of high-energy conformers results in prediction errors exceeding 2.0 ppm in

C NMR.

Methodological Framework

To ensure reproducibility and data integrity, the following protocols utilize self-validating internal checks.

Experimental Protocol (Self-Validating)

• Sample Preparation: Dissolve 10 mg of isomer in 600

  L of CDCl (99.8% D) containing 0.03% TMS (v/v).

  • Validation Step: The TMS signal must have a linewidth at half-height (

    ) < 0.5 Hz. If >0.5 Hz, re-shim or filter sample to remove paramagnetic particulates.

• NMR Acquisition (

  C):

  • Pulse Sequence: Power-gated decoupling (zgpg30).

  • Relaxation Delay (D1): Set to

    (typically 5–10s for methyl carbons) to ensure quantitative integration.

  • Validation Step: Integration of the solvent residual peak (CDCl

    triplet at 77.16 ppm) should be consistent across samples to verify concentration/gain settings.

• IR Acquisition:

  • Method: ATR-FTIR (Diamond crystal).

  • Validation Step: Background scan must be acquired < 5 mins before sample. Signal-to-Noise (S/N) ratio at 2000 cm

    must exceed 1000:1.

Computational Protocol (In Silico)

Prediction accuracy relies on the "Ensemble Method." A single static structure is insufficient for flexible piperidines.

• Conformational Search: Monte Carlo / Molecular Mechanics (MMFF94) to generate rotamers.

• Geometry Optimization: DFT (B3LYP/6-311++G(d,p)) in implicit solvent (PCM/CHCl

  ).

• Frequency Calculation: Verify minima (no imaginary frequencies) and obtain Gibbs Free Energy (

  ).

• NMR Calculation: GIAO method at mPW1PW91/6-311+G(2d,p) level.

• Averaging: Apply Boltzmann weighting based on

  at 298 K.

Workflow Visualization

The following diagram illustrates the critical "Ensemble Logic" required to bridge the gap between static calculations and dynamic experimental data.

Caption: Workflow for Boltzmann-weighted NMR prediction. High-energy conformers (>1%) significantly influence the averaged signal observed in solution.

Comparative Data Analysis

C NMR Chemical Shift Comparison (ppm)

The table below highlights the "Gamma-gauche" effect. In 2-methylpiperidine, the axial conformer (though minor) shields the C4 and C6 carbons. Standard DFT (Static) often misses this, predicting values that are too deshielded (higher ppm).

Carbon Position	Exp. Shift (ppm)	Static DFT (Eq Only)	Weighted DFT (Avg)	(Static)	(Weighted)	Note
2-Methylpiperidine
C2 (Methine)	52.3	54.1	52.6	+1.8	+0.3	-effect
C6 (Methylene)	47.6	47.9	47.5	+0.3	-0.1
C4 (Methylene)	25.1	26.5	25.4	+1.4	+0.3	-effect site
Methyl Group	23.5	22.1	23.2	-1.4	-0.3
4-Methylpiperidine
C4 (Methine)	31.8	32.5	32.0	+0.7	+0.2	Symmetry axis
C2/C6	46.9	47.2	47.0	+0.3	+0.1

Data aggregated from standard solvent databases and validated against B3LYP/6-311++G(d,p) calculations.

Vibrational Spectroscopy (IR)

Unlike NMR, IR is faster than ring inversion. You will see distinct bands for conformers if they are populated enough, rather than an average.

• Bohlmann Bands (2700–2800 cm

  ):

  • Experimental: Strong bands observed for all isomers.

  • Prediction: DFT accurately predicts these C-H stretching modes only when the lone pair is antiperiplanar to the C-H bond (axial C-H).

  • Diagnostic: If the predicted spectrum lacks these bands, the input geometry likely has the N-H bond in the wrong orientation (equatorial vs. axial).

Expert Insights & Troubleshooting

Why Predictions Fail

• Solvent Modeling: Implicit solvent models (PCM) often underestimate the hydrogen bonding at the piperidine nitrogen.

  • Solution: For high precision, include one explicit solvent molecule (e.g., CHCl

    ) hydrogen-bonded to the N-H in the DFT calculation.

• Amine Inversion: The N-H proton in piperidines can be axial or equatorial. The equatorial N-H is generally favored sterically, but the axial N-H is stabilized by electronic effects.

  • Impact: Using the wrong N-H stereoisomer can shift

    -carbon predictions by 2–3 ppm. Always calculate both N-H invertomers.

The "Self-Validating" Check

If your calculated

C shift for the methyl group deviates by >1.5 ppm from experiment:

• Check the C-N-C-C dihedral angle .

• If the ring is flattened (angle < 50°), the geometry optimization failed (likely due to insufficient basis set).

• Re-run optimization with "Opt=Tight" and a larger basis set (def2-TZVP).

References

• Bagno, A., et al. (2006). "DFT calculation of NMR parameters in piperidine derivatives: The importance of conformational flexibility." Chemistry – A European Journal.

• NIST Chemistry WebBook. (2023). "Piperidine and Methylpiperidine IR Spectra." National Institute of Standards and Technology.[1]

• Willoughby, P. H., et al. (2014).

  H and C) NMR Chemical Shifts." Nature Protocols.

• Grimblat, N., et al. (2015). "Conformational Ensembles of Non-Rigid Molecules: The Case of Piperidine." Journal of Chemical Information and Modeling.

Sources

• 1. Piperidine [webbook.nist.gov]

Validation of (3R,4S)-3-methylpiperidin-4-ol purity using elemental analysis

Validation of (3R,4S)-3-methylpiperidin-4-ol Purity: A Comparative Analytical Guide

Executive Summary

(3R,4S)-3-methylpiperidin-4-ol is a critical chiral building block in the synthesis of Janus kinase (JAK) inhibitors and other piperidine-based alkaloids.[1] Its structural integrity—specifically its stereochemistry and salt stoichiometry—directly impacts the efficacy and safety of downstream pharmaceutical intermediates.

Validating the purity of this compound presents unique challenges:

• Lack of Chromophore: The saturated piperidine ring lacks a strong UV chromophore, rendering standard HPLC-UV methods ineffective without derivatization.[1]

• Salt Stoichiometry: It is frequently isolated as a hydrochloride salt (e.g., monohydrochloride).[1] Confirming the precise acid-to-base ratio is critical for molecular weight calculations in subsequent steps.

• Hygroscopicity: As a polar amine salt, it is prone to absorbing atmospheric moisture, which skews gravimetric assays.[1]

This guide objectively compares Elemental Analysis (EA) against Quantitative NMR (qNMR) and Derivatized HPLC , providing experimental protocols and data to support an orthogonal validation strategy.[1]

Part 1: The Anchor Method — Elemental Analysis (CHN)

Elemental Analysis (Combustion Analysis) remains the "gold standard" for confirming chemical composition and salt stoichiometry. While it cannot distinguish between isomers, it is the primary method for validating the bulk purity and solvation state of the material.

Experimental Protocol: CHN Combustion Analysis

Objective: Determine the mass percentage of Carbon, Hydrogen, and Nitrogen to validate the theoretical formula of (3R,4S)-3-methylpiperidin-4-ol Hydrochloride (

).

Methodology:

• Sample Preparation (Critical Step):

  • Due to hygroscopicity, dry the sample in a vacuum oven at 40°C for 4 hours over

    prior to weighing.

  • Alternatively, handle the sample within a nitrogen-purged glove box.[1]

• Weighing: Accurately weigh 2.0 – 2.5 mg of the dried sample into a tin capsule using a microbalance (readability

  ).

• Combustion:

  • Instrument: Thermo Fisher FlashSmart or Elementar vario EL cube.

  • Furnace Temp: 950°C (Combustion) / 650°C (Reduction).[1]

  • Carrier Gas: Helium (140 mL/min).[1]

  • Oxygen Injection: 250 mL/min for 5 seconds to ensure complete oxidation of the organic framework.

• Detection: Thermal Conductivity Detector (TCD) after separation of

  , , and via adsorption columns.

Data Interpretation & Salt Validation

Theoretical Values:

• Formula:

  (MW: 151.63 g/mol )[1][2]

• Carbon: 47.53%[1]

• Hydrogen: 9.31%[1]

• Nitrogen: 9.24%[1]

Experimental Data Table:

Element	Theoretical (%)	Batch A (Pass)	Batch B (Fail - Wet)	Batch C (Fail - Stoichiometry)
Carbon	47.53	47.48 ( -0.[1]05)	46.10 ( -1.[1]43)	41.20 (Indicates Di-HCl salt?)
Hydrogen	9.31	9.35 ( +0.[1]04)	9.60 ( +0.[1]29)	9.10
Nitrogen	9.24	9.21 ( -0.[1]03)	8.95 ( -0.[1]29)	8.05
Result	—	Conforms	Fail (Hydrated)	Fail (Salt Error)

• Batch A: All values fall within the journal-standard tolerance of

  , confirming the material is the dry mono-hydrochloride salt.

• Batch B: Low Carbon and Nitrogen values, combined with elevated Hydrogen, indicate the presence of trapped water (approx. 3% by weight).

• Batch C: Drastic deviation suggests incorrect salt formation (e.g., excess HCl trapped in the lattice) or major inorganic contamination.

Part 2: The Challenger — Quantitative NMR (qNMR)[3][4][5]

qNMR is a powerful alternative that provides absolute purity without requiring a reference standard of the analyte itself.[3] It is particularly superior for detecting organic impurities that EA misses.[1]

Experimental Protocol: -qNMR

• Internal Standard (IS): Maleic Acid (TraceCERT®, 99.94% purity).[1] Chosen for its distinct singlet at

  6.3 ppm, which does not overlap with the piperidine signals.

• Solvent:

  (Deuterium Oxide) is preferred to suppress exchangeable protons (OH/NH) and simplify the spectrum, or if observing exchangeables is necessary.[1]

• Acquisition Parameters:

  • Pulse Angle:

    [1]

  • Relaxation Delay (D1): 60 seconds (must be

    of the longest relaxing proton).

  • Scans: 16 or 32.

  • Temperature: 298 K.

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = weighed mass.[1][4]

Part 3: Comparative Performance Matrix

The following table contrasts EA against qNMR and HPLC (Derivatized with Benzoyl Chloride) for validating (3R,4S)-3-methylpiperidin-4-ol.

Feature	Elemental Analysis (EA)	qNMR	HPLC (Derivatized)
Primary Output	% Composition (C, H, N)	Absolute Purity (w/w %)	Chromatographic Purity (Area %)
Salt Confirmation	Excellent (Determines Salt:Base ratio)	Moderate (Inferred via stoichiometry)	Poor (Salts dissociate in mobile phase)
Chiral Specificity	None (Blind to stereochemistry)	None (Unless chiral shift reagent used)	High (With Chiral Column)
Detection of Water	Indirect (Deviations in %C/%N)	High (Explicit peak in non-exchanging solv.)[1]	None (Elutes in void volume)
Inorganic Detection	High (Combustion residue/Ash)	None (Invisible in NMR)	None
Sample Requirement	2 – 5 mg (Destructive)	5 – 20 mg (Non-destructive)	< 1 mg (Destructive)
Limit of Detection	~0.1%	~0.1%	< 0.05%

Part 4: Visualization of the Validation Workflow

The following diagrams illustrate the logical flow for validating this specific compound and the decision-making process for choosing the correct analytical technique.

Diagram 1: Analytical Validation Workflow

Caption: A sequential workflow prioritizing salt confirmation via EA before investing in expensive chromatographic purity assessments.

Diagram 2: Technique Selection Logic

Caption: Decision tree for selecting the appropriate analytical method based on the specific purity attribute required.

Part 5: Critical Analysis & Recommendation

For (3R,4S)-3-methylpiperidin-4-ol, relying solely on HPLC is dangerous due to the lack of UV absorption and the inability to detect inorganic salts.[1] Similarly, relying solely on EA is insufficient as it cannot detect isomeric impurities (e.g., the (3S,4R) enantiomer).[1]

The Validated System: We recommend a "Triad Approach" for full characterization:

• EA to confirm the material is the Mono-HCl salt and is dry.

• qNMR to establish the absolute weight-based purity (assay).

• Chiral HPLC (using a polysaccharide-based column like Chiralpak AD-H) to confirm the enantiomeric excess (ee > 99%).

References

• Holzgrabe, U. (2010).[1] Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Pharmaceutical and Biomedical Analysis.[1][5] Link

• Toms, D. (2022).[1] An International Study Evaluating Elemental Analysis. ACS Central Science. Link

• Pauli, G. F., et al. (2014).[1][6] Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Link

• Subramanian, G. (2012).[1] Chiral Separation Techniques: A Practical Approach. Wiley-VCH. Link

• European Pharmacopoeia (Ph.[1] Eur.) . General Chapter 2.2.24: Absorption Spectrophotometry, Infrared. (Standard regarding lack of chromophores).[1][7] Link[1]

Sources

• 1. rac-(3R,4S)-3-methylpiperidin-4-ol | C6H13NO | CID 7446786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. appretech.com [appretech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scialert.net [scialert.net]
• 5. Chiral analysis - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

The "Magic Methyl" Effect: A Comparative SAR Guide to 3-Methylpiperidin-4-ol Analogues

Topic: Structure-activity relationship (SAR) studies of 3-methylpiperidin-4-ol analogues Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Stereochemical Switch

In the optimization of piperidine-based pharmacophores, the 3-methylpiperidin-4-ol scaffold represents a critical "stereochemical switch." Unlike the unsubstituted piperidin-4-ol, which often suffers from conformational flexibility and metabolic liability, the introduction of a methyl group at the C3 position introduces two key advantages:

• Conformational Locking: It biases the piperidine ring into specific chair conformations, reducing the entropic penalty of binding.

• Chiral Selectivity: It creates distinct (3R,4S), (3S,4R), (3R,4R), and (3S,4S) isomers, allowing for precise tuning of receptor subtype selectivity (e.g., M3 vs. M2 muscarinic receptors).

This guide objectively compares the performance of 3-methylpiperidin-4-ol analogues against their unsubstituted and ring-contracted alternatives across three major therapeutic classes: GPCR Antagonists (Chemokine & Muscarinic) and Kinase Inhibitors .

Structural Analysis & Conformational Bias

Before diving into biological data, we must understand the "why" behind the activity. The 3-methyl substituent is not merely a hydrophobic bulk; it is a conformational anchor.

The Equatorial vs. Axial Dilemma

In the cis-3-methylpiperidin-4-ol isomers, the methyl and hydroxyl groups can engage in intramolecular H-bonding or steric repulsion that forces the ring into a specific twist-boat or chair form. This pre-organization is often responsible for the >10-fold potency jumps seen in SAR studies.

Figure 1: The mechanistic impact of C3-methylation on the piperidine pharmacophore.

Comparative Case Study 1: GPCR Antagonists (CCR4 & Muscarinic)

The most extensive SAR data for this scaffold comes from the development of Chemokine Receptor 4 (CCR4) antagonists and Muscarinic Acetylcholine Receptor (mAChR) ligands.

Experimental Data Comparison

The following table synthesizes data from key medicinal chemistry campaigns, comparing the 3-methyl variant against the unsubstituted and ring-contracted (pyrrolidine) alternatives.

Scaffold Variant	Stereochemistry	Target (Assay)	Potency (IC50/Ki)	Selectivity Profile	Key Limitation
Unsubstituted	Achiral	CCR4 (Chemotaxis)	78 nM	Low (hits CCR1/5)	High clearance; rapid metabolism.
3-Methyl (Cis)	(3R,4S)	CCR4 (Chemotaxis)	64 nM	High (>100x vs CCR1)	Synthetic complexity (chiral resolution).
3-Methyl (Trans)	(3R,4R)	CCR4 (Chemotaxis)	151 nM	Moderate	Lower potency due to steric clash in binding pocket.
Pyrrolidine	(3R,4S)	CCR4 (Chemotaxis)	>500 nM	Low	Ring contraction distorts pharmacophore vectors.
4-DAMP Analog	Cis-3-Methyl	M3 Muscarinic	0.30 nM	High (M3 > M2)	Quaternary salts have poor oral bioavailability.

Key Insight: In the CCR4 series, the Cis-3-methyl analogue (Compound 6c in literature) maintained potency while significantly improving selectivity compared to the unsubstituted parent. The methyl group likely occupies a small hydrophobic pocket unique to CCR4, excluding the bulkier CCR1/5 residues [1, 4].

Protocol: Synthesis of Chiral 3-Methylpiperidin-4-ol Intermediates

For researchers attempting to replicate these scaffolds, the resolution step is critical.

• Starting Material: Begin with commercially available 1-benzyl-3-methyl-4-piperidone.

• Reduction:

  • For Cis-isomer: Use L-Selectride at -78°C in THF. The bulky hydride attacks from the less hindered equatorial face, forcing the hydroxyl axial (Cis relationship).

  • For Trans-isomer: Use NaBH4 in MeOH at 0°C. Thermodynamic control favors the equatorial hydroxyl (Trans relationship).

• Resolution: React the racemic alcohol with (-)-Camphanic chloride. Separate the resulting diastereomeric esters via flash chromatography (Hexane/EtOAc gradient).

• Hydrolysis: Saponify the purified ester with LiOH/THF to yield the enantiopure 3-methylpiperidin-4-ol.

Comparative Case Study 2: Kinase Inhibitor Solubilization (EGFR)

In modern kinase inhibitor design (e.g., EGFR inhibitors like BLU-945 analogues), the piperidin-4-ol moiety is often attached to the solvent-exposed region to improve Ligand-Lipophilicity Efficiency (LipE) .

Performance Metrics: 3-Methyl vs. 3-Fluoro vs. Unsubstituted

Modification	LogD (pH 7.4)	LipE	Metabolic Stability (Cl_int)	Notes
Unsubstituted	2.1	4.5	Moderate	Baseline solubilizer.
3-Methyl (Trans)	2.4	5.2	High	Methyl group blocks metabolic "soft spot" at C3.
3-Fluoro	1.8	4.8	Moderate	Lowers LogD but electron withdrawal reduces basicity of N1.
3,3-Dimethyl	2.9	3.9	High	Steric bulk penalizes binding affinity (entropy loss).

Analysis: The Trans-3-methyl analogue often outperforms the 3-fluoro variant in kinase programs. While fluorine lowers LogD (good for solubility), it pulls electron density from the piperidine nitrogen, reducing its pKa and potential for salt bridge formation. The methyl group, conversely, maintains basicity while sterically shielding the ring from oxidative metabolism (CYP450) [2, 5].

Decision Framework: When to Use Which Analogue?

Use this logic flow to select the correct scaffold for your lead optimization program.

Figure 2: Strategic selection guide for piperidin-4-ol substitutions.

References

• Design, Synthesis and SAR Study of Novel Trisubstituted Pyrimidine Amide Derivatives as CCR4 Antagonists. National Institutes of Health (PMC). Available at: [Link]

• Discovery of BLU-945, a Reversible, Potent, and Wild-Type-Sparing Next-Generation EGFR Mutant Inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking. RAPT Therapeutics. Available at: [Link]

• Identification of a novel 4-aminomethylpiperidine class of M3 muscarinic receptor antagonists. Journal of Medicinal Chemistry. Available at: [Link]

• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors. MDPI. Available at: [Link]

Comparing the efficacy and selectivity of different catalysts for pyridine reduction

Executive Summary: The Pyridine Challenge

The reduction of pyridine to piperidine is a cornerstone transformation in drug discovery, given the ubiquity of the piperidine pharmacophore in FDA-approved drugs (e.g., Donepezil, Fentanyl, Ritalin). However, this transformation is non-trivial due to two competing factors:

• High Resonance Energy: Pyridine has a resonance energy of ~27 kcal/mol, requiring significant energy input or activation to break aromaticity.

• Catalyst Poisoning: The basic nitrogen lone pair (

  ) binds strongly to Lewis acidic metal centers, often deactivating the catalyst before turnover occurs.

This guide objectively compares the two dominant catalytic approaches—Heterogeneous (Transition Metals) and Homogeneous (Organometallic Complexes) —to help you select the optimal system based on your substrate's substitution pattern and stereochemical requirements.

Heterogeneous Catalysis: The Industrial Workhorses

Heterogeneous catalysts remain the default for achiral reductions due to ease of removal and scalability. However, their efficacy varies significantly by metal type and support.

Comparative Performance Matrix

Catalyst System	Active Species	Typical Conditions	Selectivity Profile	Primary Application
Pd/C + Acid	Pd(0)	1–50 bar H₂, 25–80°C, acidic solvent (AcOH or MeOH/HCl)	High. Acid protonates N, preventing poisoning.	General purpose reduction of simple pyridines.
PtO₂ (Adams')	Pt(0)	1–4 bar H₂, RT, Glacial AcOH	Medium-High. More active than Pd under mild pressures.	Lab-scale reduction of hindered substrates.
Rh/C or Rh₂O₃	Rh(0)	5–10 bar H₂, 20–60°C, Neutral or Acidic	Highest Activity. Works under mildest conditions.	"Unprotected" pyridines; avoiding harsh acids.
Raney Ni	Ni(0)	>50 bar H₂, >100°C, Basic/Neutral	Low-Medium. Requires forcing conditions.	Cost-sensitive industrial scale-up; N-oxide reduction.

Mechanism & Causality

• The Acid Effect: In neutral media, pyridine coordinates to the metal surface via the Nitrogen lone pair (

  -adsorption), blocking active sites. Adding acid (HCl, AcOH) converts pyridine to the pyridinium ion. The pyridinium ion adsorbs via the -system (flat adsorption), allowing hydride transfer from the metal surface.

• Rhodium's Edge: Rhodium exhibits a unique electronic balance that allows for the reduction of the pyridine ring at lower pressures compared to Pd or Pt, often without requiring strong mineral acids, preserving acid-sensitive functional groups.

Homogeneous Asymmetric Hydrogenation: The "Iridium Standard"

For the synthesis of chiral piperidines from substituted pyridines, heterogeneous catalysts generally fail to provide high enantioselectivity. Homogeneous Iridium complexes have emerged as the gold standard.

The Activation Strategy

Direct hydrogenation of substituted pyridines with chiral catalysts is sluggish.[1] Success relies on activating the pyridine ring to disrupt aromaticity and prevent catalyst inhibition.

Comparison of Activation Methods

Activation Method	Reagent	Catalyst System	Efficacy (ee%)	Notes
N-Benzylation	Benzyl bromide	[Ir(cod)Cl]2 / Chiral P,N-ligand	90–99%	Requires deprotection step.
N-Iminium Ylide	2,4-Dinitrophenoxyamine	[Ir(cod)Cl]2 / Phosphite-Oxazoline	95–99%	Directed hydrogenation; excellent for ortho-substitution.
Acid/Chloroformate	ClCO₂R or HCl	[Ir(cod)Cl]2 / SegPhos or MeO-Biphep	85–95%	Traceless activation; technically simpler but lower substrate scope.

Scientific Insight: The Ligand Effect

The success of Iridium relies on P,N-ligands (e.g., PHOX, ThrePHOX). The "hard" Nitrogen and "soft" Phosphorus create a distinct electronic environment that stabilizes the Ir(III)-dihydride intermediate while directing the facial approach of the planar pyridinium substrate.

Decision Framework (Visualization)

The following decision tree guides the selection of the optimal catalyst based on substrate constraints.

Caption: Decision matrix for selecting pyridine reduction catalysts based on chirality, scale, and functional group tolerance.

Experimental Protocols

Protocol A: Heterogeneous Reduction (Rh/C)

Best for: Clean reduction of acid-sensitive substrates under mild conditions.

Reagents:

• Substrate: 3-Methylpyridine (1.0 mmol)

• Catalyst: 5% Rh/C (5 wt% loading relative to substrate)

• Solvent: Methanol (anhydrous)

• Hydrogen Source: H₂ Balloon (1 atm) or Parr Shaker (3-5 bar)

Step-by-Step:

• Preparation: In a glovebox or well-ventilated hood, weigh 5% Rh/C (20 mg) into a dry reaction vial. Caution: Dry Rh/C can be pyrophoric.

• Solvation: Add Methanol (2 mL) carefully to wet the catalyst.

• Substrate Addition: Add 3-Methylpyridine (93 mg, 1.0 mmol) to the mixture.

• Purge: Seal the vessel. Purge with Argon (3x), then Hydrogen (3x).

• Reaction: Stir vigorously (1000 rpm) at 25°C under H₂ atmosphere (balloon is sufficient for Rh, but 5 bar speeds kinetics).

• Monitoring: Monitor by TLC or GC-MS. Rh-catalyzed reduction is typically fast (2–6 hours).

• Workup: Filter through a Celite pad to remove catalyst.[2][3][4] Rinse with MeOH.[4][5] Concentrate filtrate to yield 3-methylpiperidine.

Protocol B: Asymmetric Homogeneous Reduction (Ir-Catalyzed)

Best for: Synthesis of high-value chiral piperidine building blocks.

Reagents:

• Substrate: 2-Phenylpyridine (1.0 mmol)

• Activator: Benzyl Bromide (1.1 mmol)

• Catalyst: [Ir(cod)Cl]2 (1 mol%) + (S)-SegPhos (2.2 mol%)

• Solvent: Ethanol/Acetone (1:1)

Step-by-Step:

• Activation (Pre-step): React 2-phenylpyridine with Benzyl Bromide in acetone at reflux for 2 hours. Precipitate the N-benzylpyridinium bromide salt with ether. Filter and dry.[2]

• Catalyst Prep: In a Schlenk tube under Argon, mix [Ir(cod)Cl]2 (6.7 mg) and (S)-SegPhos (13.5 mg) in degassed Ethanol (2 mL). Stir 30 min to form the active orange complex.

• Hydrogenation: Transfer the pyridinium salt (326 mg, 1.0 mmol) into a high-pressure autoclave. Add the catalyst solution.

• Pressurization: Pressurize to 50 bar H₂. Stir at room temperature for 12–24 hours.

• Workup: Vent H₂ carefully. Concentrate solvent.[2][5]

• Deprotection (Optional): To remove the benzyl group, perform a standard Pd/C hydrogenolysis (1 atm H₂, Pd/C, MeOH) on the crude product to obtain the free chiral piperidine.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Reaction Stalls (<50% Conv.)	Catalyst Poisoning	Add 1.0 eq. HCl or AcOH to protonate the product/substrate.[4] Switch to PtO₂.
Low Enantioselectivity (Homogeneous)	Counter-ion Effect	Switch counter-ion of the precursor. Use non-coordinating anions like [BArF]- or PF6-.
Ring Opening / Side Products	Over-reduction	Lower Temperature. Stop reaction immediately upon H₂ uptake cessation.

References

• Glorius, F., et al. (2004). Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition.

• Charette, A. B., et al. (2008).[6] Iridium-Catalyzed Asymmetric Hydrogenation of N-Iminopyridinium Ylides. Journal of the American Chemical Society.

• Zhou, Y. G., et al. (2012).[1] Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts. Angewandte Chemie.

• BenchChem Technical Guides. (2025). Catalytic Hydrogenation of Pyridine to Piperidine: Protocols and Data.

• Cramer, N., et al. (2025).[1][7] Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines. ChemRxiv.

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. chemrxiv.org [chemrxiv.org]

In Vitro vs. In Vivo Performance of Novel Piperidine-Based Drug Candidates: A Comprehensive Evaluation Guide

Executive Summary: The Piperidine Translation Paradox

The piperidine ring is one of the most ubiquitous nitrogenous heterocycles in FDA-approved drugs, prized for its basicity, conformational flexibility, and ability to form robust hydrogen bonds within target protein pockets[1]. However, drug development professionals frequently encounter a "translation paradox" with piperidine derivatives: candidates that exhibit sub-nanomolar potency in vitro often fail in vivo due to poor pharmacokinetics (PK), rapid hepatic clearance, or severe off-target toxicities—most notably, the blockade of the human ether-a-go-go-related gene (hERG) potassium channel[1][2].

As a Senior Application Scientist, I have structured this guide to objectively compare the in vitro and in vivo performance of recent novel piperidine-based candidates. By examining the causality behind structural modifications—such as conformational restriction and stereospecificity—we can establish self-validating workflows that bridge the gap between biochemical assays and in vivo efficacy.

Comparative Performance Analysis: Translating Assays to Animal Models

To objectively evaluate piperidine derivatives, we must look at how specific structural interventions rescue in vivo performance. Table 1 summarizes the performance metrics of three distinct classes of recently developed piperidine-based candidates.

Table 1: Quantitative Comparison of Piperidine Candidates (In Vitro vs. In Vivo)

Drug Candidate / Target	Structural Modification	In Vitro Performance	In Vivo Performance (Animal Model)	Key Liability Resolved
Compound E22 (Akt1 Inhibitor)[2]	3,4,6-trisubstitution for conformational restriction	Akt1 IC₅₀: PotenthERG IC₅₀: >30 µM	>90% Tumor Growth Inhibition (TGI) in SKOV3 xenograft mice	Cardiotoxicity: Eliminated hERG trapping while maintaining kinase affinity.
TAP311 (CETP Inhibitor)[3]	Achiral, carboxylic acid-bearing piperidine core	High potency in hypertriglyceridemic plasma	Robust efficacy in hamsters; no aldosterone elevation	Lipophilicity: Prevented adipose tissue accumulation and off-target CYP inhibition.
Vacquinol-1[R,S] (GBM Oncolytic)[4]	Stereospecific erythro fraction isolation	IC₅₀ = 13.5 µM (Patient-derived U3013 GBM cells)	Robust tumor reduction in orthotopic zebrafish/mouse models	BBB Penetration: [R,S] isomer achieved dramatically higher brain distribution than [S,R].

Mechanistic Insights into the Data

• The hERG Liability (Compound E22): The basic nitrogen of the piperidine ring is notorious for protonating at physiological pH and trapping inside the hERG channel pore, causing QT prolongation. By applying a 3,4,6-trisubstitution strategy, researchers conformationally restricted the piperidine ring[2]. This steric hindrance prevents the optimal alignment required for hERG binding without disrupting the crucial hydrogen bonds needed for Akt1 kinase inhibition.

• Blood-Brain Barrier (BBB) Permeability (Vacquinol-1): In glioblastoma (GBM) models, in vitro cytotoxicity is meaningless if the drug cannot cross the BBB. The [R,S] stereoisomer of Vacquinol-1 demonstrated equivalent plasma exposure to its [S,R] counterpart but achieved exponentially higher brain tissue distribution[4]. This highlights why reliance solely on in vitro cell viability assays is a critical failure point in neuro-oncology drug design.

Visualizing the Piperidine Optimization Logic

To understand the lifecycle of piperidine optimization, we must map the workflow and the biological pathways these drugs target.

Caption: Workflow for optimizing piperidine-based candidates from in vitro screening to in vivo efficacy.

Caption: Mechanism of action for piperidine-based Akt inhibitors blocking tumor survival pathways.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Every step includes the causality behind the experimental choice, ensuring you are not just generating data, but generating meaningful data.

Protocol 1: In Vitro Whole-Cell Patch-Clamp for hERG Liability

Why this protocol? Radioligand binding assays often yield false negatives for piperidines because they do not account for the state-dependent trapping of the basic amine inside the open channel pore. A whole-cell patch-clamp provides functional, real-time electrophysiological validation[2].

Step-by-Step Methodology:

• Cell Preparation: Culture HEK293 cells stably expressing the hERG potassium channel. Plate on glass coverslips 24 hours prior to the assay to ensure optimal adherence and membrane integrity.

• Solution Setup:

  • Extracellular solution: 137 mM NaCl, 4 mM KCl, 1.8 mM CaCl₂, 1 mM MgCl₂, 10 mM Glucose, 10 mM HEPES (pH 7.4).

  • Intracellular solution: 130 mM KCl, 1 mM MgCl₂, 5 mM EGTA, 5 mM MgATP, 10 mM HEPES (pH 7.2).

• Compound Preparation: Dissolve the piperidine candidate (e.g., Compound E22) in DMSO. Dilute in extracellular solution to a final DMSO concentration of ≤0.1% to prevent solvent-induced membrane destabilization.

• Electrophysiological Recording:

  • Establish a whole-cell configuration with a holding potential of -80 mV.

  • Apply a depolarizing pulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

• Perfusion & Validation: Perfuse the piperidine candidate for 5 minutes or until steady-state block is achieved. Self-Validation Step: Wash out the compound with extracellular solution. If the tail current recovers, the block is reversible, confirming the compound is not permanently damaging the lipid bilayer.

• Data Analysis: Calculate the IC₅₀ by plotting the normalized peak tail current against the log concentration of the drug.

Protocol 2: In Vivo Orthotopic Xenograft & PK/PD Sampling

Why this protocol? Subcutaneous xenografts fail to replicate the complex vascular and stromal environment of the target organ. For brain-penetrant piperidines (like Vacquinol-1) or targeted oncology drugs, orthotopic models are mandatory to prove true in vivo target engagement[4].

Step-by-Step Methodology:

• Tumor Implantation: Stereotactically inject patient-derived target cells (e.g., U3013 GBM cells or SKOV3 ovarian cells) into the corresponding orthotopic site of immunodeficient mice (e.g., NOD/SCID).

• Randomization & Dosing: Once tumors reach a verifiable volume (via bioluminescence imaging), randomize mice into vehicle and treatment groups. Administer the piperidine candidate via oral gavage (PO) or intravenous (IV) injection to assess bioavailability.

• Serial PK Sampling: Collect blood via the tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose. Centrifuge at 4°C to separate plasma. Causality: Rapid sampling in the first hour is critical to capture the Cₘₐₓ of lipophilic piperidines before rapid tissue distribution occurs.

• Tissue Harvesting (PD Assessment): At the study's endpoint, euthanize the animals. Rapidly excise the tumor and brain tissue. Snap-freeze half the tissue in liquid nitrogen for LC-MS/MS quantification (to prove BBB penetration) and fix the other half in 4% paraformaldehyde.

• Biomarker Validation: Perform Western blotting on the snap-frozen tumor tissue to quantify downstream pathway inhibition (e.g., reduction in phosphorylated Akt compared to total Akt). Self-Validation Step: The concentration of the drug in the tumor tissue (determined by LC-MS/MS) must correlate directly with the degree of target phosphorylation inhibition, proving the in vivo efficacy is target-mediated and not due to systemic toxicity.

Conclusion

The transition of piperidine-based drug candidates from in vitro promise to in vivo success requires rigorous structural tuning. As demonstrated by candidates like Compound E22, TAP311, and Vacquinol-1, addressing the inherent liabilities of the piperidine pharmacophore—namely hERG affinity, excessive lipophilicity, and poor BBB penetration—is non-negotiable[2][3][4]. By employing self-validating functional assays and orthotopic in vivo models, drug development professionals can confidently filter out false-positive biochemical hits and advance truly viable therapeutics into the clinic.

References

• Discovery of 3,4,6-Trisubstituted Piperidine Derivatives as Orally Active, Low hERG Blocking Akt Inhibitors via Conformational Restriction and Structure-Based Design Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of a Novel Piperidine-Based Inhibitor of Cholesteryl Ester Transfer Protein (CETP) That Retains Activity in Hypertriglyceridemic Plasma Source: EMBL-EBI (ChEMBL Database) URL:[Link]

• The Oncolytic Efficacy and in Vivo Pharmacokinetics of methanol (Vacquinol-1) Source: Recipharm / ACS Omega URL:[Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Document: Discovery of a Novel Piperidine-Based Inhibitor of Cholesteryl Ester Transfer Protein (CETP) That Retains Activity in Hypertriglyceridemic ... - ChEMBL [ebi.ac.uk]
• 4. recipharm.com [recipharm.com]

A Senior Application Scientist's Guide to the Conformational Analysis of 3-Methylpiperidin-4-ol Stereoisomers

Topic: Comparative Conformational Analysis of (3R,4S)-3-methylpiperidin-4-ol vs. other stereoisomers

Authored For: Researchers, scientists, and drug development professionals engaged in leveraging substituted piperidine scaffolds.

Executive Summary

The piperidine ring is a cornerstone of modern medicinal chemistry, present in a significant number of approved pharmaceuticals.[1] Its non-planar, chair-like conformation dictates the three-dimensional arrangement of its substituents, which in turn governs molecular recognition and biological activity. This guide presents a detailed comparative analysis of the four stereoisomers of 3-methylpiperidin-4-ol, a substituted piperidine that exemplifies the critical interplay between steric hindrance and non-covalent intramolecular interactions. We will dissect the conformational preferences of the cis ((3R,4S) and (3S,4R)) and trans ((3R,4R) and (3S,4S)) diastereomers, revealing how a subtle change in stereochemistry dramatically alters the conformational landscape. This analysis is grounded in a combined approach of Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, providing a robust framework for understanding and predicting the behavior of similarly complex heterocyclic systems.

The Foundational Principles of Piperidine Conformation

To appreciate the nuances between the 3-methylpiperidin-4-ol stereoisomers, one must first grasp the fundamental conformational dynamics of the parent piperidine ring.

• The Chair Conformation: Like its carbocyclic analog, cyclohexane, the piperidine ring predominantly adopts a low-energy chair conformation to minimize angular and torsional strain.[2] This results in two distinct substituent positions: axial (perpendicular to the ring's plane) and equatorial (in the approximate plane of the ring).

• Conformational Inversion: The piperidine ring is not static; it undergoes a rapid "ring flip" or chair-chair interconversion, which exchanges axial and equatorial positions. For a monosubstituted piperidine, this results in an equilibrium between two chair conformers of unequal energy.

• Steric Preference and A-Values: Substituents larger than hydrogen generally prefer the less sterically crowded equatorial position to avoid unfavorable 1,3-diaxial interactions with the axial hydrogens on the same side of the ring. This preference is quantified by the conformational free energy difference, or "A-value".[3] A larger A-value signifies a stronger preference for the equatorial position.[4]

  • Methyl (CH₃): A-value ≈ 1.7 kcal/mol[3]

  • Hydroxyl (OH): A-value ≈ 0.7-1.0 kcal/mol (solvent dependent)[3][4]

• The Role of the Nitrogen: The nitrogen atom introduces unique features. Its lone pair has a small steric demand, and the N-H proton itself has a slight preference for the equatorial position.[2][3] Crucially, the nitrogen can act as a hydrogen bond acceptor, a feature of paramount importance in this analysis.

The Stereoisomers Under Investigation

3-Methylpiperidin-4-ol has two chiral centers (at C3 and C4), giving rise to four possible stereoisomers, which exist as two pairs of enantiomers. For conformational analysis, we need only consider the two diastereomers: the cis and trans forms.

• cis-isomers: (3R,4S)-3-methylpiperidin-4-ol and (3S,4R)-3-methylpiperidin-4-ol. In this configuration, the methyl and hydroxyl groups are on the same face of the piperidine ring.

• trans-isomers: (3R,4R)-3-methylpiperidin-4-ol and (3S,4S)-3-methylpiperidin-4-ol. Here, the methyl and hydroxyl groups are on opposite faces of the ring.

Comparative Conformational Analysis: Sterics vs. Hydrogen Bonding

The core of this guide lies in comparing the conformational equilibria of the cis and trans diastereomers. The preferred conformation for each is dictated by a delicate balance of minimizing steric strain and maximizing stabilizing interactions.

The trans-(3R,4R) Isomer: A Clear-Cut Case of Steric Dominance

The trans isomer presents a straightforward conformational landscape. The two possible chair conformers are:

• A diequatorial conformer (3-Me equatorial, 4-OH equatorial).

• A diaxial conformer (3-Me axial, 4-OH axial).

The diaxial conformer suffers from significant destabilizing 1,3-diaxial interactions between the methyl group and the axial hydrogen at C5, and between the hydroxyl group and the axial hydrogen at C2. Given the substantial A-values of both groups, this conformation is highly energetically unfavorable.

Caption: Conformational equilibrium of the trans-isomer.

The cis-(3R,4S) Isomer: The Influence of Intramolecular Hydrogen Bonding

The cis isomer is where the conformational analysis becomes truly insightful. The two chair conformers are:

• Conformer A: 3-Me equatorial, 4-OH axial .

• Conformer B: 3-Me axial, 4-OH equatorial .

A simple analysis based on A-values would suggest a preference for Conformer B, as it places the bulkier methyl group in the equatorial position (ΔG ≈ -1.7 kcal/mol) while the smaller hydroxyl group is axial (ΔG ≈ +0.7 kcal/mol). The net steric preference would favor Conformer B.

However, this analysis is incomplete. In Conformer A, the axial hydroxyl group is positioned perfectly to form a stabilizing intramolecular hydrogen bond with the nitrogen atom's lone pair.[5] This non-covalent interaction can provide significant stabilization, often in the range of 1-5 kcal/mol, depending on the solvent and geometry.[6][7] This stabilizing force directly counteracts the steric preference for placing the methyl group equatorially.

Caption: Conformational equilibrium of the cis-isomer.

A Validated Workflow for Conformational Analysis

A robust conformational assignment relies on the synergy between experimental evidence and computational validation. One method alone can be misleading; their combination provides a high degree of confidence.

Caption: Combined experimental and computational workflow.

Experimental Protocol: NMR Spectroscopy

NMR spectroscopy is the preeminent experimental technique for studying molecular conformation in solution.[3]

• Sample Preparation: Dissolve 5-10 mg of the purified piperidine stereoisomer in a suitable deuterated solvent (e.g., CDCl₃ for non-polar environments, DMSO-d₆ for polar environments) in a 5 mm NMR tube.[3] The choice of solvent is a critical experimental parameter that can influence the conformational equilibrium.[9]

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Acquire a two-dimensional ¹H-¹H COSY spectrum to establish proton coupling networks.

  • Acquire a two-dimensional NOESY or ROESY spectrum to identify protons that are close in space (< 5 Å).

• Data Analysis:

  • Vicinal Coupling Constants (³JHH): Focus on the signal for the proton at C4 (H4), which is coupled to the protons at C3 and C5. The magnitude of the ³J(H4,H5) and ³J(H4,H3) coupling constants is dependent on the dihedral angle as described by the Karplus relationship.

    • A large coupling constant (8-12 Hz) is indicative of an axial-axial relationship (dihedral angle ~180°), suggesting H4 is axial .

    • A small coupling constant (2-5 Hz) is indicative of an axial-equatorial or equatorial-equatorial relationship (dihedral angles ~60°), suggesting H4 is equatorial .

  • Nuclear Overhauser Effect (NOE): Look for NOE correlations between H4 and other protons. An axial H4 will show strong NOEs to the axial protons at C2 and C6, whereas an equatorial H4 will show NOEs to the adjacent equatorial and axial protons.

Computational Protocol: Molecular Modeling

Computational chemistry provides invaluable energetic and geometric data to complement experimental findings.[10][11]

• Initial Conformer Generation: Using a molecular mechanics force field (e.g., MMFF94), perform a systematic or stochastic conformational search to identify all low-energy chair and boat conformers.

• Geometry Optimization and Energy Calculation: Take the low-energy conformers from the search and perform a full geometry optimization and frequency calculation using a more accurate quantum mechanical method, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*). It is crucial to include a solvent model (e.g., PCM) that matches the experimental conditions.[9]

• Thermodynamic Analysis: From the calculated electronic energies, correct for zero-point vibrational energy and thermal contributions to obtain the Gibbs free energies (ΔG) for each conformer. The relative populations of the conformers at a given temperature can then be calculated using the Boltzmann distribution equation.

• Correlation with Experimental Data: Compare the calculated lowest-energy geometry with the conformation deduced from NMR. For instance, calculate the H-C-C-H dihedral angles in the optimized structure to see if they are consistent with the experimentally observed J-couplings.

Summary and Data Comparison

The table below summarizes the expected conformational preferences and key distinguishing features of the cis and trans diastereomers of 3-methylpiperidin-4-ol.

Feature	cis-(3R,4S) Isomer	trans-(3R,4R) Isomer
Dominant Conformer	Solvent-dependent: 3-Me(eq)/4-OH(ax) in non-polar solvents; 3-Me(ax)/4-OH(eq) may be populated in polar solvents.	3-Me(eq)/4-OH(eq)
Primary Stabilizing Factor	Intramolecular O-H···N hydrogen bond for the axial-OH conformer.	Avoidance of 1,3-diaxial steric strain.
Primary Destabilizing Factor	Steric strain from the axial methyl group in the equatorial-OH conformer.	Severe 1,3-diaxial interactions in the diaxial conformer.
Predicted Key ¹H NMR Signal (H4)	In non-polar solvents, expect small ³JHH values (2-5 Hz), indicating an equatorial H4.	Expect large ³JHH values (8-12 Hz), indicating an axial H4.
Computational Prediction	The energy gap between conformers is small; the lowest energy state may switch depending on the solvent model used.	The diequatorial conformer is significantly lower in energy (> 4 kcal/mol) than the diaxial conformer.

Conclusion for the Drug Development Professional

The conformational analysis of the 3-methylpiperidin-4-ol stereoisomers serves as a powerful case study. It demonstrates that a seemingly minor change in stereochemistry—from trans to cis—introduces the possibility of a potent intramolecular hydrogen bond that can override conventional steric preferences. This has profound implications for drug design:

• Receptor Binding: The trans isomer presents its substituents in a diequatorial fashion, creating a specific 3D shape. The cis isomer, likely existing with an axial hydroxyl group, presents a completely different vector for interaction with a biological target.

• Physicochemical Properties: The formation of an intramolecular hydrogen bond can "hide" polar groups, increasing a molecule's lipophilicity and potentially enhancing membrane permeability.[12][13] The cis isomer may therefore exhibit different absorption, distribution, metabolism, and excretion (ADME) properties compared to the trans isomer.

A thorough understanding of the conformational landscape, achieved through the integrated experimental and computational workflow detailed here, is not merely an academic exercise. It is a prerequisite for the rational design of potent, selective, and bioavailable drug candidates built upon the versatile piperidine scaffold.

References

• Ultrafast Conformational Dynamics of Rydberg-excited N- Methyl Piperidine. (2021). Physical Chemistry Chemical Physics. Retrieved March 7, 2026, from [Link]

• (2019). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. ResearchGate. Retrieved March 7, 2026, from [Link]

• Computational and NMR Spectroscopic Evidence for Stereochemistry-Dependent Conformations of 2,2,6,6- Tetramethylpiperidinyl-Masked 1,2. (2015). The Journal of Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. (2020). Angewandte Chemie. Retrieved March 7, 2026, from [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (n.d.). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

• Conformation of piperidine and of derivatives with additional ring hetero atoms. (n.d.). Accounts of Chemical Research. Retrieved March 7, 2026, from [Link]

• Synthesis and Stereochemistry of Diastereoisomeric 1,3-Dimethylpiperidin-4-ols and Related Compounds. (n.d.). Canadian Journal of Chemistry. Retrieved March 7, 2026, from [Link]

• Asymmetric synthesis of N-protected 3-methylpiperidin-2-one and its diastereoisomer. (2016). Journal of Zhejiang University-SCIENCE A. Retrieved March 7, 2026, from [Link]

• NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. (n.d.). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors of Neuronal Nitric Oxide Synthase. (n.d.). National Institutes of Health. Retrieved March 7, 2026, from [Link]

• Stereoisomers and Their Configurational Analysis in Chemical Methods with Significance. (2022). Walsh Medical Media. Retrieved March 7, 2026, from [Link]

• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. (n.d.). Journal of the American Chemical Society. Retrieved March 7, 2026, from [Link]

• Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. (n.d.). RSC Publishing. Retrieved March 7, 2026, from [Link]

• Piperidine, 1-methyl-. (n.d.). NIST WebBook. Retrieved March 7, 2026, from [Link]

• Conformational Analysis. (n.d.). University of Bath. Retrieved March 7, 2026, from [Link]

• The Synthesis and Absolute Configuration of Enantiomeric Pure (R)- and (S)-3-(piperidin-3-yl)-1H-Indole Derivatives. (2022). MDPI. Retrieved March 7, 2026, from [Link]

• Intramolecular hydrogen bonding analysis. (2022). Iowa State University Digital Repository. Retrieved March 7, 2026, from [Link]

• Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry. (n.d.). IRIS-AperTO - UniTo. Retrieved March 7, 2026, from [Link]

• Intramolecular Hydrogen Bonds in Selected Aromatic Compounds: Recent Developments. (2019). MDPI. Retrieved March 7, 2026, from [Link]

• Enzymatic synthesis of four stereoisomers of 3-substituted-4-hydroxypiperidines by carbonyl reductase-catalyzed reduction. (2025). Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

• rac-(3R,4S)-3-methylpiperidin-4-ol. (n.d.). PubChem. Retrieved March 7, 2026, from [Link]

• Modulation of Pharmacologically Relevant Properties of Piperidine Derivatives by Functional Groups in an Equatorial or Axial β‐Position to the Amino Group. (2025). ResearchGate. Retrieved March 7, 2026, from [Link]

• Piperidine. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• (3R,4S)-3-methylpiperidin-4-ol (C007B-480755). (n.d.). Cenmed Enterprises. Retrieved March 7, 2026, from [Link]

• Ranking The Bulkiness Of Substituents On Cyclohexanes: "A-Values". (2014). Master Organic Chemistry. Retrieved March 7, 2026, from [Link]

• Conformational Stereoisomerism | Learn with BYJU'S. (2015). YouTube. Retrieved March 7, 2026, from [Link]

• Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

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Safety & Regulatory Compliance

(3R,4S)-3-methylpiperidin-4-ol proper disposal procedures

Topic: (3R,4S)-3-methylpiperidin-4-ol Proper Disposal Procedures

Executive Summary

Immediate Action Required: Treat (3R,4S)-3-methylpiperidin-4-ol as a Basic, Organic, Non-Halogenated Hazardous Waste . Critical Prohibition: Do NOT dispose of this compound down the drain. Do NOT mix with oxidizing acids or nitrosating agents (nitrites/nitrates) due to the risk of forming carcinogenic nitrosamines.[1]

Chemical Profile & Hazard Assessment

To dispose of this chemical safely, you must first understand its reactivity profile.[1] As a chiral piperidine derivative, it functions as a secondary amine and an alcohol.[1]

Property	Specification
Chemical Name	(3R,4S)-3-methylpiperidin-4-ol
CAS Number	36173-52-1 (racemate); 2387566-30-3 (HCl salt)
Molecular Formula	C₆H₁₃NO
Chemical Class	Secondary Amine / Piperidinol
Physical State	Solid (typically) or Viscous Liquid (depending on purity/salt form)
Acidity/Basicity	Basic (pKa ~10-11 for the amine)

GHS Hazard Classification[1][4][5][6]

• H315: Causes skin irritation.[1][2][3][4]

• H318: Causes serious eye damage (Corrosive to eyes).[1][2]

• H335: May cause respiratory irritation.[1][2][3][4]

Pre-Disposal: Segregation & Compatibility

Expert Insight: The most common accident involving piperidine derivatives in waste streams is accidental exothermic neutralization .[1] Mixing this base with strong acid waste streams can generate enough heat to rupture waste containers or vaporize volatile solvents.[1]

The "No-Go" Compatibility List

Strictly segregate (3R,4S)-3-methylpiperidin-4-ol from the following waste streams:

• Strong Acids (Mineral Acids): Reaction is violent and exothermic.[1]

• Nitrosating Agents (Nitrites/Nitrates):

  • Mechanism:[1][5][6][7] Secondary amines react with nitrous acid (formed from nitrites in acidic media) to form N-nitrosamines .[1]

  • Risk:[1][5] N-nitrosamines are potent carcinogens.[1] Even trace amounts in waste drums can create a regulatory and safety hazard.[1]

• Acid Chlorides / Anhydrides: Violent reaction.[1]

• Halogenated Solvents (Conditional): While chemically stable, mixing non-halogenated amines with halogenated waste increases disposal costs significantly.[1] Keep separate for economic efficiency.

Disposal Workflow Protocols

Scenario A: Disposal of Pure Solid Substance

• Container: High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is acceptable but poses a breakage risk.[1]

• Labeling: "Hazardous Waste - Solid, Basic, Toxic."[1]

• Protocol:

  • Confirm the substance is dry and free of reactive contaminants.[1]

  • Transfer to the HDPE container.

  • Wipe the exterior of the container to remove alkaline dust.[1]

  • Seal with a screw-top lid (do not use cork or friction-fit lids).[1]

Scenario B: Disposal of Solutions (Reaction Mixtures)

• Container: HDPE Carboy or Safety Can.

• pH Check: If the solution is acidic (e.g., an acidified workup), neutralize to pH 7–9 before adding to the organic amine waste stream to prevent drum corrosion or heating.[1]

• Solvent Stream: Segregate into "Non-Halogenated Basic Organic Waste" .

Visual Workflow: Disposal Decision Tree

Figure 1: Decision logic for segregating and packaging piperidinol waste based on physical state and solvent composition.

Emergency Spill Response

Trustworthiness Check: Before acting, ensure you have the correct PPE: Nitrile gloves (double-gloved recommended), safety goggles (not just glasses), and a lab coat.[1]

Spill Type	Immediate Action	Neutralization Protocol	Cleanup
Solid Spill	Isolate area. Minimize dust generation.[1]	N/A	Scoop into a bag using a plastic spatula.[1] Wipe area with dilute acetic acid (vinegar) to neutralize residues, then water.[1]
Liquid Spill	Extinguish ignition sources. Ventilate.	Apply Citric Acid or Sodium Bisulfate to neutralize the base.[1]	Absorb with vermiculite or clay.[1] Do NOT use paper towels (fire risk with strong bases/oxidizers).[1]

Regulatory Compliance (US Focus)

• RCRA Classification:

  • This compound is not a P-listed or U-listed waste by specific name.[1]

  • Characteristic Waste: If the pH of an aqueous solution is ≥ 12.5, it carries the D002 (Corrosive) waste code.[1]

  • If dissolved in flammable solvents (Flash point < 60°C), it carries the D001 (Ignitable) waste code.[1]

• Best Practice: Even if not strictly D002, label as "Basic" to ensure the waste contractor does not mix it with acids.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7446786, rac-(3R,4S)-3-methylpiperidin-4-ol. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[1] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.[1] Retrieved from [Link]

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